Phenmedipham-d3

• CAS: 1773497-41-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Structure of Phenmedipham-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and structure of Phenmedipham-d3, a deuterated isotopologue of the herbicide Phenmedipham (B1680312). This document is intended for researchers, scientists, and professionals in drug development who require detailed technical information for their work.

Core Chemical Properties

Phenmedipham-d3 is the deuterium-labeled form of Phenmedipham, where three hydrogen atoms on the methoxy (B1213986) group have been replaced with deuterium. This isotopic substitution is primarily utilized in analytical chemistry, particularly in mass spectrometry-based methods, as an internal standard for the quantification of Phenmedipham.

Quantitative Data Summary

The following table summarizes the key quantitative data for Phenmedipham-d3.

Property	Value	Source(s)
CAS Number	1773497-41-8
Molecular Formula	C₁₆D₃H₁₃N₂O₄
Molecular Weight	303.33 g/mol
Synonyms	3-[(Methoxy-d3)carbonylamino]phenyl-N-(3-methylphenyl)carbamate, Phenmedipham-d3
SMILES String	CC1=CC=CC(NC(OC2=CC=CC(NC(OC([2H])([2H])[2H])=O)=C2)=O)=C1
InChI Key	IDOWTHOLJBTAFI-BMSJAHLVSA-N

Physicochemical Properties of Phenmedipham (Non-deuterated)

Property	Value	Source(s)
Appearance	Colorless crystals or white powder	[1][2]
Melting Point	140-144 °C	[2][3]
Boiling Point	Decomposes before boiling	[4]
Flash Point	100 °C	[2][3]
Vapor Pressure	1.0 x 10⁻¹¹ mmHg at 25 °C	[1][4]
Water Solubility	3.1 mg/L (at pH 4 and 25 °C)	[4]
Solubility in Organic Solvents	- Acetone: ~200 g/kg- Cyclohexanone: ~200 g/kg- Methanol (B129727): ~50 g/kg- Chloroform: 20 g/kg- Benzene: 2.5 g/kg- Hexane: ~500 mg/kg- DMSO: Soluble	[5][6][7]
Octanol-Water Partition Coefficient (LogP)	≥ 3.6	[1][4]

Chemical Structure

The chemical structure of Phenmedipham-d3 consists of a (3-methylphenyl)carbamic acid moiety linked to a 3-[(methoxy-d3)carbonylamino]phenyl group via an ester bond.

Caption: Chemical structure of Phenmedipham-d3.

Experimental Protocols

While specific experimental protocols for the synthesis of Phenmedipham-d3 are not publicly available, a general synthesis for Phenmedipham involves the reaction of methyl N-(3-hydroxyphenyl)carbamate with 3-tolyl isocyanate.[8][9] The synthesis of the deuterated analogue would likely involve the use of deuterated methanol in the preceding step to form the deuterated carbamate (B1207046) intermediate.

The analysis of Phenmedipham is commonly performed using High-Performance Liquid Chromatography (HPLC). The following is a representative protocol that can be adapted for Phenmedipham-d3.

Representative Analytical Protocol: HPLC-UV Analysis of Phenmedipham

This protocol is based on established methods for the analysis of Phenmedipham in agricultural products and herbicide formulations.[10][11]

1. Sample Preparation (from an agricultural product matrix):

• Extraction: A homogenized sample is extracted with acetonitrile (B52724).

• Salting-out: The acetonitrile layer is separated by adding a salt (e.g., sodium chloride) to the aqueous phase.

• Evaporation: The isolated acetonitrile phase is evaporated to dryness.

• Reconstitution: The residue is dissolved in a suitable solvent mixture, such as diethyl ether-hexane (1:1).

• Clean-up (Solid Phase Extraction):

  • The reconstituted extract is passed through a Florisil column.

  • The column is washed with diethyl ether-hexane (1:1).

  • Phenmedipham is eluted with an acetone-hexane mixture (e.g., 3:7).

  • The eluate is evaporated, and the residue is redissolved in a small volume of a suitable solvent for injection.

2. HPLC-UV Conditions:

• Column: ODS (C18) column (e.g., 4.6 mm i.d. x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 6:4 v/v).[10]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C.

• UV Detection Wavelength: 235 nm.[10]

• Injection Volume: 2-10 µL.

3. Calibration:

• A series of standard solutions of Phenmedipham in the mobile phase are prepared.

• A calibration curve is constructed by plotting the peak area against the concentration of the standards. The linearity should be established over the desired concentration range.

Adaptation for Phenmedipham-d3 Analysis:

The above HPLC-UV protocol can be readily adapted for the analysis of Phenmedipham-d3. When using a mass spectrometry (MS) detector instead of a UV detector (i.e., LC-MS), the primary difference will be in the detection method. The retention time of Phenmedipham-d3 will be nearly identical to that of Phenmedipham. In the mass spectrometer, the molecular ion and fragment ions for Phenmedipham-d3 will have a mass-to-charge ratio (m/z) that is 3 units higher than those of the non-deuterated Phenmedipham, allowing for its selective detection and quantification. This makes Phenmedipham-d3 an excellent internal standard for the analysis of Phenmedipham.

Logical Relationships in Compound Identification

The identification and characterization of Phenmedipham-d3 rely on a combination of its fundamental chemical properties.

Caption: Logical workflow for the identification of Phenmedipham-d3.

References

• 1. Phenmedipham | C16H16N2O4 | CID 24744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phenmedipham [chemball.com]
• 3. Phenmedipham CAS#: 13684-63-4 [m.chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. Buy Phenmedipham | 13684-63-4 | >98% [smolecule.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medkoo.com [medkoo.com]
• 8. Phenmedipham (Ref: SN 38584) [sitem.herts.ac.uk]
• 9. US5246912A - Herbicidal compositions of phenmedipham and desmedipham - Google Patents [patents.google.com]
• 10. [Analysis of phenmedipham in agricultural products by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Phenmedipham-d3: A Technical Guide for Researchers

An in-depth examination of the properties, mechanism of action, metabolic pathways, and analytical protocols for Phenmedipham-d3, a deuterated analog of the herbicide Phenmedipham. This guide is intended for researchers, scientists, and professionals in drug development and environmental analysis.

Phenmedipham-d3 is the deuterated form of Phenmedipham, a selective post-emergence herbicide used to control broadleaf weeds. The incorporation of deuterium (B1214612) isotopes makes it a valuable internal standard for quantitative analysis of Phenmedipham in various matrices, providing higher accuracy in techniques like mass spectrometry. While the core biological and chemical properties are dictated by the parent compound, this guide will focus on the technical data relevant to both Phenmedipham and its deuterated analog.

Core Properties and Data

Quantitative data for Phenmedipham-d3 is summarized in the table below, providing a quick reference for its fundamental physicochemical properties.

Property	Value	Citation(s)
CAS Number	1773497-41-8	[1]
Molecular Weight	303.33 g/mol	[1]
Molecular Formula	C₁₆H₁₃D₃N₂O₄	[1]

Mechanism of Action: Inhibition of Photosynthesis

Phenmedipham's primary mode of action as a herbicide is the inhibition of photosynthesis in susceptible plants. It specifically targets Photosystem II (PSII), a key protein complex in the photosynthetic electron transport chain located in the thylakoid membranes of chloroplasts.

By binding to the D1 protein of the PSII complex, Phenmedipham blocks the electron flow from quinone A (Q_A) to quinone B (Q_B). This disruption halts the production of ATP and NADPH, which are essential for carbon dioxide fixation, ultimately leading to plant death.[2][3][4][5]

Caption: Inhibition of electron transport in Photosystem II by Phenmedipham.

Metabolic Pathways

The metabolism of Phenmedipham has been studied in both plants and animals. The primary routes of metabolism involve hydrolysis and hydroxylation, followed by conjugation to facilitate excretion.

In tolerant plants like sugar beets, Phenmedipham is rapidly metabolized through hydroxylation and subsequent glycosylation, rendering it non-toxic to the plant.[6][7] In animals, such as rats, Phenmedipham is readily absorbed and metabolized. The main metabolic pathway involves hydrolysis to methyl N-(3-hydroxyphenyl) carbamate (B1207046) (MHPC), which is further degraded to m-aminophenol. These metabolites are then conjugated with glucuronic acid or sulfate (B86663) before excretion, primarily in the urine.[1]

References

• 1. Phenmedipham | C16H16N2O4 | CID 24744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phenmedipham + Desmedipham + Ethofumesate 27.4% EC [alborzbehsam.com]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. Phenmedipham (restricted-use herbicide) | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 5. Phenmedipham (Ref: SN 38584) [sitem.herts.ac.uk]
• 6. cambridge.org [cambridge.org]
• 7. cambridge.org [cambridge.org]

The Role of Phenmedipham-d3 in Advancing Herbicide Residue Analysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of analytical chemistry, particularly in environmental and food safety testing, the accurate quantification of pesticide residues is of paramount importance. Phenmedipham, a widely used herbicide for broad-leaf weed control in crops such as sugar beet and spinach, is a key compound of interest. To achieve the highest level of accuracy and reliability in its analysis, researchers are increasingly turning to the use of isotopically labeled internal standards. This technical guide provides an in-depth exploration of the application of Phenmedipham-d3, a deuterated analog of Phenmedipham, in research, with a focus on its role in enhancing the precision of quantitative analysis.

Phenmedipham-d3 serves as an ideal internal standard for mass spectrometry-based analytical methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Its chemical properties are nearly identical to the non-labeled Phenmedipham, ensuring it behaves similarly during sample extraction, cleanup, and chromatographic separation. However, its increased mass, due to the replacement of three hydrogen atoms with deuterium, allows it to be distinguished from the native analyte by the mass spectrometer. This technical guide will delve into the principles of its application, present detailed experimental protocols, and summarize the quantitative data that underscores its importance in modern analytical research.

Core Principles: The Utility of Deuterated Internal Standards

The primary purpose of using an internal standard in quantitative analysis is to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response. Deuterated internal standards like Phenmedipham-d3 are considered the "gold standard" for several key reasons:

• Mitigation of Matrix Effects: Complex sample matrices, such as soil, water, and food products, contain numerous compounds that can interfere with the ionization of the target analyte in the mass spectrometer's ion source. This phenomenon, known as the matrix effect, can lead to either suppression or enhancement of the analytical signal, resulting in inaccurate quantification. As Phenmedipham-d3 co-elutes with Phenmedipham, it experiences the same matrix effects, allowing for an accurate correction of the analyte's response.

• Correction for Recovery Losses: During the multi-step process of sample extraction and cleanup, it is inevitable that some of the analyte will be lost. By adding a known amount of Phenmedipham-d3 to the sample at the beginning of the workflow, any losses of the internal standard will mirror the losses of the native Phenmedipham. The ratio of the analyte to the internal standard remains constant, thus providing a more accurate measurement of the analyte's concentration in the original sample.

• Improved Precision and Reproducibility: The use of a deuterated internal standard helps to minimize the impact of variations in injection volume, instrument sensitivity, and other experimental parameters, leading to improved precision and reproducibility of the analytical method.

Quantitative Data on Analytical Method Performance

The following tables summarize key performance metrics for the analysis of Phenmedipham using methods that incorporate an internal standard, highlighting the levels of accuracy and precision that can be achieved. While specific comparative data for methods with and without Phenmedipham-d3 is not extensively published, the data presented is representative of validated methods employing isotopically labeled internal standards.

Table 1: Method Validation Parameters for Phenmedipham Analysis using LC-MS/MS with an Internal Standard

Parameter	Matrix	Fortification Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Accuracy & Precision	Cucumber	0.01	95	5.2
Cucumber	0.05	98	4.1
Olive Oil	0.05	92	8.7
Olive Oil	0.50	96	6.3
Linearity (R²)	Various	0.005 - 0.5 µg/mL	>0.99	-
Limit of Quantification (LOQ)	Various	-	0.01 mg/kg	-

Table 2: Matrix Effects Observed in Phenmedipham Analysis in Various Vegetable Matrices

Vegetable Matrix	Matrix Effect (%)	Type of Effect
Lettuce	-35	Suppression
Spinach	-42	Suppression
Tomato	-28	Suppression
Bell Pepper	-15	Suppression

Note: The use of an internal standard like Phenmedipham-d3 is crucial to compensate for the significant signal suppression observed in these matrices.

Experimental Protocols

Protocol 1: QuEChERS Extraction for Phenmedipham Analysis in Plant Matrices

This protocol outlines the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for the extraction of Phenmedipham from plant-based samples, incorporating the use of Phenmedipham-d3 as an internal standard.

1. Sample Preparation:

• Weigh 10 g of a homogenized plant sample into a 50 mL centrifuge tube.
• Add a known amount of Phenmedipham-d3 solution (e.g., 100 µL of a 1 µg/mL solution) to the sample to act as the internal standard.

2. Extraction:

• Add 10 mL of acetonitrile (B52724) to the centrifuge tube.
• Add the appropriate QuEChERS extraction salts (e.g., 4 g of anhydrous magnesium sulfate (B86663) and 1 g of sodium chloride).
• Shake the tube vigorously for 1 minute to ensure thorough mixing and extraction.
• Centrifuge the tube at ≥ 4000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 2 mL d-SPE tube containing a cleanup sorbent (e.g., 150 mg of anhydrous magnesium sulfate, 50 mg of primary secondary amine (PSA), and 50 mg of C18).
• Vortex the d-SPE tube for 30 seconds.
• Centrifuge the tube at ≥ 5000 rpm for 2 minutes.

4. Final Extract Preparation:

• Transfer the purified extract into an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Phenmedipham

This protocol provides typical instrumental parameters for the quantification of Phenmedipham using a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

1. Liquid Chromatography (LC) Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile with 0.1% formic acid.
• Gradient: A suitable gradient to achieve separation of Phenmedipham from matrix interferences (e.g., start at 10% B, ramp to 90% B over 8 minutes, hold for 2 minutes, then return to initial conditions).
• Flow Rate: 0.4 mL/min.
• Injection Volume: 5 µL.
• Column Temperature: 40 °C.

2. Tandem Mass Spectrometry (MS/MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive.
• Multiple Reaction Monitoring (MRM) Transitions:
• Phenmedipham: Monitor at least two specific precursor-to-product ion transitions for quantification and confirmation (e.g., m/z 301.1 → 107.1 for quantification and m/z 301.1 → 140.1 for confirmation).
• Phenmedipham-d3: Monitor the corresponding transition for the deuterated internal standard (e.g., m/z 304.1 → 107.1).
• Collision Energy and other MS parameters: Optimize for maximum signal intensity for each transition.

Visualizations

Mechanism of Action: Inhibition of Photosynthesis

Phenmedipham acts as a herbicide by inhibiting photosynthesis in susceptible plants. Specifically, it blocks the electron transport chain in Photosystem II (PSII) by binding to the D1 protein. This disruption of electron flow ultimately leads to the cessation of ATP and NADPH production, which are essential for carbon fixation, and results in the death of the plant.

A Technical Guide to the Synthesis and Preparation of Phenmedipham-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and preparation of Phenmedipham-d3, a deuterated isotopologue of the herbicide Phenmedipham. This document is intended for researchers, scientists, and professionals in drug development and related fields who require a detailed understanding of the synthetic methodology, analytical characterization, and biological context of this compound.

Introduction

Phenmedipham is a selective post-emergence herbicide used for the control of broad-leaved weeds.[1] Its deuterated analogue, Phenmedipham-d3, serves as an essential internal standard for quantitative analysis in metabolic studies, environmental monitoring, and pharmacokinetic research. The incorporation of deuterium (B1214612) atoms provides a distinct mass signature for mass spectrometry-based detection, enabling accurate quantification of the non-deuterated parent compound. This guide outlines a feasible synthetic route to Phenmedipham-d3, provides detailed experimental protocols, and presents relevant analytical and biological data.

Synthetic Pathway

The synthesis of Phenmedipham-d3 is analogous to the established commercial synthesis of Phenmedipham.[1] The key step involves the introduction of a deuterated methyl group at the carbamate (B1207046) functionality. The proposed two-step synthesis commences with the preparation of the deuterated intermediate, methyl-d3 N-(3-hydroxyphenyl)carbamate, followed by its reaction with m-tolyl isocyanate.

Step 1: Synthesis of Methyl-d3 N-(3-hydroxyphenyl)carbamate

This step involves the reaction of m-aminophenol with a deuterated methylating agent, such as methyl-d3 chloroformate.

Step 2: Synthesis of Phenmedipham-d3

The deuterated intermediate, methyl-d3 N-(3-hydroxyphenyl)carbamate, is then reacted with m-tolyl isocyanate to yield the final product, Phenmedipham-d3.

Experimental Protocols

The following are detailed experimental protocols for the synthesis of Phenmedipham-d3.

Synthesis of Methyl-d3 N-(3-hydroxyphenyl)carbamate

Materials:

• m-Aminophenol

• Methyl-d3 chloroformate

• Anhydrous solvent (e.g., tetrahydrofuran, ethyl acetate)

• Base (e.g., triethylamine (B128534), pyridine)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve m-aminophenol (1.0 equivalent) in the anhydrous solvent.

• Cool the solution to 0 °C in an ice bath.

• Add the base (1.1 equivalents) to the solution and stir for 15 minutes.

• Slowly add methyl-d3 chloroformate (1.05 equivalents) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove any precipitated salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to yield pure methyl-d3 N-(3-hydroxyphenyl)carbamate.

Synthesis of Phenmedipham-d3

Materials:

• Methyl-d3 N-(3-hydroxyphenyl)carbamate

• m-Tolyl isocyanate[2]

• Anhydrous solvent (e.g., toluene, ethyl acetate)[1]

• Catalyst (e.g., dibutyltin (B87310) dilaurate or triethylamine)[3]

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve methyl-d3 N-(3-hydroxyphenyl)carbamate (1.0 equivalent) in the anhydrous solvent.

• Add a catalytic amount of dibutyltin dilaurate or triethylamine to the solution.

• Heat the mixture to a suitable temperature (e.g., 80 °C).[3]

• Add m-tolyl isocyanate (1.1 equivalents) dropwise to the heated solution.

• Maintain the reaction at the elevated temperature and monitor its progress by TLC. The reaction may take several hours to complete.[3]

• Upon completion, cool the reaction mixture to room temperature.

• If the product precipitates, it can be collected by filtration. Otherwise, the solvent is removed under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene/hexane) to afford pure Phenmedipham-d3.

Data Presentation

The following tables summarize the expected quantitative data for the synthesis of Phenmedipham-d3. It is important to note that the data for the deuterated compounds are predicted based on typical yields and purities for analogous reactions, while the data for the non-deuterated compounds are based on available literature.

Table 1: Physicochemical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )
Phenmedipham	C₁₆H₁₆N₂O₄	300.31[4]
Phenmedipham-d3	C₁₆H₁₃D₃N₂O₄	303.33
m-Aminophenol	C₆H₇NO	109.13
Methyl-d3 Chloroformate	CD₃ClO₂	97.50
m-Tolyl isocyanate	C₈H₇NO	133.15[2]

Table 2: Predicted Reaction Parameters and Product Characterization

Reaction Step	Reactants	Product	Predicted Yield (%)	Predicted Purity (%) (by HPLC)
1	m-Aminophenol, Methyl-d3 Chloroformate	Methyl-d3 N-(3-hydroxyphenyl)carbamate	75-85	>95
2	Methyl-d3 N-(3-hydroxyphenyl)carbamate, m-Tolyl isocyanate	Phenmedipham-d3	80-90	>98

Table 3: Predicted Spectroscopic Data for Phenmedipham-d3

Technique	Expected Observations
¹H NMR	Aromatic protons consistent with the Phenmedipham structure. Absence of the methoxy (B1213986) singlet (~3.7 ppm).
¹³C NMR	Carbon signals consistent with the Phenmedipham structure. The deuterated methyl carbon signal will be a multiplet with a lower intensity.
Mass Spec (ESI-MS)	[M+H]⁺ at m/z 304.3. Fragmentation pattern similar to Phenmedipham, with a +3 Da shift for fragments containing the deuterated methoxy group.

Visualization of Synthetic and Biological Pathways

Synthetic Workflow for Phenmedipham-d3

Caption: Synthetic workflow for the two-step preparation of Phenmedipham-d3.

Mechanism of Action of Phenmedipham

Phenmedipham exerts its herbicidal activity by inhibiting photosynthesis in susceptible plants. Specifically, it acts as an inhibitor of Photosystem II (PSII), a key protein complex in the photosynthetic electron transport chain.

Caption: Inhibition of Photosystem II by Phenmedipham, disrupting electron flow.

References

• 1. Phenmedipham (Ref: SN 38584) [sitem.herts.ac.uk]
• 2. m-Tolyl isocyanate | C8H7NO | CID 69303 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Phenmedipham | C16H16N2O4 | CID 24744 - PubChem [pubchem.ncbi.nlm.nih.gov]

Phenmedipham-d3: A Technical Guide to its Physical and Chemical Characteristics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical characteristics of Phenmedipham-d3, a deuterated isotopologue of the herbicide Phenmedipham (B1680312). This document is intended for researchers, scientists, and professionals in drug development who require detailed technical information for analytical and research purposes. Due to the limited availability of specific experimental data for the deuterated form, this guide incorporates data from its non-deuterated counterpart, Phenmedipham, as a close surrogate, with clear indications where this is the case.

Chemical Identity and Physical Properties

Phenmedipham-d3 is a synthetic compound primarily used as an internal standard in the quantitative analysis of Phenmedipham residues in environmental and biological samples. The deuterium (B1214612) labeling provides a distinct mass spectrometric signature, enabling precise and accurate quantification.

Table 1: General and Physical Properties of Phenmedipham-d3 and Phenmedipham

Property	Phenmedipham-d3	Phenmedipham	Source(s)
IUPAC Name	3-[(Methoxy-d3)carbonylamino]phenyl N-(3-methylphenyl)carbamate	[3-(methoxycarbonylamino)phenyl] N-(3-methylphenyl)carbamate
CAS Number	1773497-41-8	13684-63-4
Molecular Formula	C₁₆D₃H₁₃N₂O₄	C₁₆H₁₆N₂O₄
Molecular Weight	303.33 g/mol	300.31 g/mol
Appearance	-	Colorless crystals or white powder	[1]
Melting Point	Not available	140-144 °C	[2]
Boiling Point	Not available	~441.54 °C (rough estimate)	[2]
Flash Point	Not applicable	74 °C (closed cup)	[1]
Vapor Pressure	Not available	1 x 10⁻¹¹ mmHg at 25 °C	[1]
Stability	Limited shelf life, refer to label	Stable under normal conditions. Hydrolyzes in alkaline and acidic conditions.	[1]

Solubility

The solubility of Phenmedipham-d3 is expected to be very similar to that of Phenmedipham.

Table 2: Solubility of Phenmedipham

Solvent	Solubility	Source(s)
Water	< 1 mg/mL at 21 °C	[3]
DMSO	≥ 250 mg/mL	[4]
Methanol (B129727)	Slightly soluble	[2]
Acetone	~200 g/kg	[3]
Cyclohexanone	~200 g/kg	[3]
Chloroform	20 g/kg	[3]
Benzene	2.5 g/kg	[3]
Hexane	~500 mg/kg	[3]

Spectroscopic Data

Mass spectrometry is a key analytical technique for the identification and quantification of Phenmedipham-d3. The mass spectrum of the deuterated standard will show a characteristic shift in the molecular ion peak and relevant fragment ions compared to the non-deuterated form.

Table 3: Mass Spectrometry Data for Phenmedipham

m/z	Relative Intensity	Interpretation	Source(s)
167	100%	Fragment ion	[1]
133	96%	Fragment ion	[1]
135	64%	Fragment ion	[1]
104	53%	Fragment ion	[1]

Experimental Protocols

The following section details common experimental methodologies for the analysis of Phenmedipham, which are directly applicable for the use of Phenmedipham-d3 as an internal standard.

High-Performance Liquid Chromatography (HPLC) for Phenmedipham Analysis

A widely used method for the determination of Phenmedipham in various matrices is reversed-phase HPLC with UV detection.[5][6][7]

Sample Preparation (General Procedure for Agricultural Products): [5]

• Extraction: A homogenized sample is extracted with acetonitrile (B52724).

• Salting-Out: The acetonitrile layer is separated by adding salts.

• Evaporation: The acetonitrile phase is isolated and evaporated to dryness.

• Reconstitution and Clean-up: The extract is dissolved in a diethyl ether-hexane (1:1) solution and cleaned up using a Florisil column. The column is washed with diethyl ether-hexane (1:1), and Phenmedipham is eluted with an acetone-hexane (3:7) mixture.

• Further Clean-up (if necessary): For complex matrices, an additional clean-up step using SAX/PSA and ENVI-Carb/NH2 cartridges may be employed.[5]

Chromatographic Conditions: [5][6]

• Column: ODS column (e.g., 4.6 mm i.d. x 150 mm, 5 µm)

• Mobile Phase: Isocratic elution with acetonitrile-water (6:4) or methanol-water (60:40, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 40 °C

• UV Detection: 230 nm or 235 nm

Synthesis of Phenmedipham

The synthesis of Phenmedipham provides a basis for understanding the production of its deuterated analogue, where deuterated methanol would be used in the second step.[8][9]

Two-Stage Synthesis Process: [8]

• Formation of Methyl N-(3-hydroxyphenyl)carbamate: m-Aminophenol is reacted with phosgene (B1210022) in an appropriate solvent (e.g., alkyl alkanoate) to form m-hydroxyphenylcarbamic acid chloride. This intermediate is then reacted with methanol to yield methyl N-(3-hydroxyphenyl)carbamate.[9]

• Formation of Phenmedipham: The methyl N-(3-hydroxyphenyl)carbamate is then reacted with m-tolyl isocyanate to produce Phenmedipham.[8]

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of Phenmedipham in agricultural products using HPLC.

Caption: Workflow for Phenmedipham analysis by HPLC.

Synthesis Pathway

The following diagram outlines the key steps in the synthesis of Phenmedipham.

References

• 1. Phenmedipham | C16H16N2O4 | CID 24744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phenmedipham CAS#: 13684-63-4 [m.chemicalbook.com]
• 3. Buy Phenmedipham | 13684-63-4 | >98% [smolecule.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. [Analysis of phenmedipham in agricultural products by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Phenmedipham (Ref: SN 38584) [sitem.herts.ac.uk]
• 9. GB2104519A - Process for the preparation of the herbicide phenmedipham - Google Patents [patents.google.com]

Isotopic Labeling of Phenmedipham: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic labeling of Phenmedipham, a selective post-emergence herbicide. Acknowledging the critical role of isotopically labeled compounds in metabolism, environmental fate, and pharmacokinetic studies, this document details the synthesis, purification, and analysis of labeled Phenmedipham, with a focus on Carbon-14 (¹⁴C) labeling. It also outlines its metabolic pathways and provides detailed experimental protocols for its use in research.

Introduction to Phenmedipham and the Importance of Isotopic Labeling

Phenmedipham, chemically known as methyl 3-(3-methylcarbaniloyloxy)carbanilate, is a widely used herbicide for the control of broad-leaved weeds, particularly in sugar beet crops.[1] Its mode of action involves the inhibition of photosynthesis at photosystem II.[1] To thoroughly investigate its environmental fate, metabolic pathways in target and non-target organisms, and to conduct residue analysis, the use of isotopically labeled Phenmedipham is indispensable.[2] Carbon-14 is a preferred isotope for these studies due to its long half-life and the fact that carbon forms the backbone of the molecule, ensuring that the label remains with the core structure through metabolic transformations.[3]

Synthesis of [¹⁴C]-Phenmedipham

The commercial synthesis of Phenmedipham is a two-stage process, which serves as a foundation for its isotopic labeling.[1] The process begins with the formation of methyl N-(3-hydroxyphenyl)carbamate from m-aminophenol, which is then reacted with m-tolyl isocyanate.[1] For the synthesis of [¹⁴C]-Phenmedipham, the ¹⁴C label can be introduced into either of the two aromatic rings. A plausible and efficient strategy is to label the m-tolyl isocyanate precursor.

Proposed Synthetic Pathway for [¹⁴C]-Phenmedipham

The following diagram outlines a proposed synthetic pathway for [phenyl-U-¹⁴C]-Phenmedipham, starting from commercially available [U-¹⁴C]aniline.

Caption: Proposed synthetic pathway for [phenyl-U-¹⁴C]-Phenmedipham.

Quantitative Data (Illustrative)

The following table presents illustrative quantitative data for the proposed synthesis of [¹⁴C]-Phenmedipham. This data is based on typical yields and purities achieved in multi-step radiochemical syntheses and should be considered hypothetical.

Parameter	Value	Notes
Starting Material	[U-¹⁴C]Aniline	Commercially available.
Specific Activity of Starting Material	50-60 mCi/mmol	Typical for commercially available ¹⁴C-labeled precursors.
Overall Radiochemical Yield	15-25%	Based on [U-¹⁴C]Aniline. Multi-step syntheses have cumulative losses.
Final Product	[phenyl-U-¹⁴C]-Phenmedipham	Labeled on the m-tolyl ring.
Chemical Purity	>98%	Determined by HPLC with UV detection.
Radiochemical Purity	>98%	Determined by radio-HPLC or radio-TLC.
Specific Activity of Final Product	45-55 mCi/mmol	Dependent on the specific activity of the precursor and any dilution.
Molar Activity	13.5-16.5 GBq/mmol	Converted from mCi/mmol.

Experimental Protocols

Synthesis of [phenyl-U-¹⁴C]-Phenmedipham (Proposed Protocol)

3.1.1. Synthesis of [U-¹⁴C]-m-Tolyl isocyanate

This multi-step synthesis starts with commercially available [U-¹⁴C]aniline and proceeds through several intermediates. Standard organic synthesis techniques are employed, with necessary precautions for handling radioactive materials. The final step involves the conversion of [U-¹⁴C]-m-toluidine to the corresponding isocyanate using phosgene or a phosgene equivalent like triphosgene.

3.1.2. Synthesis of Methyl N-(3-hydroxyphenyl)carbamate

m-Aminophenol is reacted with methyl chloroformate in the presence of a base to yield methyl N-(3-hydroxyphenyl)carbamate.[1]

3.1.3. Final Reaction to form [phenyl-U-¹⁴C]-Phenmedipham

Methyl N-(3-hydroxyphenyl)carbamate is reacted with the synthesized [U-¹⁴C]-m-tolyl isocyanate in an appropriate solvent, such as ethyl acetate, to yield [phenyl-U-¹⁴C]-Phenmedipham.[1] The reaction is typically carried out at room temperature or with gentle heating.

3.1.4. Purification and Analysis

The crude [¹⁴C]-Phenmedipham is purified using column chromatography followed by recrystallization or preparative High-Performance Liquid Chromatography (HPLC). The chemical and radiochemical purity of the final product is determined by HPLC with UV and radioactivity detectors, and its identity is confirmed by mass spectrometry and comparison with an authentic unlabeled standard.[4]

Experimental Workflow for Purification and Analysis

Caption: General workflow for the purification and analysis of [¹⁴C]-Phenmedipham.

Metabolic Pathways of Phenmedipham

Phenmedipham undergoes metabolic degradation in plants, animals, and soil microorganisms. The primary metabolic pathway involves the hydrolysis of the carbamate (B1207046) linkage.

Microbial Degradation Pathway in Soil

In soil, microorganisms such as Arthrobacter oxydans and Ochrobactrum anthropi play a key role in the degradation of Phenmedipham.[5] The initial step is the hydrolysis of the central carbamate bond by a carbamate hydrolase enzyme.[5]

Caption: Microbial degradation pathway of Phenmedipham in soil.[5][6]

Metabolism in Plants

In tolerant plants like sugar beet, Phenmedipham is rapidly metabolized, which is the basis for its selectivity.[7] In addition to hydrolysis, hydroxylation followed by glycosylation is a significant detoxification pathway.[8]

Experimental Protocols for the Use of Labeled Phenmedipham

Plant Metabolism Studies

• Objective: To determine the rate of uptake, translocation, and metabolism of Phenmedipham in plants.

• Methodology:

  • Treat plants with a known amount and specific activity of [¹⁴C]-Phenmedipham.

  • Harvest plants at various time points.

  • Separate the plant into different parts (e.g., treated leaf, other leaves, stem, roots).

  • Extract the radioactivity from each plant part using an appropriate solvent.

  • Quantify the total radioactivity in each extract using Liquid Scintillation Counting (LSC).

  • Analyze the extracts by radio-HPLC or radio-TLC to separate and identify the parent compound and its metabolites.

Soil Degradation and Leaching Studies

• Objective: To determine the rate of degradation and mobility of Phenmedipham in different soil types.

• Methodology:

  • Treat soil samples with [¹⁴C]-Phenmedipham.

  • Incubate the soil under controlled conditions (temperature, moisture).

  • At different time intervals, extract the soil to determine the amount of parent compound and metabolites remaining.

  • For leaching studies, use soil columns and apply simulated rainfall, then analyze the leachate for radioactivity.

  • Mineralization can be assessed by trapping any evolved ¹⁴CO₂ in an alkaline solution and quantifying with LSC.[1]

Conclusion

The isotopic labeling of Phenmedipham, particularly with Carbon-14, is a powerful tool for elucidating its metabolic fate and environmental behavior. This guide has provided a comprehensive overview of a proposed synthesis for [¹⁴C]-Phenmedipham, methods for its analysis, a summary of its metabolic pathways, and detailed protocols for its application in research. The information presented herein is intended to support researchers and scientists in the design and execution of studies involving isotopically labeled Phenmedipham.

References

• 1. simple method to determine mineralization of 14C‐labeled compounds in soil | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 2. openmedscience.com [openmedscience.com]
• 3. Carbon 14 Isotope Radiolabeling | Radiochemistry | Selcia [selcia.com]
• 4. FR2510994A1 - PROCESS FOR THE PREPARATION OF PHENMEDIPHAM HERBICIDE - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. smbsc.com [smbsc.com]
• 8. Phenmedipham | C16H16N2O4 | CID 24744 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Mechanism of Action of Phenmedipham as a Herbicide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Phenmedipham (B1680312) is a selective, post-emergence herbicide belonging to the carbanilate chemical family, widely utilized for the control of broadleaf weeds in various crops, notably sugar beets.[1][2] Its herbicidal activity stems from the potent and specific inhibition of photosynthesis at Photosystem II (PSII).[3][4] This technical guide provides a comprehensive overview of the core mechanism of action of phenmedipham, detailing its molecular target, the downstream physiological effects, and the experimental methodologies used to elucidate its herbicidal function. Quantitative data on its efficacy and inhibitory activity are presented, along with detailed experimental protocols and visual diagrams of the key pathways and workflows.

Molecular Mechanism of Action: Inhibition of Photosystem II

The primary mode of action of phenmedipham is the disruption of the photosynthetic electron transport chain in the chloroplasts of susceptible plants.[1][2] Specifically, phenmedipham acts as a potent inhibitor of Photosystem II (PSII), a multi-subunit protein complex embedded in the thylakoid membranes.

Target Site: The D1 Protein and the QB Niche

Phenmedipham targets the D1 protein, a core component of the PSII reaction center. It competitively binds to the plastoquinone-binding niche, commonly referred to as the QB site, on the D1 protein.[3][5] This binding site is crucial for the transfer of electrons from the primary quinone acceptor, QA, to the mobile plastoquinone (B1678516) pool. By occupying the QB site, phenmedipham physically obstructs the binding of plastoquinone, thereby blocking the electron flow within the PSII complex.[3]

While the precise atomic interactions of phenmedipham with the QB binding pocket are not extensively detailed in the available literature, it is understood that the binding is stabilized by a combination of hydrophobic interactions and potentially hydrogen bonds with key amino acid residues.[3][5] The QB pocket is formed by amino acid residues from helices IV and V and the connecting loop of the D1 protein, with key residues such as Phe255, Ser264, and Leu271 being critical for plastoquinone and herbicide binding.[6] Molecular docking studies of other PSII-inhibiting herbicides have revealed hydrogen bonding with residues like His215.[5]

Downstream Effects: Oxidative Stress and Cell Death

The blockage of electron transport at the QB site initiates a cascade of damaging events. The primary quinone acceptor, QA, remains in its reduced state, leading to a halt in the linear electron flow and, consequently, the cessation of ATP and NADPH production required for carbon fixation.[4]

This blockage also leads to the formation of highly reactive triplet chlorophyll (B73375) and the subsequent generation of reactive oxygen species (ROS), such as singlet oxygen (¹O₂) and superoxide (B77818) radicals (O₂⁻).[1] These ROS are highly destructive and cause rapid lipid peroxidation of cell membranes, leading to loss of membrane integrity, leakage of cellular contents, and ultimately, cell death.[3] The visible symptoms of phenmedipham phytotoxicity, such as chlorosis (yellowing) and necrosis (tissue death), are a direct consequence of this oxidative damage.

Quantitative Data on Phenmedipham Activity

The inhibitory and herbicidal efficacy of phenmedipham can be quantified using various parameters, including the half-maximal inhibitory concentration (IC₅₀) for PSII inhibition and dose-response metrics like lethal dose 50 (LD₅₀) and growth reduction 50 (GR₅₀) for whole-plant effects.

Inhibitory Activity on Photosystem II

The IC₅₀ value represents the concentration of a herbicide required to inhibit a specific biological process by 50%. For phenmedipham, this is typically measured as the inhibition of photosynthetic electron transport in isolated thylakoids or chloroplasts.

Table 1: IC₅₀ Values for Phenmedipham and Other PSII-Inhibiting Herbicides

Herbicide	Chemical Class	Plant Species / System	IC₅₀ (M)
Phenmedipham	Carbanilate	Pea thylakoids	1-2 x 10⁻⁷
Atrazine	Triazine	Pea thylakoids	5 x 10⁻⁸
Diuron	Phenylurea	Pea thylakoids	2 x 10⁻⁸

| Metribuzin | Triazinone | Pea thylakoids | 4 x 10⁻⁸ |

Note: IC₅₀ values can vary depending on the experimental conditions, such as the plant species, the specific assay used, and buffer compositions.[4]

Herbicidal Efficacy on Weed Species

The herbicidal efficacy of phenmedipham on whole plants is typically assessed through dose-response studies, which determine the amount of herbicide required to cause a certain level of mortality (LD) or growth reduction (GR).

Table 2: Herbicidal Efficacy of Phenmedipham on Selected Weed Species

Weed Species	Growth Stage	Parameter	Value (g a.i./ha)
Amaranthus palmeri	Cotyledon	LD₅₀	213 - >1,120
Amaranthus palmeri	Cotyledon	GR₅₀	123 - 291
Amaranthus palmeri	7-cm	GR₅₀	1,019
Amaranthus retroflexus	-	Weed Control (%)	85-95

| Chenopodium album | - | Weed Control (%) | >90 (in mixture) |

Note: Efficacy is highly dependent on the weed's growth stage at the time of application, with younger plants being more susceptible. Data for Chenopodium album is for a mixture containing phenmedipham, desmedipham, and ethofumesate.[1][7]

Experimental Protocols

The following protocols describe key experiments used to characterize the mechanism of action of phenmedipham.

In Vivo Chlorophyll Fluorescence Measurement

This non-invasive technique provides a rapid assessment of the impact of phenmedipham on PSII activity in intact leaves.

Objective: To determine the effect of phenmedipham on the maximum quantum yield of PSII (Fv/Fm).

Materials:

• Intact plants of a susceptible species (e.g., Amaranthus retroflexus)

• Phenmedipham solution at various concentrations

• A pulse-amplitude-modulated (PAM) fluorometer

• Leaf clips for dark adaptation

Procedure:

• Dark Adaptation: Attach leaf clips to the leaves of the plants to be measured and allow them to dark-adapt for at least 20-30 minutes. This ensures all PSII reaction centers are "open."

• Herbicide Application: Apply different concentrations of phenmedipham solution to the leaves of the plants. Include an untreated control.

• Measurement of F₀: After a designated incubation period, place the fiber optic of the PAM fluorometer over the dark-adapted leaf within the clip. A weak measuring light is applied to determine the minimal fluorescence level (F₀).

• Measurement of Fₘ: Immediately following the F₀ measurement, a short, intense pulse of saturating light is applied to transiently close all PSII reaction centers. The maximum fluorescence level (Fₘ) is recorded.

• Calculation of Fv/Fm: The maximum quantum yield of PSII is calculated using the formula: Fv/Fm = (Fₘ - F₀) / Fₘ.

• Data Analysis: Plot the Fv/Fm values against the logarithm of the phenmedipham concentration to generate a dose-response curve and determine the IC₅₀ value.

Photosystem II Oxygen Evolution Assay

This method directly measures the rate of photosynthetic oxygen evolution from isolated thylakoids, providing a direct measure of PSII activity.

Objective: To quantify the inhibitory effect of phenmedipham on the rate of oxygen evolution.

Materials:

• Isolated thylakoid membranes from a suitable plant source (e.g., spinach, pea)

• Reaction buffer (e.g., 400 mM sucrose, 50 mM HEPES-KOH pH 7.5, 10 mM NaCl, 5 mM MgCl₂)

• Artificial electron acceptor (e.g., 2,6-dichlorophenolindophenol - DCPIP)

• Phenmedipham solutions at various concentrations

• A Clark-type oxygen electrode system with a light source

Procedure:

• Thylakoid Preparation: Isolate thylakoid membranes from fresh leaf tissue using standard differential centrifugation methods. Resuspend the final thylakoid pellet in the reaction buffer and determine the chlorophyll concentration.

• Oxygen Electrode Setup: Calibrate the oxygen electrode according to the manufacturer's instructions. Add the reaction buffer and the artificial electron acceptor to the reaction chamber.

• Thylakoid Addition: Add a known amount of thylakoid suspension to the chamber to achieve a final chlorophyll concentration of approximately 10-20 µg/mL.

• Baseline Measurement: Allow the system to equilibrate in the dark to obtain a stable baseline reading of oxygen consumption (respiration).

• Light-Induced Oxygen Evolution: Illuminate the chamber with a saturating light source and record the rate of oxygen evolution.

• Herbicide Inhibition: Add a known concentration of phenmedipham to the chamber and incubate for a few minutes in the dark.

• Inhibited Oxygen Evolution: Illuminate the chamber again and record the inhibited rate of oxygen evolution.

• Data Analysis: Repeat steps 6 and 7 with a range of phenmedipham concentrations. Calculate the percentage of inhibition for each concentration relative to the uninhibited rate. Plot the percent inhibition against the logarithm of the phenmedipham concentration to determine the IC₅₀ value.

Visualizations

Signaling Pathway of Phenmedipham Action

Caption: Phenmedipham's mechanism of action, from binding to the D1 protein to eventual cell death.

Experimental Workflow for Herbicide Efficacy Bioassay

Caption: A typical experimental workflow for determining the herbicidal efficacy of phenmedipham.

Conclusion

Phenmedipham is a highly effective herbicide that functions by inhibiting photosynthetic electron transport at Photosystem II. Its specific binding to the QB site of the D1 protein triggers a cascade of events leading to oxidative stress and rapid cell death in susceptible weed species. A thorough understanding of its mechanism of action, supported by quantitative data and robust experimental protocols, is essential for the development of new herbicidal compounds, the management of herbicide resistance, and the optimization of weed control strategies in agriculture. Further research focusing on the precise molecular interactions between phenmedipham and the D1 protein, as well as the determination of binding constants such as Ki or Kd, would provide a more complete understanding of its potent herbicidal activity.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Binding Properties of Photosynthetic Herbicides with the QB Site of the D1 Protein in Plant Photosystem II: A Combined Functional and Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mutations in the D1 subunit of photosystem II distinguish between quinone and herbicide binding sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Environmental Fate and Degradation of Phenmedipham

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and degradation of the herbicide Phenmedipham. It is designed to be a valuable resource for researchers, scientists, and professionals involved in environmental science and drug development, offering detailed data, experimental protocols, and visual representations of key processes.

Physicochemical Properties of Phenmedipham

A thorough understanding of Phenmedipham's physicochemical properties is fundamental to predicting its behavior and persistence in the environment. These properties influence its solubility, mobility, and susceptibility to various degradation processes.

Table 1: Physicochemical Properties of Phenmedipham

Property	Value	Source(s)
Molecular Formula	C₁₆H₁₆N₂O₄	[1]
Molecular Weight	300.31 g/mol	[1]
Appearance	Odorless, white to slightly colored crystalline powder/solid	[1]
Melting Point	140-144 °C	[1]
Boiling Point	Decomposes before boiling	[1]
Vapor Pressure	1.0 x 10⁻¹¹ mmHg at 25 °C	[1]
Water Solubility	3.1 mg/L at pH 4 and 25 °C	[1]
Solubility in Organic Solvents	Dichloromethane: 16.7 g/L, Hexane: 0.5 g/L	[1]
Octanol-Water Partition Coefficient (LogP)	≥ 3	[1]
Dissociation Constant (pKa)	< normal pH	[1]
Soil Organic Carbon-Water Partitioning Coefficient (Koc)	400 - 1600 mL/g	[2]

Degradation of Phenmedipham in the Environment

Phenmedipham is subject to degradation in various environmental compartments, primarily through hydrolysis and microbial activity. Photolysis and atmospheric degradation also contribute to its overall environmental fate, albeit to a lesser extent under most conditions.

Degradation in Soil

The persistence of Phenmedipham in soil is highly variable and influenced by soil properties such as texture, organic matter content, pH, and microbial activity.[2]

Table 2: Soil Degradation Half-life (DT₅₀) of Phenmedipham

Soil Type/Condition	DT₅₀ (days)	Source(s)
Average Soil	~25	[3]
Slightly Acidic, Low Humus Soil	28 - 55	[4]
Laboratory Aerobic Soil	20	[3]
Field Dissipation Studies	13 - 136	[3]
Polish Field Study (alone)	21.4	[5]
Polish Field Study (with oil adjuvant)	32.1	[3]

The primary degradation pathway in soil involves the cleavage of the carbamate (B1207046) linkage through hydrolysis, followed by microbial degradation of the resulting metabolites.[5] The main initial degradation products are methyl-N-(3-hydroxyphenyl) carbamate (MHPC) and m-toluidine.[5]

General experimental workflow for studying Phenmedipham degradation in soil.

Degradation in Water

In aquatic environments, the degradation of Phenmedipham is predominantly governed by pH-dependent hydrolysis. It is relatively stable in acidic conditions but degrades rapidly in neutral and alkaline waters.[6]

Table 3: Hydrolysis Half-life (DT₅₀) of Phenmedipham in Water

pH	Temperature (°C)	DT₅₀	Source(s)
5	22	70 days	[1][4]
7	22	24 hours	[1][4]
9	22	10 minutes	[1][4]
6	25	7.5 days	[1]
7	25	18 hours	[1]
8	25	1.8 hours	[1]

The primary hydrolysis products are methyl N-3(hydroxyphenyl) carbamate and m-toluidine.[1]

Primary hydrolysis degradation pathway of Phenmedipham.

Photolysis can also contribute to the degradation of Phenmedipham in water, although it is considered a less significant pathway compared to hydrolysis.[3] The photolytic half-life in aqueous solutions under simulated sunlight is reported to be in the range of 1.8 to 14 days.

Atmospheric Degradation

Phenmedipham released into the atmosphere is expected to degrade relatively quickly through reactions with photochemically produced hydroxyl radicals. The estimated atmospheric half-life for this process is approximately 2.6 hours.[7]

Degradation Pathways

The breakdown of Phenmedipham proceeds through several key steps, initiated by either chemical hydrolysis or microbial action, leading to the formation of various intermediate metabolites that are further degraded.

References

• 1. Phenmedipham | C16H16N2O4 | CID 24744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Aerobic biodegradation of [14C]3‐chloro‐P‐toluidine hydrochloride in a loam soil | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. hpc-standards.com [hpc-standards.com]

An In-depth Technical Guide to Phenmedipham and its Metabolites in Soil and Water

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the herbicide phenmedipham (B1680312) and its primary metabolites, focusing on their fate and behavior in soil and water. This document summarizes key quantitative data, details experimental protocols for their analysis, and visualizes critical pathways and workflows to support environmental research and risk assessment.

Introduction to Phenmedipham

Phenmedipham is a selective, post-emergence carbamate (B1207046) herbicide used to control broadleaf weeds, particularly in sugar beet, spinach, and strawberry cultivation.[1] Its chemical formula is C₁₆H₁₆N₂O₄, with the IUPAC name [3-(methoxycarbonylamino)phenyl] N-(3-methylphenyl)carbamate.[2] The herbicidal action of phenmedipham involves the inhibition of photosynthesis at photosystem II.[3] Understanding the environmental fate of phenmedipham and its degradation products is crucial for assessing its ecological impact and ensuring food safety.

Degradation of Phenmedipham in Soil and Water

The degradation of phenmedipham in the environment is a complex process influenced by both biotic and abiotic factors. The primary degradation pathways are microbial activity and chemical hydrolysis.[4][5]

In Soil: Phenmedipham is primarily broken down by soil microorganisms, with chemical hydrolysis also contributing, especially in alkaline soils.[5][6] The persistence of phenmedipham in soil, often expressed as its half-life (DT50), is highly variable and depends on soil type, organic matter content, pH, temperature, and moisture.[5] The major metabolites formed in soil are methyl-N-(3-hydroxyphenyl) carbamate (MHPC) and m-toluidine.[3][5]

In Water: The degradation of phenmedipham in aqueous environments is predominantly governed by pH-dependent chemical hydrolysis.[2] It is relatively stable in acidic conditions but degrades rapidly in neutral to alkaline water.[2][7] Photolysis is not considered a major degradation pathway in aquatic environments.[3] Similar to soil, the main hydrolysis products in water are MHPC and m-toluidine.[7]

Degradation Pathway

The degradation of phenmedipham is initiated by the cleavage of its carbamate linkage. This process can occur through both microbial and chemical hydrolysis, leading to the formation of key metabolites.

References

• 1. researchgate.net [researchgate.net]
• 2. Phenmedipham | C16H16N2O4 | CID 24744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. iung.pl [iung.pl]

Toxicological Profile of Phenmedipham: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

December 15, 2025

Abstract

Phenmedipham (B1680312) is a selective, post-emergence herbicide belonging to the carbamate (B1207046) chemical family, primarily utilized for the control of broad-leaved weeds in sugar beet, spinach, and table beet cultivation.[1] Its herbicidal activity stems from the inhibition of photosynthesis at photosystem II.[1] While effective in its agricultural application, a thorough understanding of its toxicological profile is essential for assessing its potential impact on human health and the environment. This technical guide provides a comprehensive overview of the toxicology of phenmedipham, including its acute, subchronic, and chronic toxicity, genotoxicity, carcinogenicity, reproductive and developmental effects, and mechanism of action. Detailed summaries of experimental protocols, based on internationally recognized guidelines, are provided, and key data are presented in a clear, tabular format. Furthermore, metabolic pathways and proposed mechanisms of toxicity are illustrated through diagrams to facilitate a deeper understanding of its biological interactions.

Chemical and Physical Properties

Property	Value	Reference
Chemical Name	3-methoxycarbonylaminophenyl-3-methylcarbanilate	[2]
CAS Number	13684-63-4	[2]
Molecular Formula	C₁₆H₁₆N₂O₄	[2]
Molecular Weight	300.31 g/mol	[2]
Appearance	Colorless crystals or white powder	[2]
Water Solubility	Low	[1]
Vapor Pressure	Low	[1]
Stability	Hydrolyzes in neutral and alkaline conditions	[3]

Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)

Studies in rats indicate that phenmedipham is rapidly and extensively absorbed following oral administration, particularly at lower doses.[4] It distributes to various tissues, with notable concentrations in plasma, blood, lungs, and kidneys.[4] The primary route of metabolism involves hydrolysis of the carbamate linkages. The major metabolite identified is methyl N-(3-hydroxyphenyl) carbamate (MHPC).[3] Elimination of phenmedipham and its metabolites is rapid, with the majority being excreted in the urine within 24 hours.[4]

Metabolic Pathway of Phenmedipham

Metabolic pathway of Phenmedipham.

Acute Toxicity

Phenmedipham exhibits low acute toxicity via the oral, dermal, and inhalation routes of exposure.[4][5]

Study	Species	Route	Endpoint	Value (mg/kg bw)	Reference
Acute Oral Toxicity	Rat	Oral	LD₅₀	> 5000	[6]
Acute Dermal Toxicity	Rat	Dermal	LD₅₀	> 4000
Acute Inhalation Toxicity	Rat	Inhalation	LC₅₀	> 7.0 mg/L

Experimental Protocol: Acute Oral Toxicity (OECD 423)

The acute oral toxicity of phenmedipham is typically assessed using a method like the Acute Toxic Class Method (OECD Guideline 423). This stepwise procedure uses a minimal number of animals to classify the substance based on its toxicity.

Workflow for Acute Oral Toxicity Testing (OECD 423).

Subchronic and Chronic Toxicity

The primary target organs identified in repeated-dose toxicity studies with phenmedipham are the hematopoietic system, spleen, liver, and kidneys.[6] The most consistently observed effects are related to hemolytic anemia, including increased methemoglobin, and hemosiderin deposition in the spleen and liver.[6]

Study	Species	Duration	NOAEL (mg/kg bw/day)	LOAEL (mg/kg bw/day)	Key Findings	Reference
90-day Oral	Rat	90 days	-	-	Effects on the hematopoietic system.	[5]
1-year Oral	Dog	1 year	-	-	No significant adverse effects.
2-year Chronic/Carcinogenicity	Rat	2 years	4.60	-	Hemolytic anemia, pigmentation in liver and kidney, extramedullary hematopoiesis in the spleen.[6]	[6]

Experimental Protocol: 90-Day Oral Toxicity Study in Rodents (OECD 408)

A 90-day oral toxicity study is conducted to evaluate the adverse effects of repeated exposure to a substance.

• Test Animals: Typically, young adult rats of a standard laboratory strain are used.

• Dose Groups: At least three dose levels of phenmedipham and a concurrent control group are included. The substance is usually administered daily via the diet or by gavage.

• Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food consumption are recorded weekly.

• Clinical Pathology: Hematology, clinical chemistry, and urinalysis are performed at specified intervals.

• Pathology: At the end of the study, all animals undergo a full necropsy. Organs are weighed, and a comprehensive histopathological examination of tissues is conducted.

Genotoxicity

Phenmedipham has been evaluated in a battery of in vitro and in vivo genotoxicity assays. While some in vitro studies have shown evidence of clastogenicity (chromosome damage), in vivo studies in mammals have generally been negative, leading regulatory bodies to conclude that phenmedipham is unlikely to be genotoxic in vivo.[5]

Assay	System	Result	Reference
Bacterial Reverse Mutation (Ames Test)	S. typhimurium	Negative
In vitro Chromosome Aberration	Mammalian Cells	Positive	[5]
In vivo Micronucleus Test	Rodent Bone Marrow	Negative	[5]

Carcinogenicity

Long-term carcinogenicity studies have been conducted in rats and mice. An increased incidence of endometrial stromal sarcoma and pituitary adenoma was observed in a 2-year rat study.[5] However, the European Chemicals Agency's Committee for Risk Assessment (ECHA RAC) concluded that classification for carcinogenicity is not warranted for phenmedipham.[5] The Food Safety Commission of Japan also concluded that no carcinogenicity relevant to human health was observed.[6]

Species	Duration	Findings	Reference
Rat	2 years	Increased incidence of endometrial stromal sarcoma and pituitary adenoma.	[5]
Mouse	-	No evidence of carcinogenicity.	[6]

Experimental Protocol: Carcinogenicity Study (OECD 451)

Carcinogenicity studies involve long-term exposure of animals to the test substance, typically for the majority of their lifespan.

• Test Animals: Usually rats and mice.

• Dose Levels: At least three dose levels and a control group are used. The highest dose should induce minimal toxicity without significantly altering the normal lifespan.

• Duration: Typically 24 months for rats and 18-24 months for mice.

• Endpoints: The primary endpoints are the incidence, type, and location of tumors. Comprehensive histopathological examination of all organs and tissues is crucial.

Reproductive and Developmental Toxicity

Phenmedipham has been assessed for its potential to cause reproductive and developmental toxicity. In multi-generation studies in rats, the main effects observed in offspring were decreased body weight gain at doses that also caused parental toxicity.[4][5] Developmental toxicity studies in rats and rabbits showed reduced fetal body weight and retarded ossification at maternally toxic doses.[4][5] Based on these findings, regulatory agencies have not classified phenmedipham as a reproductive or developmental toxicant.[5]

Study	Species	NOAEL (mg/kg bw/day)	LOAEL (mg/kg bw/day)	Key Findings	Reference
Two-Generation Reproduction	Rat	Parental: 15; Offspring: 15	-	Reduced parental body weight gain, decreased pup body weight.[5]	[5]
Developmental Toxicity	Rat	Maternal: -	150	Reduced maternal body weight gain, occurrence of runts.[4]	[4]
Developmental Toxicity	Rabbit	Maternal: 225; Developmental: 225	-	Reduced maternal body weight gain and food consumption, reduced fetal body weight and retarded ossification.[5]	[5]

Neurotoxicity and Endocrine Disruption

The available data on phenmedipham do not indicate a concern for neurotoxicity or immunotoxicity.[5][6] With regard to endocrine disruption, the European Food Safety Authority (EFSA) concluded that phenmedipham does not meet the criteria for classification as an endocrine disruptor for humans.[5]

Mechanism of Action in Mammals

While the primary mechanism of action of phenmedipham in plants is the inhibition of photosynthesis, its toxicity in mammals is likely mediated through different pathways. As a carbamate, a primary mechanism of toxicity for this class of compounds is the inhibition of acetylcholinesterase (AChE), leading to an accumulation of acetylcholine (B1216132) and subsequent cholinergic toxicity.[7] However, the main effects observed in repeated-dose studies with phenmedipham are related to hemolytic anemia, suggesting other mechanisms may be at play. The formation of reactive metabolites could lead to oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the antioxidant defense capacity of cells. This can result in damage to cellular components and contribute to the observed hematological effects.

Proposed Signaling Pathway for Carbamate-Induced Oxidative Stress

Proposed pathway of carbamate-induced oxidative stress.

Conclusion

Phenmedipham exhibits low acute toxicity. The primary concerns from repeated exposure in animal studies are effects on the hematopoietic system, leading to hemolytic anemia. There is no conclusive evidence for genotoxicity in vivo, carcinogenicity, or reproductive and developmental toxicity at doses that are not maternally toxic. The mechanism of toxicity in mammals is not fully elucidated but may involve oxidative stress secondary to the formation of reactive metabolites. Further research into the specific signaling pathways affected by phenmedipham in mammalian systems would provide a more complete understanding of its toxicological profile. This guide provides a comprehensive summary of the available toxicological data on phenmedipham to support informed risk assessment and future research endeavors.

References

• 1. Phenmedipham (Ref: SN 38584) [sitem.herts.ac.uk]
• 2. Phenmedipham | C16H16N2O4 | CID 24744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. Peer review of the pesticide risk assessment of the active substance phenmedipham - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Peer review of the pesticide risk assessment of the active substance phenmedipham - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fsc.go.jp [fsc.go.jp]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Sensitivity Quantification of Phenmedipham in Complex Matrices using Phenmedipham-d3 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenmedipham is a selective post-emergence herbicide used to control broadleaf weeds in various crops.[1] Due to its potential presence in food products and the environment, regulatory bodies require sensitive and accurate monitoring of its residues.[1] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for pesticide residue analysis due to its high selectivity and sensitivity.[2][3] The use of a stable isotope-labeled internal standard, such as Phenmedipham-d3, is crucial for achieving accurate and precise quantification by compensating for matrix effects and variations during sample preparation and analysis.[4][5] This application note provides a detailed protocol for the quantification of Phenmedipham in complex matrices using Phenmedipham-d3 as an internal standard with LC-MS/MS.

Principle

The method employs a robust sample preparation procedure based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology to extract Phenmedipham and the Phenmedipham-d3 internal standard from the sample matrix.[6] The extracts are then analyzed by LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode. By monitoring specific precursor-to-product ion transitions for both the analyte and the internal standard, highly selective and sensitive detection is achieved. The ratio of the analyte peak area to the internal standard peak area is used for quantification, which corrects for potential variations in extraction recovery and instrument response.

Experimental Protocols

Reagents and Materials

• Phenmedipham analytical standard

• Phenmedipham-d3 (methoxy-d3) internal standard

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive solid-phase extraction (d-SPE) sorbents (e.g., PSA, C18, magnesium sulfate)

• Syringe filters (0.22 µm)

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Phenmedipham and Phenmedipham-d3 in methanol to prepare individual primary stock solutions.

• Working Standard Solutions: Prepare a series of working standard solutions of Phenmedipham by serial dilution of the primary stock solution with a suitable solvent (e.g., acetonitrile/water).

• Internal Standard Spiking Solution: Prepare a working solution of Phenmedipham-d3 at a fixed concentration (e.g., 100 ng/mL) in acetonitrile.

Sample Preparation (QuEChERS Protocol)

• Sample Homogenization: Weigh 10 g of a homogenized sample (e.g., fruit, vegetable, soil) into a 50 mL centrifuge tube.[2]

• Internal Standard Spiking: Add a precise volume of the Phenmedipham-d3 internal standard spiking solution to each sample, calibration standard, and quality control sample.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the appropriate QuEChERS extraction salt packet.

  • Cap the tube and shake vigorously for 1 minute.[4]

  • Centrifuge at ≥4000 rpm for 5 minutes.[4]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (acetonitrile layer) to a d-SPE tube containing a suitable sorbent mixture.

  • Vortex for 30 seconds.

  • Centrifuge at ≥4000 rpm for 5 minutes.[4]

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract.

  • Filter the final extract through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[4]

LC-MS/MS Analysis

The following are representative LC-MS/MS conditions. These may need to be optimized for the specific instrument and column used.

Liquid Chromatography Conditions

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid and 5 mM Ammonium Formate
Mobile Phase B	Methanol with 0.1% Formic Acid and 5 mM Ammonium Formate
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	Start at 10% B, increase to 95% B over 8 min, hold for 2 min, then re-equilibrate.

Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow Rates	Optimized for the specific instrument

MRM Transitions

The following table lists the recommended MRM transitions for Phenmedipham and a proposed transition for Phenmedipham-d3. The collision energies should be optimized for the specific instrument.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Phenmedipham	301.1	136.0	168.1	Optimized for instrument
Phenmedipham-d3	304.1	136.0	171.1	Optimized for instrument

Note: The precursor ion for Phenmedipham-d3 is +3 Da compared to Phenmedipham due to the three deuterium (B1214612) atoms. The product ions may remain the same or shift depending on the fragmentation pattern. It is essential to confirm the optimal transitions and collision energies by infusing a standard solution of Phenmedipham-d3.

Data Presentation

The following tables summarize typical validation parameters for the LC-MS/MS analysis of Phenmedipham using an internal standard.

Table 1: Method Performance Characteristics

Validation Parameter	Typical Performance
Linearity (R²)	> 0.99
Limit of Quantification (LOQ)	0.01 mg/kg
Accuracy (Recovery %)	80 - 110%
Precision (RSD %)	< 15%

Table 2: Example Calibration Curve Data

Concentration (ng/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
1	12,500	50,000	0.25
5	63,000	51,000	1.24
10	128,000	50,500	2.53
50	645,000	49,800	12.95
100	1,300,000	50,200	25.90

Visualizations

Caption: Experimental workflow for Phenmedipham analysis.

Caption: Metabolic degradation of Phenmedipham.

Conclusion

This application note provides a comprehensive and robust LC-MS/MS method for the sensitive and accurate quantification of Phenmedipham in complex matrices. The use of Phenmedipham-d3 as an internal standard is critical for mitigating matrix effects and ensuring data reliability. The detailed QuEChERS sample preparation protocol and optimized LC-MS/MS parameters offer a reliable workflow for routine monitoring, environmental analysis, and food safety applications.

References

• 1. gcms.cz [gcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. lcms.cz [lcms.cz]
• 6. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of Phenmedipham using Isotope Dilution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenmedipham is a selective post-emergence herbicide used to control broadleaf weeds in various crops, such as sugar beets and spinach.[1][2] Accurate and sensitive quantification of Phenmedipham residues in environmental and food samples is crucial for regulatory compliance and food safety. Isotope dilution mass spectrometry (ID-MS) is a highly accurate and precise analytical technique for the quantification of organic molecules.[3] This method involves the use of a stable isotope-labeled internal standard (SIL-IS) of the analyte, which has nearly identical chemical and physical properties to the unlabeled analyte.[4][5] The SIL-IS is added to the sample at the beginning of the analytical procedure, compensating for any analyte loss during sample preparation and variations in mass spectrometric response.[4][5] This application note provides a detailed protocol for the quantitative analysis of Phenmedipham in various matrices using isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle

The principle of isotope dilution analysis relies on the addition of a known amount of a stable isotope-labeled internal standard (e.g., Phenmedipham-d3) to the sample. The SIL-IS and the native analyte are co-extracted and co-analyzed by LC-MS/MS. Since the SIL-IS and the analyte exhibit similar behavior during sample preparation and analysis, the ratio of the signal of the native analyte to that of the SIL-IS is directly proportional to the concentration of the native analyte. This approach effectively minimizes errors arising from matrix effects and variations in extraction recovery.[4][6]

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the isotope dilution LC-MS/MS method for the quantitative analysis of Phenmedipham. The values are based on typical performance data for the analysis of pesticides in complex matrices using similar methodologies.

Parameter	Expected Value	Matrix	Reference
Limit of Detection (LOD)	0.01 - 0.1 µg/kg	Fruits, Vegetables, Soil	[7]
Limit of Quantification (LOQ)	0.05 - 0.5 µg/kg	Fruits, Vegetables, Soil	[7]
**Linearity (R²) **	> 0.99	-	[8]
Recovery	90 - 110%	Fruits, Vegetables, Soil	[3]
Precision (RSD)	< 15%	Fruits, Vegetables, Soil	[3]

Experimental Protocols

Materials and Reagents

• Phenmedipham analytical standard (≥98% purity)

• Phenmedipham-d3 (or other suitable stable isotope-labeled standard) (≥98% purity)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) formate (B1220265) (LC-MS grade)

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)[6]

• Dispersive solid-phase extraction (d-SPE) sorbents (e.g., primary secondary amine (PSA), C18)[1][6]

• Syringe filters (0.22 µm)

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Accurately weigh and dissolve Phenmedipham and Phenmedipham-d3 in methanol to prepare individual stock solutions.

• Intermediate Solutions (10 µg/mL): Dilute the stock solutions with methanol to prepare intermediate solutions.

• Working Standard Solutions: Prepare a series of calibration standards by spiking appropriate amounts of the Phenmedipham intermediate solution into a blank matrix extract. Add a constant amount of the Phenmedipham-d3 intermediate solution to each calibration standard to serve as the internal standard.

Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for pesticide residue analysis in food matrices.[6]

• Sample Homogenization: Homogenize a representative portion of the sample (e.g., 10-15 g of fruit or vegetable).[6]

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add the appropriate volume of the Phenmedipham-d3 internal standard solution.

  • Add 10 mL of acetonitrile.[1][6]

  • Add the QuEChERS extraction salts.[6]

  • Shake vigorously for 1 minute.[6]

  • Centrifuge at ≥3000 x g for 5 minutes.[1]

• Cleanup (Dispersive SPE):

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing PSA and C18 sorbents.[1][6]

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 x g for 5 minutes.[1]

• Final Extract:

  • Take the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[2]

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

  • Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

  • Gradient: A suitable gradient to ensure separation of Phenmedipham from matrix interferences.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Phenmedipham: Monitor at least two transitions (e.g., quantifier and qualifier).

    • Phenmedipham-d3: Monitor the corresponding transition.

  • Optimize collision energies and other MS parameters for maximum sensitivity.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantitative analysis of Phenmedipham.

Phenmedipham Mode of Action: Inhibition of Photosynthesis

Caption: Simplified diagram of Phenmedipham's mode of action.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. gcms.cz [gcms.cz]
• 5. Phenmedipham-D3 - Traceable Reference Standard for Residue Analysis (CAS 1773497-41-8) [witega.de]
• 6. cms.mz-at.de [cms.mz-at.de]
• 7. gcms.cz [gcms.cz]
• 8. QuEChERS sample preparation approach for mass spectrometric analysis of pesticide residues in foods - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for HPLC Analysis of Phenmedipham Residues

Introduction

Phenmedipham (B1680312) is a selective systemic herbicide widely utilized for the post-emergence control of broadleaf weeds in various crops, most notably sugar beets.[1] Due to its agricultural application, regulatory bodies mandate the monitoring of its residues in food products to ensure consumer safety.[2] This document provides a comprehensive guide for the determination of phenmedipham residues using High-Performance Liquid Chromatography (HPLC), intended for researchers, scientists, and professionals in drug development and food safety. The protocols detailed below encompass sample preparation, chromatographic analysis, and method validation.

Quantitative Data Summary

The following tables summarize the performance characteristics of various HPLC methods for the determination of phenmedipham. These tables are designed for easy comparison of key quantitative parameters.

Table 1: HPLC Method Parameters for Phenmedipham Analysis

Parameter	Method 1: Reversed-Phase HPLC-UV	Method 2: Reversed-Phase HPLC-DAD	Method 3: Normal-Phase HPLC-UV
Column	C18 (4.6 mm i.d. x 150 mm, 5 µm)[1][3]	C18 bonded silica (B1680970) (4.6 mm i.d. x 150 mm, 5 µm)[4]	CN (4.0 mm i.d. x 25 cm, 5 µm)[4][5]
Mobile Phase	Acetonitrile (B52724):Water (60:40, v/v)[1][3]	Methanol:Water (51:49, v/v)[4][6]	n-hexane:dichloromethane (40:60, v/v)[4][5]
Flow Rate	1.0 mL/min[1][3]	1.0 mL/min[4]	1.0 mL/min[4][5]
Column Temperature	40°C[1][3]	40°C[4]	25°C[4][5]
Injection Volume	20 µL[1][7]	20 µL[4]	20 µL[4]
Detection Wavelength	230 nm[1][7]	235 nm or 254 nm[4]	270 nm[4][5]

Table 2: Method Validation Parameters for Phenmedipham Analysis

Parameter	HPLC-UV	LC-MS/MS	Regulatory Guideline (ICH Q2(R1))
Specificity	Demonstrates selectivity for phenmedipham.[8]	High specificity due to mass-to-charge ratio detection, minimizing matrix interference.[8]	The analytical procedure should be able to assess unequivocally the analyte in the presence of components which may be expected to be present.[8]
Linearity (Range)	0.005 - 10 µg/mL[3][8]	0.010 - 0.200 mg/kg[8]	A linear relationship should be evaluated across the range of the analytical procedure.[8]
Accuracy (Recovery)	80.8 - 98.7%[3][8]	83.7% (at 0.01 mg/kg)[8]	The closeness of agreement between the true value and the value found.
Precision (RSD)	< 1% (retention time and peak area)[8]	3.2% (at 0.01 mg/kg)[8]	The closeness of agreement between a series of measurements.
Limit of Detection (LOD)	< 3 µg/mL[6]	Not explicitly stated, but generally lower than HPLC-UV.[7]	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
Limit of Quantification (LOQ)	0.01 µg/g[3]	Not explicitly stated, but generally lower than HPLC-UV.[7]	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in phenmedipham residue analysis.

Sample Preparation: Modified QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis.[7]

Materials:

• Homogenized crop sample (e.g., sugar beets)[1]

• Acetonitrile (ACN)[1]

• Anhydrous Magnesium Sulfate (MgSO₄)[1]

• Sodium Chloride (NaCl)[1]

• Primary Secondary Amine (PSA) sorbent[1]

• C18 sorbent[1]

• 50 mL and 2 mL centrifuge tubes[1]

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• 0.22 µm syringe filters[1]

Procedure:

• Extraction: Weigh 10 g of the homogenized crop sample into a 50 mL centrifuge tube.[1]

• Add 10 mL of acetonitrile, cap the tube, and shake it vigorously for 1 minute.[1]

• Salting-Out: Add 4 g of anhydrous MgSO₄ and 1 g of NaCl to the tube.[1] Immediately cap and shake vigorously for 1 minute.

• Centrifuge the tube at ≥3000 x g for 5 minutes.[1]

• Dispersive SPE Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of C18.[1]

• Vortex the tube for 30 seconds and then centrifuge at high speed for 2 minutes.[1]

• Evaporation and Reconstitution: Transfer the supernatant to a clean vial and evaporate it to dryness under a gentle stream of nitrogen.[1] Reconstitute the residue in 1 mL of the mobile phase.[1]

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.[1]

HPLC-UV Analysis Protocol

This protocol outlines the conditions for the analysis of phenmedipham using a reversed-phase HPLC system with UV detection.

Instrumentation and Conditions:

• Instrument: HPLC system with a UV or Diode Array Detector (DAD).[1]

• Column: C18 reversed-phase column (e.g., 4.6 mm i.d. x 150 mm, 5 µm particle size).[1]

• Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40, v/v).[1][3]

• Flow Rate: 1.0 mL/min.[1][3]

• Column Temperature: 40°C.[1][3]

• Injection Volume: 20 µL.[1]

• Detection Wavelength: 230 nm.[1]

Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject 20 µL of the filtered sample extract into the HPLC system.

• Monitor the chromatogram at 230 nm.

• Identify and quantify the phenmedipham peak based on the retention time and peak area of a certified reference standard.

Method Validation Protocol

To ensure the reliability of the analytical method, it should be validated for several key parameters.[4]

• Linearity: Prepare a series of standard solutions of phenmedipham at different concentrations (e.g., 0.005 to 10 µg/mL).[3] Construct a calibration curve by plotting the peak area against the concentration. The correlation coefficient (r²) should be close to 1.

• Accuracy (Recovery): Spike a blank sample matrix with a known amount of phenmedipham standard at different concentration levels.[4] Analyze the spiked samples using the developed method and calculate the percentage recovery.

• Precision: Evaluate repeatability (intra-day precision) and intermediate precision (inter-day precision) by performing multiple analyses of the same sample.[4] The results are expressed as the relative standard deviation (RSD), which should ideally be <15%.[1]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio (S/N), typically S/N = 3 for LOD and S/N = 10 for LOQ.[1]

Visualizations

The following diagrams illustrate the key workflows in the analysis of phenmedipham residues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. [Analysis of phenmedipham in agricultural products by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. akjournals.com [akjournals.com]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for Phenmedipham Analysis in Produce

Introduction

Phenmedipham (B1680312) is a selective systemic herbicide widely utilized for the post-emergence control of broad-leaved weeds, particularly in sugar beet cultivation.[1][2] Its presence in agricultural produce is closely monitored to ensure food safety and compliance with regulatory limits.[3] Consequently, reliable and efficient analytical methods for the determination of phenmedipham residues in various produce matrices are essential.

This document provides detailed application notes and protocols for the sample preparation of phenmedipham in produce, with a primary focus on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. An alternative method combining Liquid-Liquid Extraction (LLE) with Solid-Phase Extraction (SPE) for more complex matrices is also described. These protocols are intended for researchers, scientists, and professionals in the fields of analytical chemistry and food safety.

Chemical Properties of Phenmedipham

A thorough understanding of the physicochemical properties of phenmedipham is crucial for developing effective extraction and cleanup strategies.

Property	Value
Molecular Formula	C₁₆H₁₆N₂O₄
Molecular Weight	300.31 g/mol
Aqueous Solubility	Low
Stability	Susceptible to hydrolysis, particularly under alkaline conditions. At pH 9, the half-life can be as short as 10 minutes.

Data sourced from PubChem.[4]

Experimental Protocols

Method 1: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method has become the standard for pesticide residue analysis in a wide range of food matrices due to its simplicity, speed, and minimal solvent usage.[4][5][6]

1. Reagents and Materials

• Acetonitrile (B52724) (ACN), HPLC grade

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Sodium chloride (NaCl)

• Primary Secondary Amine (PSA) sorbent

• C18 sorbent

• Graphitized Carbon Black (GCB) (for pigmented samples)

• 50 mL and 15 mL centrifuge tubes

• High-speed centrifuge

• Vortex mixer

2. Sample Preparation and Extraction

• Homogenization: Weigh 10-15 g of a representative, homogenized produce sample into a 50 mL centrifuge tube. For dry commodities, a wetting step may be necessary prior to extraction.[4]

• Extraction: Add 10-15 mL of acetonitrile to the centrifuge tube.[7]

• Cap the tube and shake it vigorously for 1 minute to ensure thorough mixing and extraction of phenmedipham from the sample matrix.[7]

• Salting-Out: Add 4 g of anhydrous MgSO₄ and 1 g of NaCl to the tube.[1] The addition of salts induces phase separation between the aqueous and organic layers.

• Immediately cap and shake vigorously for 1 minute.[1]

• Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes to separate the acetonitrile layer from the aqueous and solid phases.[1][7]

3. Dispersive Solid-Phase Extraction (d-SPE) - Cleanup

• Take a 1 mL aliquot of the upper acetonitrile supernatant and transfer it to a 15 mL centrifuge tube.[8]

• Add a specific amount of d-SPE sorbent. A common combination for general produce is 150 mg anhydrous MgSO₄, 25 mg PSA, and 25 mg C18.[8] For samples with high pigment content, such as spinach, GCB may be added, but its use should be optimized as it can lead to the loss of planar pesticides like phenmedipham.[8]

• Vortex the tube for 30 seconds to disperse the sorbent.[8]

• Centrifuge at a high speed (e.g., ≥5000 rcf) for 2-5 minutes.[8][9]

• The resulting supernatant is ready for analysis by LC-MS/MS or GC-MS. If necessary, the extract can be filtered through a 0.22 µm syringe filter before injection.[8]

Workflow for QuEChERS Method

Caption: Experimental workflow for the QuEChERS method.

Method 2: Liquid-Liquid Extraction (LLE) with Solid-Phase Extraction (SPE) Cleanup

This method is a more classical approach and can be particularly useful for complex matrices requiring a more rigorous cleanup than that provided by d-SPE.

1. Reagents and Materials

• Methanol (B129727), HPLC grade

• Dichloromethane, HPLC grade

• Ethyl acetate (B1210297), HPLC grade

• Hexane, HPLC grade

• Florisil SPE cartridges (e.g., 1 g)

• Horizontal shaker

• Rotary evaporator or nitrogen evaporator

2. Sample Preparation and Liquid-Liquid Extraction

• Homogenization: Weigh 20-30 g of the homogenized produce sample into a suitable container.[10]

• Extraction: Add 150 mL of a 1:1 (v/v) mixture of methanol and dichloromethane.[10]

• Shake the mixture on a horizontal shaker for 20-30 minutes.[10]

• Filter the extract and repeat the extraction step with a fresh portion of the solvent mixture.

• Combine the filtrates.

3. Solid-Phase Extraction (SPE) Cleanup

• Cartridge Conditioning: Precondition a Florisil SPE cartridge with the elution solvent followed by the extraction solvent.[10]

• Sample Loading: Load the combined extract onto the preconditioned SPE cartridge.[10]

• Washing: Wash the cartridge with a non-polar solvent to remove interfering co-extractives.

• Elution: Elute the phenmedipham from the cartridge using a solvent of appropriate polarity, such as a 10% solution of ethyl acetate in methylene (B1212753) chloride (v/v).[10]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of a suitable solvent (e.g., mobile phase for HPLC analysis).[10]

Workflow for LLE-SPE Method

Caption: Experimental workflow for the LLE-SPE method.

Data Presentation

The following tables summarize quantitative data for phenmedipham analysis using various sample preparation and analytical methods. The acceptable recovery range is typically between 70-120%.[3]

Table 1: Recovery of Phenmedipham from Various Produce

Produce Matrix	Spiking Level (µg/g)	Sample Preparation Method	Analytical Method	Recovery (%)	Reference(s)
Various Agricultural Products (8 types)	0.1 and 0.02	LLE with Florisil and SAX/PSA/ENVI-Carb/NH2 cleanup	HPLC-UV	80.8 - 98.7	[11]
Fruits and Vegetables	Not Specified	QuEChERS	GC-MS	58.4 - 104.3	[6]
Soil (as a complex matrix)	Not Specified	Acetonitrile (QuEChERS)	Not Specified	70 - 120	[8]
Soil (as a complex matrix)	Not Specified	Methanol / Methyl Chloride (1:1 v/v)	Not Specified	Average 86	[8]
Soil (as a complex matrix)	Not Specified	Acetone:Methanol mixture with SPE cleanup	Not Specified	75.58 - 86.04	[8][12]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Phenmedipham Analysis

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference(s)
HPLC-UV	Agricultural Products	-	0.01 µg/g	[11]
LC-MS/MS	Food and feed of plant origin	-	0.01 mg/kg	[5]
HPLC-UV	Pesticide Formulation	41.2 µg/mL	137.4 µg/mL	[13]
RP-HPLC-DAD	Pesticide Formulation	0.186 µg/mL	0.616 µg/mL	[14]

Note: The LOD and LOQ values can vary significantly based on the matrix, instrumentation, and specific method parameters.

Conclusion

This application note provides detailed protocols for two effective sample preparation methods for the analysis of phenmedipham in produce. The QuEChERS method is recommended for routine analysis due to its efficiency and high-throughput capabilities.[3] For more challenging matrices, the LLE-SPE method offers a robust alternative for achieving the necessary cleanup. The selection of the appropriate method will depend on the specific produce matrix, the required sensitivity, and the available laboratory equipment. Method validation, including the determination of recovery, precision, LOD, and LOQ, is crucial to ensure accurate and reliable results for regulatory compliance and food safety assessment.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. gcms.cz [gcms.cz]
• 5. Peer review of the pesticide risk assessment of the active substance phenmedipham - PMC [pmc.ncbi.nlm.nih.gov]
• 6. wexer-store.com [wexer-store.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. [Analysis of phenmedipham in agricultural products by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. akjournals.com [akjournals.com]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of Phenmedipham-d3 in Pesticide Residue Testing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Phenmedipham-d3 as an internal standard for the accurate quantification of Phenmedipham (B1680312) residues in various matrices. The protocols detailed below are intended for analytical laboratories equipped with High-Performance Liquid Chromatography (HPLC) and Tandem Mass Spectrometry (LC-MS/MS) instrumentation.

Introduction

Phenmedipham is a selective post-emergence herbicide used to control broadleaf weeds in crops such as sugar beets and spinach.[1][2] Monitoring its residues in agricultural products is crucial for ensuring food safety and regulatory compliance.[1] The use of a stable isotope-labeled internal standard, such as Phenmedipham-d3, is the gold standard for quantitative analysis by mass spectrometry. It effectively compensates for variations in sample preparation, matrix effects, and instrument response, leading to highly accurate and precise results.

Analytical Methodologies

The determination of Phenmedipham residues is typically performed using either HPLC with UV detection or, for higher sensitivity and selectivity, LC-MS/MS.[3] The latter is the preferred method for trace-level quantification in complex matrices.

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the analysis of Phenmedipham in herbicide formulations and less complex sample matrices.

Experimental Protocol: HPLC-UV Analysis

• Materials and Reagents:

  • Phenmedipham analytical standard (purity ≥99.5%)

  • Phenmedipham-d3 (as internal standard)

  • HPLC-grade acetonitrile (B52724), methanol, and water

  • Analytical grade acetic acid

  • Sample matrix (e.g., crop extract)

• Instrumentation:

  • HPLC system with a UV or Diode Array Detector (DAD)[1]

  • C18 reversed-phase column (e.g., 4.6 mm i.d. x 150 mm, 5 µm particle size)[1][4]

• Chromatographic Conditions:

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40, v/v)[4]

  • Flow Rate: 1.0 mL/min[4]

  • Column Temperature: 40°C[4]

  • Injection Volume: 20 µL[1]

  • Detection Wavelength: 235 nm[4]

• Sample Preparation (General):

  • A sample is extracted with acetonitrile, and the organic layer is separated by salting-out.[4]

  • The extract is then cleaned up using solid-phase extraction (SPE) with cartridges like Florisil or a combination of SAX/PSA and ENVI-Carb/NH2.[4]

  • The final eluate is evaporated and reconstituted in the mobile phase.[1]

  • Phenmedipham-d3 internal standard is added at a known concentration to all samples and calibration standards before analysis.

Quantitative Data Summary: HPLC-UV Method Validation

Validation Parameter	Typical Performance
Linearity Range	0.005 - 10 µg/mL
Accuracy (Recovery)	80.8 - 98.7%
Limit of Detection (LOD)	~2.7 µg/mL
Limit of Quantification (LOQ)	0.01 µg/g

Note: The data in this table is based on studies of Phenmedipham and is representative of the expected performance. Actual results may vary based on the specific matrix and experimental conditions.[3][4][5]

Method 2: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This is a highly sensitive and selective method for the quantification of Phenmedipham residues in complex matrices such as fruits, vegetables, and soil. The use of Phenmedipham-d3 as an internal standard is particularly advantageous in this method to correct for matrix-induced signal suppression or enhancement.

Experimental Protocol: LC-MS/MS Analysis

• Materials and Reagents:

  • Phenmedipham analytical standard (purity ≥99.5%)

  • Phenmedipham-d3

  • LC-MS grade acetonitrile, methanol, and water

  • Formic acid or ammonium (B1175870) formate (B1220265)

  • QuEChERS extraction salts and d-SPE cleanup tubes

• Instrumentation:

  • UPLC or HPLC system coupled to a triple quadrupole mass spectrometer[2]

  • C18 reversed-phase column

• Sample Preparation (QuEChERS Method):

  • Homogenization: Homogenize a representative sample (e.g., 10-15 g of fruit or vegetable).

  • Extraction: Place the homogenized sample into a 50 mL centrifuge tube. Add 10 mL of acetonitrile and a known amount of Phenmedipham-d3 internal standard solution (e.g., to achieve a final concentration of 50-100 ng/mL in the final extract). Add QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Centrifugation: Shake vigorously for 1 minute and then centrifuge.

  • Cleanup (d-SPE): Transfer an aliquot of the acetonitrile supernatant to a dispersive SPE (d-SPE) tube containing a cleanup sorbent (e.g., PSA, C18). Vortex and centrifuge.

  • Final Extract: Filter the supernatant through a 0.22 µm filter into an autosampler vial.

• LC-MS/MS Conditions:

  • Mobile Phase: Gradient elution with water and acetonitrile/methanol, both containing a small amount of formic acid or ammonium formate to enhance ionization.[2]

  • Flow Rate: 0.3 - 0.5 mL/min

  • Injection Volume: 5 - 10 µL

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode[2]

  • Monitoring Mode: Multiple Reaction Monitoring (MRM)

Quantitative Data Summary: LC-MS/MS Method Validation

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Phenmedipham	318.10	168.10
Phenmedipham-d3	321.10	168.10

Note: The MRM transition for Phenmedipham is based on published data.[1] The precursor ion for Phenmedipham-d3 is adjusted for the +3 mass difference. The product ion is assumed to be the same, which is a common scenario in stable isotope dilution analysis, but should be confirmed experimentally.

Validation Parameter	Typical Performance
Linearity Range	0.010 - 0.200 mg/kg
Accuracy (Recovery)	85 - 110%
Precision (RSD)	< 15%
Limit of Quantification (LOQ)	0.010 mg/kg

Note: This data is compiled from typical performance characteristics for pesticide residue analysis using LC-MS/MS and internal standards.[3][6]

Diagrams

Caption: Experimental workflow for Phenmedipham analysis by HPLC-UV.

Caption: QuEChERS workflow for Phenmedipham analysis by LC-MS/MS.

Caption: Logical relationship of internal standard use in quantification.

References

• 1. lcms.cz [lcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. [Analysis of phenmedipham in agricultural products by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. researchgate.net [researchgate.net]

Application Note and Protocol for the Analysis of Phenmedipham in Soil Samples

Introduction

Phenmedipham (B1680312) is a selective herbicide utilized for the post-emergence control of broadleaf weeds, particularly in sugar beet cultivation.[1] Its presence and persistence in soil are of environmental concern, necessitating robust and sensitive analytical methods for monitoring its residues. This document provides a detailed protocol for the determination of phenmedipham in soil matrices, tailored for researchers, scientists, and professionals in environmental science and drug development. The primary method detailed is based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction and cleanup procedure, followed by analysis using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).[2]

Principle

The protocol involves the extraction of phenmedipham from soil samples using an organic solvent, typically acetonitrile (B52724).[2] A subsequent salting-out step partitions the analyte into the organic phase.[3] The extract then undergoes a dispersive solid-phase extraction (d-SPE) cleanup to remove interfering matrix components such as fatty acids and pigments.[2] Finally, the purified extract is analyzed by LC-MS/MS, which provides high selectivity and sensitivity for the quantification of phenmedipham.[4]

Experimental Protocol

1. Materials and Reagents

• Phenmedipham analytical standard (≥99.5% purity)

• Acetonitrile (HPLC or LC-MS grade)

• Methanol (B129727) (HPLC or LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Magnesium sulfate (B86663) (anhydrous, analytical grade)

• Sodium chloride (analytical grade)

• Trisodium (B8492382) citrate (B86180) dihydrate (analytical grade)

• Disodium (B8443419) hydrogen citrate sesquihydrate (analytical grade)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• 50 mL polypropylene (B1209903) centrifuge tubes

• 15 mL polypropylene centrifuge tubes for d-SPE

• Syringe filters (0.22 µm)

• Autosampler vials

2. Equipment

• High-speed centrifuge

• Mechanical shaker or vortex mixer

• Nitrogen evaporator

• LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer)

• Analytical balance

• pH meter

3. Sample Preparation (QuEChERS Method)

• Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to ensure homogeneity and remove large debris.[5]

• Weighing and Hydration: Weigh 5 g of the homogenized soil into a 50 mL centrifuge tube. If the soil is particularly dry, add 5 mL of deionized water and allow it to hydrate (B1144303) for 30 minutes.[2]

• Extraction: Add 10 mL of acetonitrile to the centrifuge tube. Cap the tube and shake it vigorously for 1 minute using a mechanical shaker.[2]

• Salting Out: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).[2] Immediately cap the tube and shake vigorously for another minute.

• Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes.[2]

• Dispersive SPE Cleanup: Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube containing 900 mg MgSO₄, 300 mg PSA, and 300 mg C18.[2]

• Vortexing and Centrifugation: Cap the d-SPE tube and vortex for 1 minute to ensure thorough mixing. Centrifuge at ≥5000 x g for 5 minutes.[2]

• Final Extract Preparation: Take an aliquot of the cleaned-up supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[2]

4. Instrumental Analysis (LC-MS/MS)

• LC Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase: A gradient elution is typically used with:

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

• Flow Rate: 0.3 - 0.5 mL/min.[6]

• Injection Volume: 5 - 10 µL.

• Column Temperature: 40°C.[7]

• MS Detection: Electrospray ionization (ESI) in positive ion mode. Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for phenmedipham.

Data Presentation

Table 1: Summary of Quantitative Data for Phenmedipham Analysis in Soil

Parameter	Method	Value	Reference
Recovery	LLE-SPE-HPLC	86%	[8]
QuEChERS-LC-MS/MS	83.7% (at 0.01 mg/kg)	[4]
Methanol Extraction-LC/MS	Essentially quantitative (50-200 ppb)	[9]
Limit of Detection (LOD)	Methanol Extraction-LC/MS	≤ 25 ng/g	[9]
HPLC-UV	2.7 µg/mL	[4]
Limit of Quantification (LOQ)	LLE-SPE-HPLC	0.0001 mg/kg	[8]
QuEChERS-LC-MS/MS	0.01 mg/kg	[4]
HPLC-UV	0.01 µg/g	[4]
Precision (RSD)	LC-MS/MS	3.2% (at 0.01 mg/kg)	[4]

Note: The performance characteristics can vary depending on the soil type, fortification levels, and specific instrumentation used.

Visualizations

Caption: Workflow for Phenmedipham Analysis in Soil Samples.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. [Analysis of phenmedipham in agricultural products by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. iung.pl [iung.pl]
• 9. Liquid chromatographic/mass spectrometric determination of desmedipham and phenmedipham and their metabolites in soil - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Phenmedipham-d3 in Environmental Monitoring: A Detailed Guide

Introduction

Phenmedipham is a selective post-emergence herbicide used to control broadleaf weeds in various crops, including sugar beets and spinach.[1] Its presence in soil and water systems is a key focus of environmental monitoring programs to ensure regulatory compliance and assess potential ecological impact. The accuracy and reliability of analytical methods are paramount for the quantification of Phenmedipham in complex environmental matrices. The use of a stable isotope-labeled internal standard, such as Phenmedipham-d3, is a critical component of robust analytical methodologies, particularly when employing isotope dilution mass spectrometry (IDMS).

This document provides detailed application notes and protocols for the use of Phenmedipham-d3 in the environmental monitoring of Phenmedipham. These guidelines are intended for researchers, scientists, and professionals involved in environmental analysis and drug development.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

Isotope Dilution Mass Spectrometry is a powerful analytical technique that provides a high degree of accuracy and precision.[2][3] The fundamental principle involves the addition of a known amount of an isotopically labeled version of the analyte (in this case, Phenmedipham-d3) to the sample at the beginning of the analytical process. This labeled compound, often referred to as an internal standard, is chemically identical to the analyte of interest but has a different mass due to the isotopic substitution.

By measuring the ratio of the native analyte to the isotopically labeled internal standard in the final sample extract using mass spectrometry, the concentration of the native analyte in the original sample can be accurately determined. The use of an internal standard that is added at the initial stage of sample preparation compensates for any loss of the analyte during extraction, cleanup, and analysis, as both the native and labeled compounds will be affected equally. This approach effectively minimizes errors associated with matrix effects and variations in sample preparation recovery.[4][5]

Data Presentation: Quantitative Method Performance

The following tables summarize key quantitative data for the analysis of Phenmedipham in environmental matrices. While specific data for Phenmedipham-d3 is limited in publicly available literature, the provided data for the parent compound is indicative of the performance that can be expected when using a robust analytical method incorporating an isotope dilution strategy.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for Phenmedipham

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)
HPLC-UV	Agricultural Products	-	0.01 µg/g
LC-MS/MS	Soil	≤ 25 ng/g	-
LC-MS/MS	Fruits and Vegetables	-	0.2–2.0 μg kg⁻¹
LC-MS/MS	Water	0.04 µg/L	-

Table 2: Recovery Rates for Phenmedipham Analysis

Sample Preparation Method	Matrix	Spiking Level	Recovery (%)
QuEChERS	Agricultural Products	0.02 and 0.1 µg/g	80.8 - 98.7
Methanol (B129727) Extraction	Soil	50-200 ppb	Essentially Quantitative
QuEChERS	Fruits and Vegetables	2, 20, and 200 ng mL⁻¹	88.1 - 118.4
SPE	Water	0.2 and 1 µg/L	84 - 108

Experimental Protocols

The following are detailed protocols for the analysis of Phenmedipham in water and soil samples using Phenmedipham-d3 as an internal standard.

Protocol 1: Analysis of Phenmedipham in Water Samples by Solid-Phase Extraction (SPE) and LC-MS/MS

This protocol describes the extraction and analysis of Phenmedipham in water samples, incorporating Phenmedipham-d3 for quantification by isotope dilution.

1. Sample Preparation and Spiking:

• Collect water samples in amber glass bottles and store at 4°C until analysis.
• For each 100 mL of water sample, add a precise volume of a standard solution of Phenmedipham-d3 in methanol to achieve a final concentration of, for example, 50 ng/L. Note: The optimal internal standard concentration should be determined based on the expected range of Phenmedipham concentrations in the samples and the sensitivity of the instrument.
• Thoroughly mix the sample to ensure homogeneity.

2. Solid-Phase Extraction (SPE):

• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.
• Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.
• After loading, wash the cartridge with 5 mL of deionized water to remove interfering substances.
• Dry the cartridge under a gentle stream of nitrogen or by vacuum for 10-15 minutes.
• Elute the retained Phenmedipham and Phenmedipham-d3 with two 4 mL aliquots of ethyl acetate (B1210297) or a suitable solvent mixture.
• Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.
• Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• LC Conditions:
• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).
• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).
• Flow Rate: 0.3 mL/min.
• Injection Volume: 5-10 µL.
• MS/MS Conditions:
• Ionization Mode: Positive Electrospray Ionization (ESI+).
• Monitoring Mode: Multiple Reaction Monitoring (MRM).
• MRM Transitions (Hypothetical):
• Phenmedipham: Precursor Ion (m/z) 301.1 → Product Ions (m/z) [e.g., 106.1, 158.1]
• Phenmedipham-d3: Precursor Ion (m/z) 304.1 → Product Ions (m/z) [e.g., 109.1, 161.1] (Note: The exact product ions should be determined by infusing standard solutions of Phenmedipham and Phenmedipham-d3 into the mass spectrometer and optimizing the collision energy for the most stable and abundant fragment ions.)

4. Quantification:

• Prepare a series of calibration standards containing known concentrations of Phenmedipham and a constant concentration of Phenmedipham-d3.
• Construct a calibration curve by plotting the ratio of the peak area of Phenmedipham to the peak area of Phenmedipham-d3 against the concentration of Phenmedipham.
• Calculate the concentration of Phenmedipham in the samples by using the response ratio obtained from the sample analysis and the calibration curve.

Protocol 2: Analysis of Phenmedipham in Soil Samples by QuEChERS and LC-MS/MS

This protocol details a Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method for the extraction of Phenmedipham from soil, with quantification by isotope dilution LC-MS/MS.

1. Sample Preparation and Spiking:

• Homogenize the soil sample to ensure it is representative.
• Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.
• Add a precise volume of a standard solution of Phenmedipham-d3 in acetonitrile to achieve a final concentration relevant to the expected contamination levels.
• Add 10 mL of water (if the soil is dry) and vortex for 30 seconds. Let it stand for 15-30 minutes to hydrate.

2. QuEChERS Extraction:

• Add 10 mL of acetonitrile to the centrifuge tube.
• Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).
• Immediately cap the tube and shake vigorously for 1 minute.
• Centrifuge at ≥4000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer an aliquot (e.g., 1 mL) of the upper acetonitrile layer to a d-SPE tube containing a cleanup sorbent mixture (e.g., Primary Secondary Amine (PSA), C18, and MgSO₄).
• Vortex for 30 seconds.
• Centrifuge at ≥4000 rpm for 5 minutes.

4. Final Extract Preparation:

• Take an aliquot of the cleaned supernatant and dilute it as needed with the initial mobile phase for LC-MS/MS analysis.
• Filter the final extract through a 0.22 µm syringe filter into an autosampler vial.

5. LC-MS/MS Analysis and Quantification:

• Follow the LC-MS/MS analysis and quantification steps as described in Protocol 1.

Visualizations

Caption: Experimental workflow for Phenmedipham analysis using an internal standard.

References

• 1. Analytical Evaluation of Carbamate and Organophosphate Pesticides in Human and Environmental Matrices: A Review [mdpi.com]
• 2. Automated sample preparation for monitoring groundwater pollution by carbamate insecticides and their transformation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. lcms.cz [lcms.cz]
• 5. Development of a multiresidue method for analysis of pesticides in sediments based on isotope dilution and liquid chromatography-electrospray-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity LC-MS/MS Analysis of Phenmedipham-d3

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of Phenmedipham-d3, a deuterated internal standard for the herbicide Phenmedipham, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocol outlines sample preparation, optimized LC-MS/MS conditions, and provides a detailed analysis of the mass spectrometry fragmentation pathway. The inclusion of Phenmedipham-d3 as an internal standard is crucial for accurate quantification by correcting for matrix effects and variations during sample processing.

Introduction

Phenmedipham is a selective post-emergence herbicide used for the control of broadleaf weeds.[1] Monitoring its residues in environmental and agricultural samples is essential for ensuring food safety and environmental protection. Stable isotope-labeled internal standards, such as Phenmedipham-d3, are the gold standard for quantitative analysis by mass spectrometry, as they exhibit similar chemical and physical properties to the target analyte, ensuring high accuracy and precision. This document provides a comprehensive guide to the analysis of Phenmedipham-d3, with a focus on its fragmentation behavior in a tandem mass spectrometer, which is fundamental for developing sensitive and specific Multiple Reaction Monitoring (MRM) methods.

Experimental Protocols

Sample Preparation (QuEChERS Method)

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is recommended for the extraction of Phenmedipham from various matrices.[1]

• Homogenization: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Fortification: Spike the sample with an appropriate volume of Phenmedipham-d3 internal standard solution.

• Extraction: Add 10 mL of acetonitrile (B52724) to the sample, cap, and shake vigorously for 1 minute.

• Salting Out: Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate). Shake vigorously for another minute.

• Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes.

• Cleanup (Dispersive SPE): Transfer an aliquot of the acetonitrile supernatant to a dispersive solid-phase extraction (dSPE) tube containing a suitable sorbent (e.g., PSA, C18).

• Final Extract: Vortex the dSPE tube and centrifuge. The resulting supernatant is ready for LC-MS/MS analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

LC Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 8 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Column Temperature	40 °C

MS Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 - 4.0 kV
Source Temperature	120 - 150 °C
Desolvation Temperature	350 - 450 °C
Gas Flow (Desolvation)	600 - 800 L/hr
Gas Flow (Cone)	50 - 100 L/hr
Collision Gas	Argon

Mass Spectrometry Fragmentation Analysis

The fragmentation of Phenmedipham and its deuterated analog, Phenmedipham-d3, is critical for establishing selective and sensitive MRM transitions.

Phenmedipham Fragmentation

The protonated molecule of Phenmedipham ([M+H]⁺) has a mass-to-charge ratio (m/z) of 301.1. Upon collision-induced dissociation (CID), the molecule primarily fragments at the two carbamate (B1207046) ester linkages. The major product ions observed are m/z 168.1, corresponding to the 3-(methoxycarbonylamino)phenyl fragment, and m/z 136.0, representing the 3-methylphenylaminocarbonyl fragment. Another significant fragment is observed at m/z 93.0, which corresponds to the formation of m-toluidine.

Phenmedipham-d3 Fragmentation

For Phenmedipham-d3, it is assumed that the three deuterium (B1214612) atoms are located on the methyl group of the tolyl moiety, a common labeling position for internal standards. This results in a precursor ion ([M+H]⁺) at m/z 304.1. The fragmentation pattern is expected to be analogous to that of the unlabeled compound.

The fragmentation leading to the 3-(methoxycarbonylamino)phenyl ion will not be affected by the deuterium labeling, thus the product ion will remain at m/z 168.1 . However, the fragment containing the deuterated tolyl group, m-toluidine-d3, will have a mass shift of +3, resulting in a product ion at m/z 96.0 .

Quantitative Data

The following table summarizes the optimized MRM transitions for the quantification of Phenmedipham and its internal standard, Phenmedipham-d3.

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Phenmedipham	301.1	93.0	136.0	25
Phenmedipham-d3	304.1	96.0	168.1	25

Note: Collision energies should be optimized for the specific instrument being used.

Visualizations

Caption: Proposed fragmentation pathways for Phenmedipham and Phenmedipham-d3.

Caption: Analytical workflow for the determination of Phenmedipham using Phenmedipham-d3.

Conclusion

This application note provides a detailed and robust LC-MS/MS method for the analysis of Phenmedipham-d3. The outlined experimental protocol and the elucidation of the fragmentation pathway offer a solid foundation for researchers and scientists to develop and validate their own quantitative assays for Phenmedipham in various matrices. The use of Phenmedipham-d3 as an internal standard ensures the highest level of accuracy and reliability in the analytical results.

References

• 1. agilent.com [agilent.com]

Application Note: High-Throughput Analysis of Phenmedipham in Agricultural Matrices using the QuEChERS Method

Introduction

Phenmedipham (B1680312) is a selective post-emergence herbicide used for the control of broadleaf weeds in crops such as sugar beets and spinach.[1][2][3] Regulatory requirements and food safety standards necessitate reliable and efficient analytical methods for monitoring phenmedipham residues in agricultural and environmental samples.[3] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a widely adopted sample preparation technique for the analysis of pesticide residues in diverse and complex matrices.[1][4][5] This application note details a validated QuEChERS protocol for the extraction and cleanup of phenmedipham from various sample types, followed by analysis using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Principle of the QuEChERS Method

The QuEChERS method is a streamlined two-step process that significantly improves laboratory efficiency and throughput.[6][7] The first step involves the extraction of the analyte from the sample matrix using an organic solvent, typically acetonitrile (B52724), and partitioning salts (e.g., magnesium sulfate (B86663), sodium chloride, and citrate (B86180) buffers).[7][8] This is followed by a cleanup step known as dispersive solid-phase extraction (d-SPE), where an aliquot of the extract is treated with a combination of sorbents to remove interfering matrix components such as fats, sugars, pigments, and organic acids.[4][6][9]

Experimental Protocols

1. Materials and Reagents

• Phenmedipham analytical standard

• Acetonitrile (HPLC or LC-MS grade)

• Water (HPLC or LC-MS grade)

• Magnesium sulfate (anhydrous)

• Sodium chloride

• Sodium citrate

• Disodium (B8443419) citrate sesquihydrate

• Primary Secondary Amine (PSA) sorbent

• C18 sorbent

• 50 mL polypropylene (B1209903) centrifuge tubes

• 2 mL d-SPE centrifuge tubes

• Mechanical shaker or vortex mixer

• Centrifuge

2. Sample Preparation (Homogenization)

• For solid samples such as fruits, vegetables, or soil, homogenize a representative portion of the sample to ensure uniformity.[9]

• For samples with low water content, such as dried soil, rehydration may be necessary before extraction.[1][10]

3. Extraction Protocol

• Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.[8]

• Add 10 mL of acetonitrile to the tube.[1][2] For samples with high fat content, the amount of solvent may need to be adjusted.

• Add the appropriate QuEChERS extraction salt packet. A common formulation for the original unbuffered method is 4 g of anhydrous MgSO₄ and 1 g of NaCl.[2] For the citrate-buffered method, a packet typically contains 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, and 0.5 g disodium citrate sesquihydrate.[1]

• Immediately cap the tube and shake vigorously for 1 minute. A mechanical shaker can be used for this purpose.[1][2]

• Centrifuge the tube at ≥3000 x g for 5 minutes.[2][8] This will result in the separation of the sample into a solid debris layer at the bottom and an upper acetonitrile layer containing the extracted phenmedipham.

4. Dispersive Solid-Phase Extraction (d-SPE) Cleanup Protocol

• Take a 1 mL aliquot of the upper acetonitrile supernatant and transfer it to a 2 mL d-SPE tube.[2][8]

• The d-SPE tube should contain a mixture of sorbents. A common combination for general-purpose cleanup is 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of C18.[2] The selection of sorbents can be tailored to the specific matrix. For example, graphitized carbon black (GCB) can be added to remove pigments from highly colored extracts, though it may affect the recovery of planar pesticides.

• Vortex the d-SPE tube for 30 seconds to 1 minute to ensure thorough mixing of the extract with the sorbents.[10]

• Centrifuge the d-SPE tube at a high speed (e.g., ≥ 5000 rcf) for 2 minutes.[10]

• The resulting supernatant is the cleaned-up extract, which can be directly analyzed or further diluted with an appropriate solvent before injection into the analytical instrument.[6][7]

Data Presentation

The performance of the QuEChERS method for phenmedipham extraction is typically evaluated based on several key parameters, including recovery, precision (expressed as relative standard deviation, RSD), limit of detection (LOD), and limit of quantification (LOQ). The following tables summarize typical performance data for phenmedipham analysis in various matrices using QuEChERS coupled with different analytical techniques.

Table 1: Performance Data for Phenmedipham Analysis using QuEChERS

Matrix	Analytical Technique	Recovery (%)	RSD (%)	LOQ	Reference
Soil and Sugar Beet Roots	HPLC-UV	-	-	0.0001 mg/kg	[8]
Food and Feed of Plant Origin	LC-MS/MS	-	-	0.01 mg/kg	[8]
All Plant Commodities	GC-MS and/or LC-MS/MS	-	-	0.01–0.05 mg/kg	[8]
Crops	HPLC-UV	80.8 - 98.7%	<15%	-	[2][11]
Various Matrices	LC-MS/MS	83.7%	-	-	[11]
Fruits and Vegetables	LC-MS/MS	70-120%	<20%	-	[12][13]

Note: The data presented are compiled from various sources and may have been obtained under different experimental conditions.[11]

Mandatory Visualization

Caption: Workflow of the QuEChERS method for phenmedipham extraction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 5. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. merckmillipore.com [merckmillipore.com]
• 7. QuEChERS: Home [quechers.eu]
• 8. benchchem.com [benchchem.com]
• 9. nucleus.iaea.org [nucleus.iaea.org]
• 10. weber.hu [weber.hu]
• 11. benchchem.com [benchchem.com]
• 12. lcms.cz [lcms.cz]
• 13. eurl-pesticides.eu [eurl-pesticides.eu]

Preparation and Stability of Phenmedipham-d3 Solutions: An Application Note

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation and storage of Phenmedipham-d3 solutions, a critical component in analytical and research settings. Adherence to these guidelines is essential for ensuring the accuracy and reproducibility of experimental results. The stability of Phenmedipham-d3 is influenced by solvent choice, pH, temperature, and light exposure.

Physicochemical Data and Solubility

Table 1: Solubility of Phenmedipham in Various Solvents

Solvent	Solubility
DMSO	≥ 250 mg/mL[1]
Acetone	~200 g/kg[3][4]
Cyclohexanone	~200 g/kg[3][4]
Methanol	~50 g/kg[3][4]
Chloroform	20 g/kg[3][4]
Benzene	2.5 g/kg[3][4]
Hexane	~500 mg/kg[3][4]
Water	4.7 mg/L[3][4]

Stability Profile

The stability of Phenmedipham is significantly impacted by pH. It is susceptible to hydrolysis, with the rate increasing in neutral to basic conditions. It is important to note that one source suggests the compound is unstable in solutions and recommends fresh preparation.[1]

Table 2: Hydrolytic Stability of Phenmedipham at 22°C

pH	Half-life (50% loss)
5	70 days[3]
7	24 hours[3]
9	10 minutes[3]

Thermal stability appears to be robust under short-term exposure, with no changes observed after being held at 50°C for 6 days.[3]

Protocol 1: Preparation of a Phenmedipham-d3 Stock Solution (1 mg/mL)

This protocol outlines the preparation of a 1 mg/mL stock solution in a suitable organic solvent.

Materials:

• Phenmedipham-d3 analytical standard

• High-purity solvent (e.g., Acetone, DMSO, or Methanol)

• Calibrated analytical balance

• Class A volumetric flasks

• Amber glass vials with PTFE-lined caps[5][6][7]

• Pipettes and syringes

• Sonicator

Procedure:

• Equilibration: Allow the Phenmedipham-d3 standard vial to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh the required amount of Phenmedipham-d3 standard using a calibrated analytical balance.

• Dissolution: Quantitatively transfer the weighed standard to a Class A volumetric flask. Add a small amount of the chosen solvent and sonicate for 10-15 minutes to ensure complete dissolution.[7]

• Dilution: Once dissolved, dilute the solution to the final volume with the solvent.

• Homogenization: Cap the flask and invert it several times to ensure a homogeneous solution.

• Storage: Transfer the stock solution to an amber glass vial with a PTFE-lined cap to protect it from light.[5][6][7] Store the solution at the recommended temperature (see Storage Recommendations).

Figure 1. Workflow for Phenmedipham-d3 Stock Solution Preparation.

Protocol 2: Stability Assessment of Phenmedipham-d3 Solution

This protocol describes a study to evaluate the stability of the prepared Phenmedipham-d3 solution under various conditions.

Materials:

• Prepared Phenmedipham-d3 stock solution

• HPLC or LC-MS system

• Calibrated incubators/refrigerators/freezers

• Amber and clear glass vials

Procedure:

• Aliquoting: Aliquot the Phenmedipham-d3 stock solution into multiple amber and clear glass vials.

• Storage Conditions: Store the vials under different conditions:

  • Temperature: -20°C, 4°C, and room temperature (20-25°C).[4][8][9]

  • Light Exposure: Store a set of vials in clear glass under ambient light and another set in amber vials to protect from light.[7]

• Time Points: Analyze the solutions at regular intervals (e.g., 0, 1, 2, 4, 8, and 12 weeks).

• Analysis: At each time point, analyze the samples using a validated stability-indicating HPLC or LC-MS method to determine the concentration of Phenmedipham-d3.

• Data Evaluation: Compare the concentration at each time point to the initial concentration (time 0) to determine the percentage of degradation.

Figure 2. Logical Flow for Phenmedipham-d3 Stability Testing.

General Storage Recommendations

• Short-term (days to weeks): For solutions, storage at 0 - 4°C is recommended.[4][9]

• Long-term (months to years): For extended storage, solutions should be kept at -20°C.[4][8][9]

• Protection from Light: Always store solutions in amber vials or otherwise protected from light to prevent photodegradation.[7]

• Container Choice: Use glass containers with PTFE-lined screw caps (B75204) to minimize evaporation and potential interaction with the container material.[5][6] Avoid plastic containers.[5] The container size should be appropriate for the volume of the standard to reduce headspace.[6]

• Handling: When working with volatile standards, it is advisable to keep them at their recommended storage temperature until the container is opened.[6] Warming to room temperature before opening can lead to evaporative loss.[6]

By following these guidelines, researchers can ensure the integrity and stability of their Phenmedipham-d3 solutions, leading to more reliable and accurate analytical results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Phenmedipham (Ref: SN 38584) [sitem.herts.ac.uk]
• 3. Phenmedipham | C16H16N2O4 | CID 24744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Buy Phenmedipham | 13684-63-4 | >98% [smolecule.com]
• 5. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 6. The Proper Storage and Handling of Volatile Analytical Standards [sigmaaldrich.com]
• 7. Handling Your Analytical Reference Standards [restek.com]
• 8. ilsi-india.org [ilsi-india.org]
• 9. medkoo.com [medkoo.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Phenmedipham Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with matrix effects in Phenmedipham analysis.

Frequently Asked Questions (FAQs)

Q1: What is a matrix effect and how does it impact the analysis of Phenmedipham?

A: The matrix effect is the alteration of an analyte's ionization efficiency by co-eluting compounds from the sample matrix.[1] This interference can lead to either signal suppression, causing an underestimation of the Phenmedipham concentration, or signal enhancement, leading to an overestimation.[1] Ultimately, matrix effects compromise the accuracy and reproducibility of the analytical results.[1][2]

Q2: How can I determine if my Phenmedipham analysis is affected by matrix effects?

A: The presence and magnitude of matrix effects can be quantified by comparing the slope of a calibration curve prepared in a pure solvent to the slope of a calibration curve prepared in a matrix extract (matrix-matched calibration).[1] The formula for calculating the matrix effect is:

Matrix Effect (%) = [ (Slopematrix - Slopesolvent) / Slopesolvent ] x 100 [1]

• A positive percentage indicates signal enhancement.

• A negative percentage indicates signal suppression.

• Values between -20% and +20% are generally considered acceptable.[1]

• Values between ±20% and ±50% are considered medium.[1]

• Values greater than ±50% are considered high.[1]

Q3: What are the common sample preparation techniques to minimize matrix effects for Phenmedipham analysis?

A: The two most common and effective sample preparation techniques are the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method and Solid-Phase Extraction (SPE).

• QuEChERS: This method is widely used for pesticide residue analysis in food and vegetable matrices.[1][3] It involves a solvent extraction step followed by a dispersive solid-phase extraction (d-SPE) cleanup.[1] While efficient, it may not be sufficient to eliminate all interferences from complex matrices.[3]

• Solid-Phase Extraction (SPE): SPE is a column-based cleanup technique that can provide a cleaner extract by more effectively removing interfering matrix components.[1] It is often preferred for more complex matrices or when lower detection limits are required.[1][4]

Troubleshooting Guides

Issue: Inconsistent or inaccurate quantification of Phenmedipham.

This issue is often a primary indicator of unaddressed matrix effects. The following troubleshooting steps can help identify and mitigate the problem.

Workflow for Troubleshooting Matrix Effects

Caption: A logical workflow for identifying and mitigating matrix effects.

Data Presentation

Table 1: Matrix Effect and Recovery Data for Phenmedipham in Various Matrices

Matrix	Sample Preparation	Analytical Method	Matrix Effect (%)	Recovery (%)
Vegetables (General)	QuEChERS	LC-MS/MS	Varies	70 - 120[3]
Cucumber	QuEChERS	LC-MS/MS	+154 (Enhancement)[3]	-
Squash	QuEChERS	LC-MS/MS	+141 (Enhancement)[3]	-
Lettuce	QuEChERS	LC-MS/MS	+179 (Enhancement)[3]	-
Spinach	QuEChERS	LC-MS/MS	+174 (Enhancement)[3]	-
Dill	QuEChERS	LC-MS/MS	+167 (Enhancement)[3]	-
Parsley	QuEChERS	LC-MS/MS	+151 (Enhancement)[3]	-
Soil	LLE-SPE	HPLC-UV	-	80.8 - 98.7[5]

Data compiled from multiple sources.[1][3][5] Note that matrix effects can vary significantly depending on the specific composition of the sample.

Table 2: Comparison of HPLC-UV and LC-MS/MS for Phenmedipham Analysis

Validation Parameter	HPLC-UV	LC-MS/MS
Specificity	Demonstrates selectivity	High specificity due to mass-to-charge ratio detection, minimizing matrix interference.[5]
Linearity (Range)	0.005 - 10 µg/mL[5]	0.010 - 0.200 mg/kg[5]
Accuracy (Recovery)	80.8 - 98.7%[5]	83.7% (at 0.01 mg/kg)[5]

Experimental Protocols

Protocol 1: QuEChERS Method for Vegetable Matrices

This protocol is based on the widely used QuEChERS EN 15662:2008 method.[3]

Experimental Workflow for QuEChERS

Caption: The experimental workflow for the QuEChERS sample preparation method.

Steps:

• Sample Homogenization: Weigh 10-15 g of a representative vegetable sample and homogenize it to a uniform consistency. For dry samples, a measured amount of water can be added prior to homogenization.[1]

• Extraction:

  • Transfer 10 g of the homogenized sample into a 50 mL centrifuge tube.[1]

  • Add 10 mL of acetonitrile.[1][3]

  • Add the appropriate QuECHERS extraction salts (e.g., magnesium sulfate (B86663), sodium chloride, sodium citrate).[4]

  • Shake the tube vigorously for 1 minute.[4]

  • Centrifuge at a high speed (>3000 g) for 5 minutes.[4]

• Dispersive SPE (d-SPE) Cleanup:

  • Take an aliquot of the upper acetonitrile layer and transfer it to a 15 mL tube containing d-SPE sorbents (e.g., primary secondary amine (PSA) to remove sugars and fatty acids, and magnesium sulfate to remove excess water).[3]

  • Vortex for 30 seconds.[1]

  • Centrifuge at high speed for 2 minutes.[1]

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract.

  • Dilute with an appropriate solvent (e.g., mobile phase) for LC-MS/MS analysis. Dilution can further help in reducing matrix effects.[1]

Protocol 2: Solid-Phase Extraction (SPE) for Soil Samples

This protocol provides a general guideline for the extraction and cleanup of Phenmedipham from soil samples using SPE.

Experimental Workflow for SPE

Caption: The experimental workflow for Solid-Phase Extraction (SPE) cleanup.

Steps:

• Sample Extraction:

  • Weigh 10 g of sieved soil into a glass vial.

  • Add 20 mL of a suitable extraction solvent (e.g., acetonitrile or methanol).[1]

  • Vortex or shake to ensure thorough extraction.

  • Centrifuge and collect the supernatant.

• SPE Cartridge Conditioning:

  • Select an appropriate SPE cartridge (e.g., C18).

  • Condition the cartridge by passing a specific volume of conditioning solvent (e.g., methanol (B129727) followed by water) through it. Do not allow the cartridge to dry out.[1]

• Sample Loading: Load the soil extract onto the conditioned SPE cartridge at a slow and steady flow rate.[1]

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences.[1]

• Elution: Elute the Phenmedipham from the cartridge using a suitable organic solvent (e.g., acetonitrile or a mixture of ethyl acetate (B1210297) and methanol). Collect the eluate.[1]

• Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.[1]

  • Reconstitute the residue in a known volume of the mobile phase for LC-MS/MS analysis.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Phenmedipham Chromatography

Welcome to the technical support center for Phenmedipham (B1680312) chromatography. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the peak shape of Phenmedipham during chromatographic analysis.

Troubleshooting Guides

This section addresses common issues encountered during the analysis of Phenmedipham, providing potential causes and suggested solutions in a question-and-answer format.

Question: Why is my Phenmedipham peak exhibiting tailing?

Peak tailing, where the latter half of the peak is broader than the front half, is a common issue in Phenmedipham chromatography.[1][2] This can compromise resolution, accuracy, and overall method reliability.[2]

Possible Causes and Solutions:

Potential Cause	Suggested Solution
Secondary Interactions with Silanol (B1196071) Groups	Strong interactions can occur between basic functional groups on Phenmedipham and acidic silanol groups on the silica-based column packing, causing tailing.[1][3] To mitigate this, operate at a lower mobile phase pH to protonate the silanol groups, use a highly deactivated (end-capped) column, or add a competing base like triethylamine (B128534) to the mobile phase.[1][3]
Column Overload	Injecting a sample that is too concentrated can lead to peak tailing.[3][4] To address this, simply dilute the sample and re-inject.[3]
Column Degradation or Contamination	Over time, columns can degrade or become contaminated, leading to poor peak shape.[4][5] Try flushing the column with a strong solvent. If the problem persists, the column may need to be replaced.[5]
Inappropriate Mobile Phase pH	An unsuitable mobile phase pH can lead to the ionization of Phenmedipham or the stationary phase, causing tailing.[3] Adjust the mobile phase pH to ensure Phenmedipham is in a neutral state, typically between pH 2-8 for silica-based columns.[3]
Extra-Column Effects	Dead volumes in the HPLC system, such as from long or wide-bore tubing and poorly fitted connections, can cause peak broadening and tailing.[4] Ensure all connections are secure and use tubing with appropriate dimensions.

Question: What is causing my Phenmedipham peak to show fronting?

Peak fronting, where the first half of the peak is broader than the second, is another common peak shape abnormality.[1]

Possible Causes and Solutions:

Potential Cause	Suggested Solution
Column Overload	Injecting too large of a sample volume or a highly concentrated sample can saturate the column, leading to fronting.[1][6] Reduce the injection volume or dilute the sample.[1]
Sample Solvent Incompatibility	If the sample solvent is significantly stronger than the mobile phase, it can cause the analyte to move through the column too quickly at the injection point, resulting in a fronting peak.[6] Ensure the sample solvent is similar in composition and strength to the initial mobile phase.[5]
Poor Column Packing or Collapse	A poorly packed column or a physical collapse of the column bed can create alternative flow paths for the analyte, leading to peak fronting.[6][7] This can be caused by operating the column outside its recommended temperature or pH limits.[1][7] If a column void is suspected, the column may need to be repacked or replaced.[5]

Question: I am observing split peaks for Phenmedipham. What could be the cause?

Split peaks can be a frustrating issue, indicating a problem with the column or the sample introduction.

Possible Causes and Solutions:

Potential Cause	Suggested Solution
Clogged or Partially Blocked Frit	A blocked inlet frit on the column can cause the sample to be distributed unevenly onto the column head, resulting in a split peak. Try back-flushing the column or replacing the frit.
Column Void or Channeling	A void at the head of the column can cause the sample to travel through different paths, leading to peak splitting.[5] This may require repacking or replacing the column.[5]
Sample Solvent/Mobile Phase Mismatch	A significant mismatch between the sample solvent and the mobile phase can cause peak distortion, including splitting. Ensure the sample is dissolved in a solvent that is compatible with the mobile phase.[5]

Question: I see ghost peaks in my chromatogram. How can I get rid of them?

Ghost peaks are unexpected peaks that appear in a chromatogram, often during blank runs, and can interfere with the analysis.[8][9]

Possible Causes and Solutions:

Potential Cause	Suggested Solution
Contaminated Mobile Phase	Impurities in the solvents or water used for the mobile phase are a common source of ghost peaks.[8][10] Use high-purity solvents and freshly prepared mobile phase. Filtering the mobile phase can also help.[3]
System Contamination	Contaminants can accumulate in the injector, pump, or other parts of the HPLC system from previous injections.[3][9] Flush the entire system with a strong solvent to remove any residual compounds.[3]
Late Eluting Compounds	A peak from a previous injection may elute during a subsequent run, appearing as a ghost peak.[3] To prevent this, increase the run time of the method to ensure all compounds have eluted before the next injection.[3]
Sample Vials and Caps (B75204)	Extractables from the autosampler vials or caps can sometimes appear as ghost peaks.[9] Run a blank with just the mobile phase in a vial to see if the peak persists.

Frequently Asked Questions (FAQs)

Q1: What is a typical HPLC method for Phenmedipham analysis?

A common approach for Phenmedipham analysis is reversed-phase HPLC using a C18 column.[3][11] A mobile phase consisting of a mixture of acetonitrile (B52724) and water is frequently used, with UV detection typically performed around 230-240 nm.[3][5]

Q2: How can I improve the sensitivity of my HPLC-UV method for Phenmedipham?

To enhance sensitivity, you can:

• Optimize the detection wavelength: Ensure you are using the wavelength of maximum absorbance for Phenmedipham.[5]

• Increase the injection volume: A larger injection volume can increase the signal, but be mindful of potential peak broadening.[5]

• Concentrate the sample: Evaporate the sample extract to a smaller volume before reconstitution and injection.[5]

• Reduce baseline noise: Use high-purity solvents, degas the mobile phase, and ensure the detector flow cell is clean.[3][5]

Q3: What are some effective sample preparation techniques for Phenmedipham in complex matrices?

For complex samples like agricultural products or soil, effective sample preparation is crucial to remove interfering matrix components.[3]

• Solid-Phase Extraction (SPE): This is a common technique to clean up sample extracts.[3]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): The QuEChERS method is widely used for pesticide residue analysis and is suitable for Phenmedipham.[3][11] It involves an extraction with acetonitrile followed by a cleanup step using dispersive solid-phase extraction (d-SPE).[11]

Quantitative Data Summary

The following table summarizes typical performance data for Phenmedipham analysis using HPLC, compiled from various sources.

Parameter	Value	Matrix	Analytical Method
Linearity Range	0.005 - 10 µg/mL	Agricultural Products	HPLC-UV
Limit of Detection (LOD)	2.7 µg/mL	Herbicide Formulation	HPLC-DAD
Limit of Quantification (LOQ)	0.01 µg/g	Agricultural Products	HPLC-UV
Recovery	80.8 - 98.7%	Agricultural Products	HPLC-UV

Experimental Protocols

Protocol 1: Reversed-Phase HPLC Method for Phenmedipham Analysis

This protocol is adapted from a common method for the analysis of Phenmedipham in agricultural products.[12]

• Instrumentation:

  • High-Performance Liquid Chromatograph with a UV detector.

  • Analytical column: ODS (C18), 4.6 mm i.d. x 150 mm, 5 µm particle size.[12]

• Reagents and Materials:

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • Phenmedipham analytical standard.

• Chromatographic Conditions:

  • Mobile Phase: Acetonitrile:Water (60:40, v/v).[12]

  • Flow Rate: 1.0 mL/min.[12]

  • Column Temperature: 40 °C.[12]

  • Detection Wavelength: 235 nm.[12]

  • Injection Volume: 20 µL.[11]

• Standard Solution Preparation:

  • Prepare a stock solution of Phenmedipham (e.g., 100 µg/mL) in acetonitrile.[11]

  • Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to construct a calibration curve (e.g., 0.05, 0.1, 0.5, 1.0, 5.0 µg/mL).[11]

• Sample Preparation (using a simplified extraction):

  • Extract a homogenized sample with acetonitrile.[12]

  • Filter the extract through a 0.45 µm syringe filter before injection.[13]

Visualizations

Troubleshooting Workflow for Poor Peak Shape

Caption: A logical workflow for troubleshooting common peak shape issues.

General Experimental Workflow for Phenmedipham Analysis

Caption: A typical workflow for the analysis of Phenmedipham in samples.

References

• 1. acdlabs.com [acdlabs.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. benchchem.com [benchchem.com]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. benchchem.com [benchchem.com]
• 6. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. How to Identify Ghost Peaks in U/HPLC | Phenomenex [phenomenex.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Ghost peaks in reversed-phase gradient HPLC: a review and update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. [Analysis of phenmedipham in agricultural products by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Phenmedipham-d3 Signal Suppression in Mass Spectrometry

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter when using Phenmedipham-d3 as an internal standard in mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression and how does it affect the analysis of Phenmedipham-d3?

A1: Signal suppression is a common phenomenon in liquid chromatography-mass spectrometry (LC-MS) where the ionization efficiency of the analyte of interest, in this case, Phenmedipham-d3, is reduced by the presence of co-eluting matrix components.[1][2] This leads to a decreased signal intensity, which can result in the underestimation of the analyte concentration and compromise the accuracy and reproducibility of your results.[1]

Q2: I'm using a deuterated internal standard (Phenmedipham-d3). Shouldn't this automatically correct for signal suppression?

A2: Ideally, a stable isotope-labeled internal standard like Phenmedipham-d3 co-elutes with the unlabeled analyte (Phenmedipham) and experiences the same degree of signal suppression, allowing for accurate correction.[3] However, this is not always the case. The "deuterium isotope effect" can cause slight differences in the physicochemical properties between the analyte and its deuterated analog, potentially leading to chromatographic separation.[3] If the two compounds do not co-elute perfectly, they may experience different matrix effects, leading to inaccurate quantification.[2]

Q3: What is the "deuterium isotope effect" and how can it impact my analysis?

A3: The deuterium (B1214612) isotope effect refers to the change in a molecule's properties when hydrogen is replaced by deuterium. This can alter the molecule's polarity and lead to a slight difference in retention time on a reversed-phase chromatography column.[4] For instance, deuterated compounds often elute slightly earlier than their non-deuterated counterparts. If this separation is significant enough to place the analyte and the internal standard in regions with different co-eluting matrix components, the correction for signal suppression will be inaccurate.

Q4: How can I determine if signal suppression is affecting my Phenmedipham-d3 signal?

A4: A post-column infusion experiment is a common method to visualize regions of signal suppression in your chromatogram. In this experiment, a constant flow of Phenmedipham-d3 is introduced into the mobile phase after the analytical column. A blank matrix sample is then injected. A dip in the baseline signal of Phenmedipham-d3 indicates the retention times where co-eluting matrix components are causing ion suppression.

Troubleshooting Guide

This guide addresses common problems encountered during the analysis of Phenmedipham using Phenmedipham-d3 as an internal standard.

Problem 1: Poor reproducibility and inaccurate quantification.

• Possible Cause A: Differential Matrix Effects due to Chromatographic Separation.

  • Troubleshooting Steps:

    • Verify Co-elution: Overlay the chromatograms of Phenmedipham and Phenmedipham-d3 from a standard solution. A noticeable separation between the two peaks indicates a potential issue.

    • Optimize Chromatography: Adjust the mobile phase gradient, flow rate, or column temperature to achieve better co-elution. In some cases, switching to a different column chemistry (e.g., a PFP column) may help reduce the deuterium isotope effect.[4]

• Possible Cause B: High Concentration of Co-eluting Matrix Components.

  • Troubleshooting Steps:

    • Improve Sample Cleanup: Employ more rigorous sample preparation techniques like Solid-Phase Extraction (SPE) to remove a larger portion of interfering matrix components.[1]

    • Dilute the Sample Extract: A 10-fold or greater dilution of the final extract can significantly reduce the concentration of matrix components, thereby minimizing their impact on ionization.[1]

Problem 2: The Phenmedipham-d3 signal is suppressed, but the Phenmedipham signal is not (or vice-versa).

• Possible Cause: Analyte and Internal Standard Eluting in Different Ion Suppression Zones.

  • Troubleshooting Steps:

    • Perform a Post-Column Infusion Experiment: As described in the FAQs, this will identify the specific retention time windows where ion suppression is occurring.

    • Adjust Chromatography: Modify your LC method to shift the elution of both Phenmedipham and Phenmedipham-d3 to a region with minimal signal suppression.

Problem 3: High variability in Phenmedipham-d3 signal across a batch of samples.

• Possible Cause A: Inconsistent Matrix Effects.

  • Troubleshooting Steps:

    • Evaluate Matrix-to-Matrix Variability: If possible, analyze blank matrix samples from different sources or lots to assess the consistency of the matrix effect.

    • Implement Matrix-Matched Calibration: Prepare your calibration standards in a pooled blank matrix extract that is representative of your samples.[1][5] This helps to ensure that the standards and samples experience similar matrix effects.[1]

• Possible Cause B: Ion Source Contamination.

  • Troubleshooting Steps:

    • Clean the Ion Source: Regularly clean the mass spectrometer's ion source according to the manufacturer's recommendations to remove accumulated residue that can affect ionization efficiency.

Quantitative Data Summary

The extent of signal suppression or enhancement for Phenmedipham can vary significantly depending on the sample matrix. The following tables summarize reported matrix effect data for Phenmedipham in various vegetable matrices. The matrix effect is calculated as: ME (%) = [(Slope of matrix-matched calibration curve / Slope of solvent-based calibration curve) - 1] * 100. A negative value indicates signal suppression, while a positive value indicates signal enhancement.

Table 1: Matrix Effect of Phenmedipham in Various Vegetable Matrices

Vegetable Matrix	Matrix Effect (%)	Reference
Cucumber	+154	[6]
Squash	+141	[6]
Tomato	Signal Suppression	[5]
Capsicum	High Variability	[5]
Brinjal	Slight Enhancement	[5]
Cumin	Signal Suppression	[5]

Table 2: Matrix Effects for Herbicides in Different Vegetable Families (LC-MS/MS)

Vegetable Family	General Matrix Effect Trend for Pesticides	Reference
Cucurbitaceae (Cucumber, Squash, etc.)	Signal Suppression (most pesticides)	[7]
Solanaceae (Tomato, Pepper, etc.)	Strong Signal Suppression (most pesticides)	[7]
Leafy Greens	Highest Matrix Effects	[7]

Experimental Protocols

Protocol 1: Modified QuEChERS Sample Preparation for Phenmedipham in Vegetables

This protocol is based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for pesticide residue analysis in food matrices.[1][8]

• Sample Homogenization:

  • Weigh 10-15 g of a representative portion of the vegetable sample.

  • Homogenize the sample using a high-speed blender until a uniform consistency is achieved. For dry samples, add a measured amount of water before homogenization.[1]

• Extraction:

  • Transfer 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • Add the appropriate QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Cap the tube and shake vigorously for 1 minute.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing d-SPE sorbent (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18).[1]

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.[1]

• Final Extract Preparation:

  • Take an aliquot of the cleaned supernatant.

  • Dilute the extract with the initial mobile phase (e.g., 1:10 v/v) to further reduce matrix effects.[1]

  • Filter the final extract through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[8]

Protocol 2: LC-MS/MS Analysis of Phenmedipham

This is a general LC-MS/MS method suitable for the analysis of Phenmedipham.[8]

• Liquid Chromatography (LC) System: UPLC or HPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Gradient Program: 5% B to 95% B in 8 minutes, hold for 2 minutes, then re-equilibrate.

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Phenmedipham: Precursor Ion (m/z) -> Product Ion (m/z)

  • Phenmedipham-d3: Precursor Ion (m/z) -> Product Ion (m/z) (Note: Specific MRM transitions should be optimized for your instrument.)

Visualizations

Caption: Troubleshooting workflow for Phenmedipham-d3 signal suppression.

Caption: Experimental workflow for QuEChERS sample preparation.

References

• 1. benchchem.com [benchchem.com]
• 2. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Mechanistic Study of the Deuterium Effect in Chromatographic Separation for Chemical-Tagging Metabolomics and Its Application to Biomarker Discovery in Metabolic Dysfunction-Associated Steatohepatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of Matrix Effects in Multiresidue Analysis of Pesticide Residues in Vegetables and Spices by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimizing LC-MS/MS for Phenmedipham-d3 Analysis

This technical support guide provides detailed information, troubleshooting advice, and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters for the analysis of Phenmedipham-d3.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting MRM transitions for Phenmedipham-d3?

A1: For Phenmedipham-d3, the precursor ion mass will be shifted by +3 compared to unlabeled Phenmedipham. The fragment ions, however, are expected to remain the same. The recommended Multiple Reaction Monitoring (MRM) transitions start with the protonated molecule [M+H]+.

Q2: What are typical starting points for collision energy (CE) and cone voltage (CV) / declustering potential (DP)?

A2: Optimal CE and DP/CV values are instrument-dependent and should be determined empirically by infusing a standard solution of Phenmedipham-d3. However, based on published data for unlabeled Phenmedipham, good starting points are provided in the table below. Typically, increasing the source CID voltage (cone voltage) from 0 to 30 V can help with desolvation and adduct removal, which can improve the signal for the primary ion.[1]

Q3: How can I mitigate matrix effects during the analysis of complex samples?

A3: Matrix effects, which can cause signal suppression or enhancement, are a common issue in LC-MS/MS analysis.[2] To mitigate these effects, several strategies can be employed:

• Effective Sample Cleanup: Utilize methods like Solid-Phase Extraction (SPE) or the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol to remove interfering matrix components.[2][3]

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to your samples to compensate for any signal alteration.[2]

• Sample Dilution: Diluting the final sample extract can reduce the concentration of matrix components, thereby minimizing their impact on ionization.[2]

• Stable Isotope-Labeled Internal Standard: The use of Phenmedipham-d3 itself serves as an excellent internal standard for the quantification of Phenmedipham, as it co-elutes and experiences similar matrix effects.

Q4: What type of LC column is recommended for Phenmedipham analysis?

A4: A reversed-phase C18 column is commonly used and recommended for the separation of Phenmedipham and its related compounds.[3][4] Typical dimensions are in the range of 100 mm length and 2.1 mm internal diameter, with particle sizes from 1.8 µm to 2.6 µm.[4][5]

Optimized LC-MS/MS Parameters

The following tables summarize recommended starting parameters for method development. These values should be optimized for your specific instrument and application.[6]

Table 1: Recommended Mass Spectrometry Parameters for Phenmedipham-d3

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Cone Voltage (V) / Declustering Potential (DP)	Polarity
Phenmedipham-d3	~304.1	168.1 (Quantifier)	15 - 20	25	ESI+
Phenmedipham-d3	~304.1	136.0 (Qualifier)	20 - 25	25	ESI+

Note: The precursor ion for Phenmedipham-d3 is calculated based on the mass of Phenmedipham (~301.1 m/z [M+H]+). The product ions are based on common fragments of Phenmedipham.[4][7] Final values must be optimized experimentally.

Table 2: Recommended Liquid Chromatography Parameters

Parameter	Recommended Condition
Column	Reversed-Phase C18 (e.g., 100 mm x 2.1 mm, 1.8 µm)[4]
Mobile Phase A	Water with 0.1% Formic Acid[4]
Mobile Phase B	Acetonitrile (B52724) or Methanol with 0.1% Formic Acid[4]
Flow Rate	0.3 - 0.4 mL/min[4][5]
Column Temperature	30 - 40 °C[4][5]
Injection Volume	5 µL[4]
Gradient Program	Start at 5% B, ramp to 95% B over 8 min, hold for 2 min, then re-equilibrate.[4]

Experimental Protocols

Protocol 1: Optimization of MS/MS Parameters

This protocol describes the process of determining the optimal cone voltage/declustering potential and collision energy for Phenmedipham-d3 using direct infusion.

• Prepare Standard Solution: Make a 1 µg/mL solution of Phenmedipham-d3 in the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Direct Infusion: Infuse the standard solution directly into the mass spectrometer at a low flow rate (e.g., 10 µL/min) using a syringe pump.

• Optimize Precursor Ion: Acquire full scan mass spectra in positive ionization mode to confirm the m/z of the protonated precursor ion, [M+H]+, for Phenmedipham-d3 (~304.1 m/z).

• Optimize Cone Voltage/DP: While monitoring the precursor ion, ramp the cone voltage (or declustering potential) across a relevant range (e.g., 10-50 V) to find the voltage that produces the highest intensity with minimal in-source fragmentation.

• Identify and Optimize Product Ions: Set the instrument to product ion scan mode. Select the precursor ion (~304.1 m/z) in the first quadrupole (Q1) and ramp the collision energy in the collision cell (Q2) to identify the most abundant and stable product ions.

• Optimize Collision Energy (CE): For each major product ion (e.g., 168.1 and 136.0), perform a CE optimization scan to determine the energy that yields the highest signal intensity.

• Set MRM Transitions: Use the optimized parameters to create the final MRM method for quantification and confirmation.

Protocol 2: QuEChERS Sample Preparation for Complex Matrices

This protocol provides a general guideline for extracting Phenmedipham from complex matrices like fruits, vegetables, or soil.[3]

• Homogenization: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Extraction: Add 10-15 mL of acetonitrile to the tube. If using an internal standard, spike the sample with Phenmedipham-d3 at this stage. Add the appropriate salting-out agents (e.g., magnesium sulfate (B86663) and sodium chloride).

• Shake and Centrifuge: Shake the tube vigorously for 1 minute and then centrifuge at >3000 rpm for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup: Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing a sorbent mixture (e.g., PSA and C18) to remove matrix interferences.

• Vortex and Centrifuge: Vortex the d-SPE tube for 30 seconds and centrifuge again at >3000 rpm for 5 minutes.

• Final Preparation: Take the cleaned supernatant, dilute it with the initial mobile phase if necessary, and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[4]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

Possible Causes	Solutions
Column Degradation or Contamination	Flush the column with a strong solvent (e.g., isopropanol). If the issue persists, replace the column.[2]
Incompatible Injection Solvent	Ensure the injection solvent is similar in composition and strength to the initial mobile phase.[2]
Secondary Interactions with Stationary Phase	Adjust the mobile phase pH with formic acid to ensure Phenmedipham is in a neutral state.[3]
Column Overload	Dilute the sample and re-inject to avoid overloading the column's capacity.[3]

Issue 2: Inconsistent Retention Times

Possible Causes	Solutions
Fluctuations in Mobile Phase Composition	Prepare fresh mobile phase daily and ensure it is properly mixed and degassed.[2]
Inadequate Column Equilibration	Increase the re-equilibration time between injections to ensure the column is fully conditioned.[2]
Temperature Variations	Verify that the column oven is maintaining a stable and consistent temperature.[2]
Pump Malfunction or Leaks	Check the LC system for any leaks and perform routine pump maintenance.[2]

Issue 3: Low Signal Intensity or Sensitivity

Possible Causes	Solutions
Inefficient Ionization	Optimize MS source parameters, including spray voltage, gas flows (nebulizer, auxiliary), and source temperature.[2]
Matrix Suppression Effects	Improve sample cleanup using SPE, use matrix-matched standards, or dilute the sample.[2][3]
Suboptimal MS/MS Parameters	Re-optimize collision energy and cone voltage/declustering potential by infusing a fresh standard.[2]
Analyte Degradation	Ensure samples are stored properly and check for degradation during sample preparation steps.[2]

Visualizations

Caption: General experimental workflow for Phenmedipham-d3 analysis.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nrcgrapes.in [nrcgrapes.in]

Technical Support Center: Troubleshooting Phenmedipham Analysis

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving challenges associated with the analysis of Phenmedipham (B1680312).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the analytical determination of Phenmedipham, offering potential causes and systematic solutions.

FAQ 1: Why am I observing low recovery of Phenmedipham in my samples?

Low recovery of Phenmedipham can stem from several factors throughout the analytical workflow, from sample preparation to the final analysis. The primary causes often relate to analyte degradation, inefficient extraction, or matrix effects.

Troubleshooting Guide for Low Phenmedipham Recovery

Potential Cause	Explanation	Recommended Solution(s)
Analyte Degradation	Phenmedipham is susceptible to hydrolysis, particularly under alkaline conditions. At a pH of 7, the hydrolysis half-life is 24 hours, which decreases to just 10 minutes at pH 9.[1]	- Maintain a neutral to slightly acidic pH (pH 5-7) during extraction and storage.[2] - Use buffered extraction methods, such as the QuEChERS protocol with buffering agents.[2] - Analyze samples as quickly as possible after preparation.
Inefficient Extraction	The chosen solvent may not be effectively disrupting the interactions between Phenmedipham and the sample matrix, especially in high-organic matter soils where strong adsorption can occur.[2]	- Optimize the extraction solvent. Acetonitrile (B52724) is commonly recommended for the QuEChERS method due to its efficiency in extracting a broad range of pesticides with minimal co-extraction of interferences.[2][3] - Increase the extraction time and/or agitation intensity to improve solvent penetration and analyte desorption.[2]
Strong Matrix Binding	In matrices with high organic content, such as certain soils, Phenmedipham can bind strongly to humic and fulvic acids through hydrogen bonding and hydrophobic interactions, making extraction difficult.[2]	- Employ a robust extraction technique like the QuEChERS method, which is designed for complex matrices.[2] - Consider using a matrix-dispersive solid-phase extraction (d-SPE) cleanup step to remove interfering matrix components.[4]
Improper SPE Cleanup	The solid-phase extraction (SPE) sorbent may not be optimal for Phenmedipham, or the elution solvent may not be strong enough to recover the analyte from the sorbent.	- For SPE cleanup, Florisil cartridges are a common choice.[5][6] Elution can be performed with a mixture of ethyl acetate (B1210297) in methylene (B1212753) chloride.[6] - Ensure proper conditioning of the SPE cartridge before loading the sample.

Troubleshooting Workflow for Low Recovery

Caption: A flowchart for troubleshooting low Phenmedipham recovery.

FAQ 2: What are the best analytical techniques for Phenmedipham, and what are the typical instrument parameters?

High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) are the most prevalent and effective methods for the analysis of Phenmedipham.[3][7] LC-MS/MS offers greater sensitivity and selectivity, making it particularly suitable for complex matrices and low detection limits.[7]

Comparison of Analytical Methods for Phenmedipham

Parameter	HPLC-UV	LC-MS/MS
Specificity	Good, but can be susceptible to interference from co-eluting compounds.	High, due to the detection based on the mass-to-charge ratio of the analyte and its fragments.[3]
Linearity Range	0.005 - 10 µg/mL[3]	0.010 - 0.200 mg/kg
Accuracy (Recovery)	80.8 - 98.7%[3]	83.7% (at 0.01 mg/kg)
Limit of Detection (LOD)	Can be higher compared to LC-MS/MS.	Generally lower, allowing for more sensitive analysis.

Typical Chromatographic Conditions

Parameter	HPLC-UV Method
Column	ODS (C18), 4.6 mm i.d. x 150 mm, 5 µm[3][5]
Mobile Phase	Isocratic elution with acetonitrile-water (6:4, v/v)[3][5]
Flow Rate	1.0 mL/min[3][5]
Column Temperature	40°C[3][5]
UV Detection Wavelength	235 nm[3]

FAQ 3: I'm seeing poor peak shapes (tailing or fronting) in my chromatograms. What could be the cause?

Poor peak shape is a common issue in chromatography and can be caused by a variety of factors related to the column, mobile phase, or the sample itself.

Troubleshooting Guide for Poor Peak Shape

Potential Cause	Explanation	Recommended Solution(s)
Column Overload	Injecting a sample that is too concentrated can lead to peak fronting.[4][8]	- Dilute the sample and re-inject.[4]
Secondary Interactions	Active sites on the column, such as free silanol (B1196071) groups, can interact with the analyte, causing peak tailing.[4]	- Use a mobile phase additive like triethylamine (B128534) to mask the silanol groups. - Switch to a base-deactivated column.[4]
Inappropriate Mobile Phase pH	The pH of the mobile phase can affect the ionization state of Phenmedipham, leading to poor peak shape.	- Adjust the mobile phase pH to ensure Phenmedipham is in a neutral state (typically pH 2-8 for silica-based columns).[4]
Column Degradation	Loss of stationary phase or contamination of the column can result in distorted peaks.[4][9]	- Flush the column with a strong solvent.[7] - If the problem persists, replace the column.[4]

Logical Relationship of Peak Shape Problems

Caption: Troubleshooting logic for poor chromatographic peak shape.

Experimental Protocols

Protocol 1: QuEChERS Method for Phenmedipham in Soil

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is highly effective for extracting pesticide residues from complex matrices like soil.[2]

Materials:

• Homogenized soil sample

• Acetonitrile (ACN)

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Centrifuge tubes (15 mL and 50 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Extraction:

  • Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate salting-out agents (e.g., 4 g MgSO₄ and 1 g NaCl).

  • Shake vigorously for 1 minute.[4]

  • Centrifuge at >3000 rpm for 5 minutes.[4]

• Dispersive Solid-Phase Extraction (d-SPE) - Cleanup:

  • Take a 1 mL aliquot of the acetonitrile supernatant.

  • Transfer it to a 15 mL centrifuge tube containing PSA and C18 sorbents.

  • Vortex for 30 seconds.

  • Centrifuge at >3000 rpm for 5 minutes.[4]

  • The resulting supernatant is ready for LC-MS/MS or HPLC analysis.

Experimental Workflow for QuEChERS

Caption: A simplified workflow of the QuEChERS method.

Protocol 2: Solid-Phase Extraction (SPE) for Phenmedipham in Water

This protocol is suitable for the extraction and cleanup of Phenmedipham from water samples.

Materials:

• Water sample

• Florisil SPE cartridges

• Methanol (B129727) (for conditioning)

• Ethyl acetate

• Methylene chloride

• Nitrogen evaporator

Procedure:

• Cartridge Conditioning:

  • Condition the Florisil SPE cartridge with methanol followed by water.

• Sample Loading:

  • Pass the water sample through the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with a small amount of water to remove any unbound impurities.

• Elution:

  • Elute Phenmedipham from the cartridge using a 10% solution of ethyl acetate in methylene chloride.[6]

• Concentration:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for analysis.

Phenmedipham Signaling Pathway (Mechanism of Action)

Phenmedipham acts by inhibiting photosynthesis in target weeds. It does not involve a complex signaling pathway but rather a direct inhibition of a key protein in the photosynthetic process.

Caption: Mechanism of action of Phenmedipham.

References

• 1. Phenmedipham | C16H16N2O4 | CID 24744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. [Analysis of phenmedipham in agricultural products by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. wydawnictwa.ipo.lukasiewicz.gov.pl [wydawnictwa.ipo.lukasiewicz.gov.pl]
• 7. benchchem.com [benchchem.com]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]

How to resolve co-elution in Phenmedipham analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the analysis of Phenmedipham (B1680312), with a specific focus on co-elution problems.

Troubleshooting Guide: Resolving Co-elution

Co-elution, the overlapping of chromatographic peaks, is a common challenge in the analysis of Phenmedipham, leading to inaccurate quantification. This guide provides a systematic approach to troubleshoot and resolve this issue.

Question: My Phenmedipham peak is showing signs of co-elution (e.g., shoulder, fronting, or tailing). How can I confirm and resolve this?

Answer:

Co-elution can be confirmed by observing asymmetrical peak shapes, such as shoulders or split tops.[1][2] Diode array detectors (DAD) or mass spectrometry (MS) can also be used to assess peak purity by comparing spectra across the peak.[2] If the spectra are not identical, co-elution is likely occurring.

To resolve co-elution, consider the following steps, which are summarized in the workflow diagram below:

• Method Optimization:

  • Mobile Phase Composition: Adjusting the ratio of organic solvent to water in the mobile phase can significantly alter the retention times of Phenmedipham and any co-eluting compounds.[3] For reversed-phase HPLC, weakening the mobile phase (decreasing the organic solvent percentage) will increase retention and may improve separation.[1][2][4]

  • Gradient Elution: Employing a gradient elution program, where the mobile phase composition changes over the course of the analysis, can be effective in separating compounds with different polarities.[3]

  • Stationary Phase: If mobile phase optimization is insufficient, switching to a different stationary phase (e.g., from a C18 to a CN column) can provide a different selectivity and resolve the co-elution.[3][5][6]

• Sample Preparation and Cleanup:

  • Matrix Effects: Complex sample matrices, such as those from agricultural products or soil, can contain numerous compounds that may co-elute with Phenmedipham.[3][7] This is known as a matrix effect.

  • Solid Phase Extraction (SPE): SPE is a powerful technique for removing interfering compounds from the sample matrix before analysis.[3][7]

  • QuEChERS: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is another effective sample preparation technique for reducing matrix interferences in food and agricultural samples.[3][7]

• System Check:

  • Ghost Peaks: What appears to be co-elution might be a "ghost peak" resulting from contamination in the HPLC system or a late-eluting compound from a previous injection.[3] Flushing the system with a strong solvent can help eliminate this issue.[3]

Troubleshooting Workflow for Co-elution

Caption: A logical workflow for diagnosing and resolving co-elution issues in Phenmedipham analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common compounds that co-elute with Phenmedipham?

A1: Phenmedipham is often formulated with other herbicides, such as desmedipham (B1670296) and ethofumesate.[3] Due to their similar chemical structures, desmedipham, in particular, can be challenging to separate from Phenmedipham.[3][8] In complex matrices like soil or agricultural products, various endogenous compounds can also co-elute.[3][7]

Q2: Can you provide a starting HPLC method for Phenmedipham analysis that aims to minimize co-elution?

A2: A common starting point is a reversed-phase HPLC method using a C18 column.[3][9][10] Detection is typically performed with a UV detector at approximately 230-240 nm.[3] Below are two example methods that have been successfully used.

Parameter	Method 1 (Reversed-Phase)	Method 2 (Normal-Phase)
Stationary Phase	C18 (ODS), 5 µm, 4.6 x 150 mm	CN, 5 µm, 4.0 x 250 mm
Mobile Phase	Acetonitrile (B52724):Water (60:40, v/v)	n-Hexane:Dichloromethane (40:60, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Temperature	40°C	25°C
Detection	UV at 235 nm	UV at 270 nm
Reference	[9]	[5][6]

Q3: How do I prepare samples from complex matrices like soil or vegetables to avoid co-elution?

A3: For complex matrices, a robust sample preparation protocol is crucial. The QuEChERS method is widely used for vegetable matrices and involves an extraction with acetonitrile followed by a dispersive solid-phase extraction (d-SPE) cleanup.[7] For soil samples, Solid Phase Extraction (SPE) can be very effective in removing interfering substances.[7]

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation for Vegetable Matrices

This protocol is a general guideline for the extraction and cleanup of Phenmedipham from vegetable samples.[7]

• Homogenization: Weigh 10-15 g of the vegetable sample and homogenize it until a uniform consistency is achieved. For dry samples, add a known amount of water before homogenization.

• Extraction:

  • Transfer 10 g of the homogenized sample to a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride).

  • Shake vigorously for 1 minute and then centrifuge.

• Dispersive SPE (d-SPE) Cleanup:

  • Take an aliquot of the acetonitrile supernatant.

  • Transfer it to a d-SPE tube containing a sorbent mixture (e.g., PSA, C18, and/or GCB). The choice of sorbent depends on the specific matrix.

  • Vortex for 30 seconds and then centrifuge.

• Analysis: The resulting supernatant is ready for LC-MS/MS or HPLC analysis.

Protocol 2: HPLC Analysis of Phenmedipham

This protocol is based on a validated reversed-phase HPLC method.[9][11]

• Standard Preparation:

  • Prepare a stock solution of Phenmedipham in methanol (B129727).

  • Prepare a series of working standards by diluting the stock solution with the mobile phase to create a calibration curve.

• Sample Preparation (for formulated products):

  • Accurately weigh a portion of the herbicide formulation.

  • Dissolve the sample in methanol and sonicate to ensure complete dissolution.

  • Dilute the sample solution with the mobile phase to a concentration within the calibration range.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: ODS (C18) column (e.g., 4.6 mm i.d. x 150 mm, 5 µm).[9]

  • Mobile Phase: Isocratic elution with acetonitrile-water (6:4).[9]

  • Flow Rate: 1.0 mL/min.[9]

  • Column Temperature: 40°C.[9]

  • UV Detection: 235 nm.[9]

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between the problem (co-elution) and the potential solutions.

Caption: Relationship between causes of co-elution and corresponding analytical solutions.

References

• 1. youtube.com [youtube.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. akjournals.com [akjournals.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. [Analysis of phenmedipham in agricultural products by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Sensitivity for Low-Level Phenmedipham Detection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the sensitivity of low-level Phenmedipham (B1680312) detection.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the experimental detection of Phenmedipham using various analytical techniques.

High-Performance Liquid Chromatography (HPLC)

Problem	Possible Causes	Solutions
Poor Peak Shape (Tailing or Fronting)	1. Column Overload: Injecting a sample that is too concentrated. 2. Secondary Interactions: Analyte interacting with silanol (B1196071) groups on the column. 3. Inappropriate Mobile Phase pH: Can lead to the ionization of the analyte. 4. Column Degradation: Loss of the stationary phase.	1. Dilute the sample and re-inject. 2. Use a mobile phase containing a competing base (e.g., triethylamine) or switch to a base-deactivated column. 3. Adjust the mobile phase pH to ensure Phenmedipham is in a neutral state (typically pH 2-8 for silica-based columns).[1] 4. Replace the column.
Inconsistent Retention Times	1. Pump Malfunction: Inconsistent delivery of the mobile phase. 2. Mobile Phase Preparation: Inaccurate mixing or degradation of the mobile phase. 3. Column Temperature Fluctuations: Affects the interaction between the analyte and the stationary phase. 4. Air Bubbles in the System: Can cause pressure fluctuations.	1. Check pump seals and check valves for any leaks or wear. 2. Prepare fresh mobile phase, ensuring accurate component measurement. 3. Use a column oven to maintain a constant temperature. 4. Degas the mobile phase and prime the pump to remove air.[1]
Co-elution with Co-formulants (e.g., Desmedipham)	1. Inadequate Chromatographic Resolution: The mobile phase is not optimized for separation. 2. Similar Chemical Properties: Phenmedipham and its co-formulants often have very similar chemical structures.	1. Optimize the composition of the mobile phase (e.g., adjust the ratio of organic solvent to water). 2. Use a different stationary phase (e.g., C18, CN) or a gradient elution program.[1]
Noisy Baseline	1. Detector Lamp Issues: The lamp may be nearing the end of its lifespan. 2. Contaminated Mobile Phase or Flow Cell: Particulates or contamination can cause noise. 3. System Leaks: Air bubbles introduced through leaks can create noise. 4. Electrical Interference: Nearby electrical equipment can interfere with the detector signal.	1. Replace the detector lamp. 2. Filter the mobile phase and clean the detector flow cell. 3. Check all fittings for leaks. 4. Ensure the HPLC system is properly grounded.[1]

Electrochemical Sensors

Problem	Possible Causes	Solutions
Low Sensitivity	1. Suboptimal Electrode Material: The chosen electrode material may not have sufficient conductivity or surface area. 2. Incorrect pH of Supporting Electrolyte: The pH can affect the electrochemical reaction of Phenmedipham. 3. Insufficient Accumulation Time: The analyte may not have had enough time to adsorb onto the electrode surface.	1. Utilize nanomaterials like multi-walled carbon nanotubes (MWCNTs) to modify the electrode and enhance its properties. 2. Optimize the pH of the supporting electrolyte; for Phenmedipham, a specific pH will yield the best response. 3. Increase the accumulation time to allow for greater preconcentration of the analyte on the electrode.
Poor Reproducibility	1. Inconsistent Electrode Surface: The surface of the electrode may not be uniform between measurements. 2. Electrode Fouling: Adsorption of interfering species or reaction byproducts on the electrode surface.	1. Implement a consistent electrode polishing or cleaning procedure between each measurement. 2. Apply a cleaning potential cycle after each measurement or use a fresh electrode surface if possible.
Interference from Matrix Components	1. Electroactive Interferences: Other compounds in the sample may be electroactive at the applied potential. 2. Matrix Adsorption: Components of the sample matrix may adsorb to the electrode surface, blocking the analyte's access.	1. Adjust the working potential to a range where the interference is minimized while maintaining a good signal for Phenmedipham. 2. Employ sample preparation techniques like solid-phase extraction (SPE) to remove interfering matrix components before analysis.

Immunoassays (Competitive ELISA)

Problem	Possible Causes	Solutions
Low Signal or Sensitivity	1. Suboptimal Antibody/Antigen Concentration: Incorrect concentrations can lead to a weak signal. 2. Insufficient Incubation Time/Temperature: Inadequate time or temperature can result in incomplete binding. 3. Inactive Enzyme Conjugate: The enzyme linked to the secondary antibody may have lost its activity.	1. Perform a checkerboard titration to determine the optimal concentrations of the coating antigen and primary antibody. 2. Optimize incubation times and temperatures for each step of the assay. 3. Use a fresh or properly stored enzyme conjugate.
High Background	1. Insufficient Blocking: The blocking buffer may not have effectively covered all non-specific binding sites on the plate. 2. Inadequate Washing: Residual reagents may not have been completely removed between steps. 3. Cross-reactivity of Secondary Antibody: The secondary antibody may be binding non-specifically to other components.	1. Increase the concentration of the blocking agent or try a different blocking buffer. 2. Increase the number of wash steps and ensure thorough washing. 3. Use a pre-adsorbed secondary antibody to minimize cross-reactivity.
High Variability Between Replicates	1. Pipetting Errors: Inconsistent volumes added to wells. 2. Inconsistent Incubation Conditions: Temperature gradients across the microplate. 3. Edge Effects: Evaporation from the outer wells of the plate.	1. Use calibrated pipettes and ensure consistent technique. 2. Ensure the entire plate is incubated at a uniform temperature. 3. Avoid using the outermost wells of the plate or fill them with buffer to maintain humidity.
Interference from Sample Matrix	1. Heterophilic Antibodies: Endogenous antibodies in the sample can cross-link the capture and detection antibodies.[2][3] 2. Matrix Effects: Other components in the sample can inhibit or enhance the binding reaction.[2]	1. Add blocking agents to the sample diluent to neutralize heterophilic antibodies. 2. Dilute the sample to minimize matrix effects or use matrix-matched standards for the calibration curve.

Aptasensors

Problem	Possible Causes	Solutions
Low Binding Affinity/Sensitivity	1. Suboptimal Aptamer Folding: The aptamer may not be in its optimal 3D conformation for target binding. 2. Incorrect Buffer Conditions: The ionic strength and pH of the buffer can significantly affect aptamer structure and binding. 3. Steric Hindrance: The immobilization of the aptamer on the sensor surface may be too dense.	1. Optimize the aptamer refolding process by heating and rapid cooling before use. 2. Systematically evaluate different buffer compositions, pH levels, and salt concentrations to find the optimal binding conditions.[4] 3. Co-immobilize the aptamer with a short-chain thiol spacer molecule (like 6-mercapto-1-hexanol) to reduce surface density and improve accessibility.
Non-specific Binding	1. Incomplete Surface Passivation: Uncovered areas on the sensor surface can lead to non-specific adsorption of other molecules. 2. Aptamer Cross-reactivity: The selected aptamer may have some affinity for structurally similar molecules.	1. Use a blocking agent (e.g., bovine serum albumin, polyethylene (B3416737) glycol) to passivate the sensor surface after aptamer immobilization. 2. During the aptamer selection process (SELEX), include counter-selection steps with structurally similar analogs to improve specificity.
Signal Instability	1. Aptamer Degradation: Nucleases present in the sample can degrade the DNA or RNA aptamer. 2. Instability of Nanomaterial Labels: If using nanomaterials for signal amplification, they may aggregate or detach from the sensor surface.	1. Use nuclease-resistant aptamers with modified backbones (e.g., phosphorothioate (B77711) linkages). 2. Ensure the nanomaterials are properly stabilized and that the conjugation chemistry to the aptamer is robust.

Frequently Asked Questions (FAQs)

Q1: What is the primary mode of action for Phenmedipham as a herbicide?

A1: Phenmedipham is a selective systemic herbicide that primarily acts by inhibiting photosynthesis at Photosystem II (PSII) within the chloroplasts of susceptible plants.[5] It blocks the electron transport chain, leading to the production of reactive oxygen species and ultimately causing cell death.

Q2: Which analytical method offers the highest sensitivity for low-level Phenmedipham detection?

A2: Generally, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) offers very high sensitivity and specificity for Phenmedipham detection, with limits of quantification (LOQ) in the range of 0.01 to 0.05 mg/kg in various food commodities.[6] Advanced methods like electrochemical sensors and aptasensors also show promise for highly sensitive detection.

Q3: How can I minimize matrix effects when analyzing complex samples like soil or agricultural products?

A3: To minimize matrix effects, it is crucial to use a robust sample preparation method. Techniques like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction (SPE) are effective in removing interfering components from the sample matrix.[1] Additionally, using matrix-matched calibration standards is recommended to compensate for any remaining matrix effects.

Q4: What are common co-formulants found with Phenmedipham, and how do they affect analysis?

A4: Phenmedipham is often formulated with other herbicides like Desmedipham and Ethofumesate. Due to their similar chemical structures, Desmedipham and Phenmedipham can be challenging to separate chromatographically, potentially leading to co-elution.[1]

Q5: What are the key parameters to optimize for developing a sensitive aptasensor for Phenmedipham?

A5: Key parameters for optimizing an aptasensor include the aptamer's immobilization strategy on the sensor surface, the incubation time and temperature for target binding, and the composition of the binding buffer (pH and ionic strength), as these factors significantly influence the aptamer's 3D structure and binding efficiency.[4]

Data Presentation

Quantitative Performance of Phenmedipham Detection Methods

Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
HPLC-UV	Agricultural Products	-	0.01 µg/g	80.8 - 98.7	[7]
HPLC-UV	Pesticide Formulation	0.412 µg/mL	1.374 µg/mL	-	[8]
RP-HPLC-DAD	Pesticide Formulation	-	-	-	[9]
LC-MS/MS	Food and Feed	-	0.01 - 0.05 mg/kg	-	[6]
Electrochemical Sensor (MWCNT Paste Electrode)	Standard Solution	6.96 µg/L	23.2 µg/L	-	[10]
Immunoassay (Competitive ELISA)	General	Analyte and assay dependent	Analyte and assay dependent	-
Aptasensor	General	Analyte and assay dependent	Analyte and assay dependent	-

Experimental Protocols

Sample Preparation: QuEChERS Method for Agricultural Products

This protocol is a generalized procedure for the extraction and cleanup of Phenmedipham from crop matrices.

a) Sample Extraction:

• Weigh 10-15 g of a homogenized crop sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724).

• Cap the tube and shake it vigorously for 1 minute.

• Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Immediately shake the tube for at least 1 minute to prevent the agglomeration of salts.

• Centrifuge the tube at ≥3000 x g for 5 minutes.

b) Dispersive SPE Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing a dSPE cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).

• Vortex the tube for 30 seconds.

• Centrifuge at high speed for 2 minutes.

• The resulting supernatant is ready for analysis by LC-MS/MS or can be evaporated and reconstituted for HPLC-UV analysis.

Electrochemical Detection of Phenmedipham using a Multi-Walled Carbon Nanotube (MWCNT) Paste Electrode

This protocol is based on the principles of square wave voltammetry.

a) Electrode Preparation:

• Prepare the MWCNT paste by thoroughly mixing MWCNTs with a pasting liquid (e.g., mineral oil) in a mortar and pestle.

• Pack the paste firmly into the cavity of a piston-driven electrode holder.

• Smooth the electrode surface on a clean piece of paper.

b) Electrochemical Measurement:

• Prepare a standard solution of Phenmedipham in a suitable solvent.

• Place a known volume of the supporting electrolyte (e.g., a buffer solution of optimized pH) into the electrochemical cell.

• Immerse the MWCNT paste working electrode, a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire) into the cell.

• Apply an accumulation potential for a set period to preconcentrate Phenmedipham onto the electrode surface.

• Record the square wave voltammogram by scanning the potential towards the oxidation potential of Phenmedipham.

• The peak current in the voltammogram is proportional to the concentration of Phenmedipham.

Competitive Enzyme-Linked Immunosorbent Assay (ELISA) for Phenmedipham

This is a generalized protocol for a competitive ELISA.

a) Plate Coating:

• Coat the wells of a microtiter plate with a Phenmedipham-protein conjugate (coating antigen) in a coating buffer overnight at 4°C.

• Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween 20).

• Block the remaining protein-binding sites by adding a blocking buffer (e.g., 1% BSA in PBS) and incubating for 1-2 hours at room temperature.

• Wash the plate three times with the wash buffer.

b) Competitive Reaction:

• Add Phenmedipham standards or samples to the wells.

• Immediately add a limited amount of anti-Phenmedipham primary antibody to each well.

• Incubate for 1-2 hours at room temperature to allow competition between the free Phenmedipham (in the standard/sample) and the coated Phenmedipham for binding to the primary antibody.

• Wash the plate three times with the wash buffer.

c) Detection:

• Add an enzyme-conjugated secondary antibody that binds to the primary antibody and incubate for 1 hour at room temperature.

• Wash the plate five times with the wash buffer.

• Add the enzyme substrate and incubate until a color develops.

• Stop the reaction with a stop solution.

• Measure the absorbance at the appropriate wavelength using a microplate reader. The signal is inversely proportional to the concentration of Phenmedipham in the sample.

Aptasensor Fabrication and Detection (Generalized)

This protocol outlines the general steps for creating an electrochemical aptasensor.

a) Electrode Modification and Aptamer Immobilization:

• Clean the surface of a working electrode (e.g., gold electrode).

• Modify the electrode surface with a material to facilitate aptamer binding and enhance the signal (e.g., gold nanoparticles).

• Immobilize a thiol-modified Phenmedipham-specific aptamer onto the modified electrode surface through a self-assembly process.

• Block any remaining active sites on the electrode surface with a blocking agent (e.g., 6-mercapto-1-hexanol).

b) Detection:

• Incubate the aptasensor with the sample containing Phenmedipham. The binding of Phenmedipham to the aptamer will cause a conformational change in the aptamer.

• Measure the change in the electrochemical signal (e.g., using differential pulse voltammetry or electrochemical impedance spectroscopy) before and after the addition of the sample.

• The change in the signal is proportional to the concentration of Phenmedipham.

Mandatory Visualizations

Caption: Signaling pathway of Phenmedipham's herbicidal action.

Caption: Experimental workflow for QuEChERS sample preparation.

Caption: Logical relationship for HPLC troubleshooting.

References

• 1. benchchem.com [benchchem.com]
• 2. Interferences in Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Retrospective Approach to Evaluate Interferences in Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Aptasensor development: elucidation of critical parameters for optimal aptamer performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phenmedipham (Ref: SN 38584) [sitem.herts.ac.uk]
• 6. Peer review of the pesticide risk assessment of the active substance phenmedipham - PMC [pmc.ncbi.nlm.nih.gov]
• 7. myadlm.org [myadlm.org]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Phenmedipham-d3 stability in different storage conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the stability of Phenmedipham-d3 under various storage conditions. The information is presented in a question-and-answer format to directly address potential issues encountered during experimental work.

Important Note on Phenmedipham-d3 Stability Data:

Currently, there is a lack of publicly available, specific quantitative stability data for Phenmedipham-d3. The information provided herein is based on the known stability of its non-deuterated analogue, Phenmedipham, and established best practices for the handling and storage of isotopically labeled compounds. It is crucial for researchers to recognize that the stability of Phenmedipham-d3 may differ from that of Phenmedipham. For applications requiring a high degree of certainty regarding compound stability, it is recommended that users perform their own stability studies under their specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Phenmedipham-d3?

A1: While specific studies on Phenmedipham-d3 are not available, based on general guidelines for deuterated and isotopically labeled compounds, the following storage conditions are recommended to maximize shelf life and maintain isotopic and chemical purity:

• Solid Form: Store at -20°C or colder in a tightly sealed container, protected from light and moisture. Storage in a desiccator is also advisable.

• In Solution: Prepare solutions in a high-purity, appropriate solvent. Store solutions at -20°C or colder in tightly sealed, amber glass vials to protect from light and prevent solvent evaporation. For short-term storage, 2-8°C may be acceptable, but long-term stability is best achieved at or below -20°C.[1] Always consult the manufacturer's certificate of analysis for any specific storage instructions.[1]

Q2: How does pH affect the stability of Phenmedipham-d3 in aqueous solutions?

A2: There is no specific data on the hydrolysis of Phenmedipham-d3. However, its non-deuterated counterpart, Phenmedipham, is known to be susceptible to hydrolysis, with the rate being highly dependent on the pH of the solution. The stability of Phenmedipham decreases as the pH becomes more alkaline.

Based on data for Phenmedipham, a similar trend can be expected for Phenmedipham-d3. The table below summarizes the hydrolysis data for Phenmedipham in a buffered solution at 22°C.

Table 1: Hydrolysis of Phenmedipham in Buffered Solution at 22°C

pH	Time for 50% Loss
5	70 days
7	24 hours
9	10 minutes

(Data sourced from PubChem CID 24744)

Q3: What is the thermal stability of Phenmedipham-d3?

A3: Specific thermal stability data for Phenmedipham-d3 is not available. However, studies on Phenmedipham have shown it to be relatively stable at elevated temperatures for short periods. For instance, no changes were observed when Phenmedipham was held for 6 days at 50°C.

Table 2: Thermal Stability of Phenmedipham

Temperature	Duration	Observation
50°C	6 days	No changes observed

(Data sourced from PubChem CID 24744)

It is important to note that long-term exposure to high temperatures will likely lead to degradation. For optimal stability, storage at low temperatures is always recommended.

Q4: Is Phenmedipham-d3 sensitive to light?

Troubleshooting Guide

Issue: Inconsistent or drifting analytical results over time.

Potential Cause: This is often an indication of compound degradation in your stock or working solutions.

Troubleshooting Steps:

• Prepare a Fresh Solution: Prepare a new stock solution from the neat (solid) material and compare its analytical response to the older solution.

• Verify Storage Conditions: Confirm that your solutions have been consistently stored at the recommended temperature (≤-20°C) and protected from light.[1]

• Check for Solvent Evaporation: Visually inspect the vial for any reduction in volume. Ensure that vials are tightly sealed with appropriate caps (B75204) (e.g., screw-caps with PTFE septa) to minimize evaporation.

• Evaluate pH of the Solution: If your solutions are prepared in an aqueous buffer, consider the pH. As indicated by the data for Phenmedipham, alkaline conditions can lead to rapid degradation.

• Perform a Simple Stability Check: If you continue to experience issues, you can perform a simple stability check by analyzing your solution at regular intervals (e.g., daily or weekly) to monitor for any changes in concentration or the appearance of degradation products.

Experimental Protocols

General Protocol for Assessing the Stability of Phenmedipham-d3 in a Specific Solvent

This protocol provides a general framework. The specific concentrations, time points, and analytical methods should be adapted to your specific needs.

• Preparation of Stock Solution:

  • Accurately weigh a known amount of neat Phenmedipham-d3.

  • Dissolve it in a precise volume of the desired high-purity solvent (e.g., acetonitrile, methanol) to create a stock solution of a known concentration.

• Aliquoting and Storage:

  • Dispense aliquots of the stock solution into multiple amber glass vials with PTFE-lined screw caps.

  • Store the vials under the different conditions you wish to test (e.g., -20°C, 4°C, room temperature).

  • For each temperature, prepare a set of vials to be stored in the dark and another set to be exposed to ambient light (to assess photostability).

• Analysis:

  • Analyze one vial from each storage condition at predetermined time points (e.g., T=0, 1 week, 2 weeks, 1 month, 3 months).

  • Use a validated, stability-indicating analytical method (e.g., LC-MS/MS) to determine the concentration of Phenmedipham-d3.

  • Monitor for the appearance of any new peaks that could be degradation products.

• Data Evaluation:

  • Calculate the percentage of Phenmedipham-d3 remaining at each time point relative to the initial concentration (T=0).

  • Plot the percentage remaining versus time for each storage condition to determine the degradation rate.

Visualizations

Caption: General workflow for assessing the stability of a compound.

Caption: A logical workflow for troubleshooting inconsistent analytical results.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Isotopic Exchange in Deuterated Standards

Welcome to the technical support center for deuterated internal standards. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on identifying, preventing, and correcting for isotopic exchange, ensuring the accuracy and reliability of your quantitative data.

Frequently Asked Questions (FAQs)

Section 1: Understanding Isotopic Exchange

Q1: What is isotopic exchange and why is it a significant concern?

A1: Isotopic exchange, also known as hydrogen-deuterium (H-D) back-exchange, is a chemical reaction where a deuterium (B1214612) atom on a labeled standard is replaced by a hydrogen atom from the surrounding environment, such as a solvent or sample matrix.[1][2][3][4] This is a critical issue in quantitative analysis because it alters the mass and isotopic composition of the internal standard.[3][5] The loss of deuterium can lead to an underestimation of the internal standard's concentration, which in turn causes an overestimation of the analyte's concentration, compromising the accuracy and reliability of the results.[3][6] In severe cases, the standard can exchange completely, generating a "false positive" signal at the mass of the unlabeled analyte.[5][6][7]

Q2: Which functional groups and molecular positions are most susceptible to H-D exchange?

A2: The stability of a deuterium label is critically dependent on its position within the molecule.[1][6] Deuterium atoms attached to heteroatoms such as oxygen (-OH), nitrogen (-NH), and sulfur (-SH) are highly labile and exchange very rapidly with protons from protic solvents.[1][3] Deuterons on carbon atoms are generally more stable, but those on a carbon adjacent (alpha) to a carbonyl group (C=O) are also prone to exchange, especially under acidic or basic conditions through a process called enolization.[1][3][8] It is always preferable to select standards where deuterium labels are placed on stable positions, like aromatic rings or carbon atoms not adjacent to heteroatoms.[3][9]

Functional Group / Position	Susceptibility to Exchange	Chemical Rationale
-OH, -NH, -SH	Very High	Deuterium is bound to an electronegative heteroatom, making it acidic and highly labile in protic solvents.[1][3]
Carbon alpha to a Carbonyl (α-keto C-D)	High (pH-dependent)	Exchange is catalyzed by acid or base via keto-enol tautomerism.[1][3][8]
Benzylic C-D	Moderate	The benzylic position is activated, and exchange can occur under certain conditions, like elevated temperatures.[8]
Aromatic C-D	Low	Deuterium is on a stable carbon position within an aromatic ring.[3]
Aliphatic C-D (not activated)	Very Low	C-D bonds are generally stable and not prone to exchange under typical analytical conditions.[10]

Section 2: Troubleshooting and Prevention

Q3: How can I detect if my deuterated standard is undergoing isotopic exchange?

A3: You can detect isotopic exchange by monitoring the mass spectrum of the standard over time. An increase in the signal corresponding to the unlabeled analyte or the appearance of partially deuterated species (e.g., observing M-1, M-2 peaks for a standard with multiple deuterium labels) is a strong indication of exchange.[6][9] A progressive decrease in the peak area of the deuterated internal standard throughout a long analytical run can also suggest ongoing exchange in the autosampler.[5][6]

Q4: What experimental conditions promote H-D exchange?

A4: The rate of H-D exchange is primarily influenced by three key factors: pH, temperature, and solvent composition.[2][4][5]

• pH: The exchange process is catalyzed by both acids and bases.[2][8] The minimum rate of exchange for the most common labile protons (amide groups) occurs at a pH of approximately 2.5–3.0.[2][11][12] Both highly acidic (<~2.5) and, more significantly, basic conditions (>~7) will accelerate the exchange rate.[5][7][8]

• Temperature: Higher temperatures dramatically increase the rate of exchange reactions.[2][4] Lowering the temperature from 25°C to 0°C can decrease the exchange rate by a factor of 14.[2][11] Therefore, performing sample preparation on ice and using a cooled autosampler is highly recommended.[2][5]

• Solvent: Protic solvents (e.g., water, methanol, ethanol) are a source of protons and are required for the exchange to occur.[3][5] While often unavoidable in LC-MS, minimizing the time the standard is exposed to protic solvents, especially under adverse pH or temperature conditions, is crucial.[3]

Factor	Condition to Minimize Exchange	Rationale
pH	Maintain pH ~2.5 - 3.0	The rate of H-D exchange is slowest in this pH range.[2][11][13][14]
Temperature	Low (e.g., 0 - 4°C)	The exchange reaction rate is significantly reduced at lower temperatures.[2][11][15]
Solvent	Use aprotic solvents where possible; minimize time in protic solvents	Aprotic solvents lack exchangeable protons. Limiting exposure time reduces the opportunity for exchange.[3]
Time	Rapid analysis after sample preparation	The extent of exchange is time-dependent; faster analysis means less time for exchange to occur.[2][11]

Q5: How can I minimize or prevent isotopic exchange during my experiments?

A5: Prevention is the most effective strategy. This can be achieved by carefully controlling the experimental conditions.

• Select a Stable Standard: Choose an internal standard with deuterium labels on stable carbon positions, avoiding heteroatoms or carbons alpha to carbonyls.[3][9] If exchange is unavoidable, consider using a ¹³C or ¹⁵N-labeled standard, as these are not susceptible to chemical exchange.[5][7]

• Control pH: During sample preparation and analysis, maintain the pH of all solutions between 2.5 and 3.0, where the exchange rate is at its minimum.[2][11]

• Control Temperature: Keep samples cold. Perform all sample preparation steps on ice and use a temperature-controlled autosampler set to a low temperature (e.g., 4°C).[2][5] The entire LC system can also be cooled to 0°C or even sub-zero temperatures for highly sensitive analyses like HDX-MS.[11]

• Optimize Chromatography: Minimize the analysis time by using shorter LC gradients or ultra-high-performance liquid chromatography (UPLC) systems.[11][16] The less time the standard spends in the protic mobile phase, the less back-exchange will occur.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. youtube.com [youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 15. Fundamentals of HDX-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. biorxiv.org [biorxiv.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Phenmedipham

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methods for the quantification of the herbicide Phenmedipham. The focus is on providing objective performance data and detailed experimental protocols for High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). This information is intended to assist researchers and professionals in selecting the most appropriate method for their specific analytical needs.

Data Presentation: Comparison of Analytical Methods

The performance of an analytical method is determined by several key validation parameters. The following table summarizes these parameters for the analysis of Phenmedipham using HPLC-UV, GC-MS, and LC-MS/MS. It is important to note that the presented values are compiled from various studies and may not be directly comparable due to differing experimental conditions, sample matrices, and validation protocols.

Performance Metric	HPLC-UV	GC-MS (Multi-Residue Method)	LC-MS/MS (Multi-Residue Method)
Limit of Detection (LOD)	2.7 - 41.2 µg/mL[1][2]	Not explicitly stated for Phenmedipham	Not explicitly stated for Phenmedipham
Limit of Quantitation (LOQ)	0.01 mg/kg - 137.4 µg/mL[1][3][4]	0.01 - 0.05 mg/kg (general)[5][6]	0.01 mg/kg (general)[6]
Linearity (Range)	0.005 - 380 µg/mL (r² > 0.998)[3][4]	Wide dynamic range demonstrated[7]	0.010 - 0.200 mg/kg (r² > 0.99)[3][8]
Accuracy (Recovery)	80.8 - 98.7%[3]	70 - 120% (general)[5]	70 - 120% (general)[6][8][9]
Precision (%RSD)	< 15% (general)[4]	< 20% (general)[5]	< 20% (general)[6][8][9]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are representative protocols for the analysis of Phenmedipham using HPLC-UV, and a general sample preparation method (QuEChERS) commonly used for GC-MS and LC-MS/MS analysis.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the quantification of Phenmedipham in various agricultural products.

a) Sample Preparation and Extraction:

• Weigh a homogenized sample (e.g., 20-30 g of soil or plant material) into a centrifuge tube.[10]

• Add an extraction solvent (e.g., 150 mL of a 1:1 v/v mixture of methanol (B129727) and dichloromethane).[10]

• Shake the mixture vigorously for 20-30 minutes.[10]

• Centrifuge the sample and collect the supernatant.[10]

• The extract may require further cleanup using solid-phase extraction (SPE) to remove interfering matrix components.[10]

b) Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic or gradient mixture of methanol and water (e.g., 60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Injection Volume: 20 µL.

• Detection Wavelength: 230-240 nm.[10]

c) Calibration:

• Prepare a series of standard solutions of Phenmedipham in the mobile phase.

• Construct a calibration curve by plotting the peak area against the concentration of the standards. The curve should demonstrate linearity with a correlation coefficient (r²) > 0.99.

QuEChERS Sample Preparation for GC-MS and LC-MS/MS

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for multi-residue pesticide analysis in food and agricultural matrices.[10]

a) Extraction:

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724).

• Add internal standards if required.

• Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate) to induce phase separation.[8]

• Shake vigorously for 1 minute and centrifuge.[8]

b) Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Take an aliquot of the upper acetonitrile layer.

• Add a d-SPE sorbent mixture (e.g., primary secondary amine (PSA) to remove organic acids and C18 to remove non-polar interferences).

• Vortex and centrifuge.

• The final extract is ready for analysis by GC-MS or LC-MS/MS.

Mandatory Visualization

Workflow for Validation of an Analytical Method for Phenmedipham

The following diagram illustrates a typical workflow for the validation of an analytical method for Phenmedipham, ensuring its reliability and accuracy.

Caption: General workflow for analytical method validation.

Decision Guide for Selecting an Analytical Method for Phenmedipham

This diagram provides a logical guide to selecting the most suitable analytical method based on specific experimental requirements.

Caption: Decision tree for method selection.

References

• 1. akjournals.com [akjournals.com]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. Development and validation of a multiresidue method for pesticides and selected veterinary drugs in animal feed using liquid- and gas chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. eurl-pesticides.eu [eurl-pesticides.eu]
• 9. curresweb.com [curresweb.com]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to Analytical Methods for Phenmedipham and Desmedipham

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of analytical methodologies for the quantification of phenmedipham (B1680312) and desmedipham (B1670296), two closely related phenylcarbamate herbicides. The focus is on providing objective performance data and detailed experimental protocols to aid researchers and professionals in selecting the most appropriate method for their specific needs. The primary techniques covered are High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) or Diode Array Detection (DAD) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation: A Side-by-Side Comparison of Analytical Methods

The following table summarizes the quantitative performance of various analytical methods for the determination of phenmedipham and desmedipham. This data has been compiled from multiple studies to provide a comprehensive overview.

Analytical Method	Analyte(s)	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
HPLC-UV	Phenmedipham	0.005 - 10 µg/mL	-	-	80.8 - 98.7	[1]
Normal-Phase HPLC-UV	Phenmedipham	76 - 380 µg/mL	41.2 µg/mL	137.4 µg/mL	-	[2]
Desmedipham	72 - 360 µg/mL	41.1 µg/mL	137.1 µg/mL	-	[2]
Reversed-Phase HPLC-DAD	Phenmedipham	16.2 - 194.4 µg/mL	-	-	-	[3]
Desmedipham	15.6 - 186.6 µg/mL	-	-	-	[3]
LC-MS/MS	Phenmedipham	0.010 - 0.200 mg/kg	-	-	83.7 (at 0.01 mg/kg)	[1]
Desmedipham & Phenmedipham	50 - 200 ppb (spiked in soil)	≤ 25 ng/g	-	Essentially quantitative	[4]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods. Below are representative protocols for HPLC-UV/DAD and LC-MS/MS analysis of phenmedipham and desmedipham.

Reversed-Phase HPLC-UV/DAD Method for Simultaneous Determination

This protocol is adapted from methods developed for the simultaneous analysis of phenmedipham and desmedipham in pesticide formulations.[3][5][6]

• Sample Preparation:

  • Weigh an appropriate amount of the pesticide formulation sample and dissolve it in methanol (B129727) in a volumetric flask.

  • Use an ultrasonic bath to ensure complete dissolution.

  • Dilute an aliquot of the stock solution with a methanol/water mixture (e.g., 50/50, v/v).

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: LiChrospher 60 RP-select B (25 cm × 0.4 cm, 5 µm) or equivalent C18 column.[3][5]

  • Mobile Phase: Isocratic elution with methanol/water (60/40, v/v).[3][5]

  • Flow Rate: 1.0 mL/min.[3][5]

  • Column Temperature: 25°C.[5]

  • UV/DAD Detection: 230 nm.[3][5]

  • Injection Volume: 10 µL.[5]

• Calibration:

  • Prepare stock solutions of analytical standards of phenmedipham and desmedipham in methanol.

  • Create a series of working standard mixtures by diluting the stock solutions with the mobile phase to cover the desired concentration range.

  • Construct a calibration curve by plotting the peak area against the concentration of each analyte.

LC-MS/MS Method for Trace Residue Analysis in Soil

This protocol is based on a method for the determination of phenmedipham, desmedipham, and their metabolites in soil samples.[4]

• Sample Preparation (Extraction):

  • Homogenize the soil sample.

  • Extract a representative subsample with methanol by shaking or vortexing.

  • Centrifuge the solvent/soil suspension.

  • The supernatant can be directly injected into the LC-MS/MS system without further cleanup.[4]

• Chromatographic and Mass Spectrometric Conditions:

  • Chromatography: Reversed-phase liquid chromatography.

  • Mass Spectrometry: Equipped with a TurbolonSpray interface.[4]

  • Specific column, mobile phase, and MS/MS transition details would need to be optimized based on the instrument used.

• Calibration:

  • Prepare standard solutions of phenmedipham and desmedipham in a suitable solvent.

  • Construct a calibration curve by plotting the peak area of the specific mass transitions against the concentration of the standards.

Visualizing the Analytical Workflow

The following diagram illustrates a generalized workflow for the analysis of phenmedipham and desmedipham in environmental samples, from sample collection to final data analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. akjournals.com [akjournals.com]
• 3. researchgate.net [researchgate.net]
• 4. Liquid chromatographic/mass spectrometric determination of desmedipham and phenmedipham and their metabolites in soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. View of RP-HPLC-DAD method for simultaneous determination of desmedipham, phenmedipham and ethofumesate in a pesticide formulation [mjcce.org.mk]
• 6. files01.core.ac.uk [files01.core.ac.uk]

A Comparative Guide to Internal Standards for Phenmedipham Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the herbicide Phenmedipham, the choice of an appropriate internal standard is critical for achieving accurate and reliable results. This guide provides an objective comparison of Phenmedipham-d3, an isotopically labeled internal standard, with alternative approaches, supported by established analytical principles and representative experimental data.

The Gold Standard: Isotopically Labeled Internal Standards

In quantitative mass spectrometry, isotopically labeled internal standards, such as Phenmedipham-d3, are widely considered the "gold standard".[1][2] In these standards, one or more atoms in the analyte molecule are replaced with their stable heavy isotopes (e.g., deuterium, ¹³C, ¹⁵N). This slight increase in mass allows the mass spectrometer to distinguish the internal standard from the native analyte, while the physicochemical properties remain nearly identical.[2]

The primary advantage of using a deuterated internal standard like Phenmedipham-d3 is its ability to effectively compensate for variations that can occur during sample preparation and analysis.[2] These variations can include:

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of the target analyte in the mass spectrometer's ion source, leading to inaccurate quantification. Since a deuterated internal standard co-elutes with the analyte, it experiences the same matrix effects, allowing for accurate correction.[2]

• Extraction Recovery: Losses of the analyte during sample preparation steps, such as liquid-liquid extraction or solid-phase extraction, can be a significant source of error. An isotopically labeled internal standard will experience similar losses, enabling accurate quantification of the analyte.

Alternative Internal Standards: Structural Analogs

Before the widespread availability of isotopically labeled standards, and in situations where they are not available or are cost-prohibitive, non-labeled structural analogs have been used as internal standards.[2] These are compounds that are chemically similar to the analyte but are not expected to be present in the samples. For Phenmedipham, a potential structural analog could be another carbamate (B1207046) herbicide not targeted in the analysis.

However, structural analogs have significant limitations compared to their isotopically labeled counterparts:

• Different Chromatographic Behavior: Due to structural differences, analogs may not co-elute perfectly with the analyte. This can lead to incomplete compensation for matrix effects, which can be highly localized in the chromatogram.

• Variations in Extraction Recovery: The recovery of a structural analog during sample preparation may not precisely mirror that of the analyte, introducing potential inaccuracies.

Performance Comparison

While direct comparative experimental data for Phenmedipham-d3 versus a structural analog is not extensively available in published literature, the following table illustrates the expected performance differences based on established principles of internal standard use and data from similar compounds.

Performance Parameter	Phenmedipham-d3 (Isotopically Labeled)	Structural Analog (Non-Labeled)
Recovery Correction	Excellent	Moderate to Good
Matrix Effect Compensation	Excellent	Poor to Moderate
Precision (%RSD)	Typically < 5%	5 - 20%
Accuracy	High	Moderate to High
Co-elution with Analyte	Yes	Partial to No

Experimental Protocols

A robust analytical method is crucial for the accurate quantification of Phenmedipham. The following are representative protocols for sample preparation and analysis.

Sample Preparation: Modified QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for pesticide residue analysis in food and agricultural samples.[1][3]

• Homogenization: Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Phenmedipham-d3 solution to the sample.

• Extraction: Add 15 mL of acetonitrile (B52724) (with 1% acetic acid) to the tube and shake vigorously for 1 minute.[4]

• Salting-Out: Add 6 g of anhydrous magnesium sulfate (B86663) and 1.5 g of sodium acetate, and shake vigorously for 1 minute.[4]

• Centrifugation: Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the upper acetonitrile layer to a tube containing a mixture of primary secondary amine (PSA) sorbent and anhydrous magnesium sulfate to remove interfering matrix components.[1][4]

• Final Extract: The resulting supernatant is the final extract for analysis.

Analytical Method: LC-MS/MS Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective technique for the determination of pesticide residues.[5]

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).[2]

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).[2]

• Flow Rate: 0.3 mL/min.[2]

• Injection Volume: 5 µL.[2]

• Tandem Mass Spectrometry (MS/MS) System: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), typically in positive ion mode for Phenmedipham.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for Phenmedipham and Phenmedipham-d3.

Visualizing the Workflow and Logic

To better illustrate the processes involved, the following diagrams outline the experimental workflow and the logical principle of using an internal standard.

Experimental Workflow for Phenmedipham Analysis.

Principle of Internal Standard Correction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 4. labsertchemical.com [labsertchemical.com]
• 5. lcms.cz [lcms.cz]

Inter-laboratory Comparison for Phenmedipham Analysis: A Comparative Guide

This guide provides a comprehensive comparison of analytical methodologies for the determination of Phenmedipham (B1680312), a selective post-emergence herbicide. It is intended for researchers, scientists, and drug development professionals involved in pesticide analysis and formulation. This document outlines the performance of common analytical techniques, details experimental protocols, and visualizes the analytical workflow and the herbicide's mechanism of action.

Data Presentation: Comparison of Analytical Methods

The selection of an appropriate analytical method is critical for the accurate quantification of Phenmedipham in various matrices. High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) are two of the most prevalent techniques. The following tables summarize the performance characteristics of these methods based on data compiled from various validation studies. It is important to note that direct comparison of performance may be influenced by variations in experimental conditions across different studies.

Table 1: Performance Characteristics of HPLC-UV for Phenmedipham Analysis

Validation Parameter	Performance Data	Matrix	Reference
Linearity (Range)	76 - 380 µg/mL	Pesticide Formulation	[1]
Linearity (R²)	0.9983	Pesticide Formulation	[1]
Limit of Detection (LOD)	2.7 µg/mL	Commercial Herbicide
Limit of Quantification (LOQ)	Not Reported	Commercial Herbicide
Accuracy (Recovery)	Not Reported	-	-
Precision (RSD)	< 1% (Intra-day, n=8)	Commercial Herbicide

Table 2: Performance Characteristics of LC-MS/MS for Phenmedipham Analysis

Validation Parameter	Performance Data	Matrix	Reference
Linearity (Range)	0.010 - 0.200 mg/kg	Not Specified	[2]
Linearity (R²)	> 0.99	Not Specified	[2]
Limit of Detection (LOD)	Not Reported	-	-
Limit of Quantification (LOQ)	0.01 mg/kg	Soil	[3]
Accuracy (Recovery)	83.7% (at 0.01 mg/kg)	Not Specified	[2]
Precision (RSD)	Not Reported	-	-

Table 3: Comparison of HPLC-UV and LC-MS/MS for Phenmedipham Analysis [2]

Feature	HPLC-UV	LC-MS/MS
Specificity	Good, but susceptible to interference from matrix components with similar UV absorbance.	Excellent, based on mass-to-charge ratio, minimizing matrix interference.
Sensitivity	Generally lower, with LODs and LOQs in the µg/mL or high µg/g range.	High, with LOQs typically in the low µg/kg range.
Cost	Lower initial investment and operational costs.	Higher initial investment and maintenance costs.
Complexity	Relatively simple to operate and maintain.	More complex instrumentation requiring specialized expertise.
Application	Suitable for quality control of pesticide formulations with high concentrations of the active ingredient.	Ideal for residue analysis in complex matrices like food and environmental samples.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of analytical results. Below are representative protocols for the analysis of Phenmedipham using HPLC-UV and LC-MS/MS.

HPLC-UV Method for Phenmedipham in Pesticide Formulations

This protocol is based on a method for the simultaneous determination of Phenmedipham, Desmedipham, and Ethofumesate in a commercial herbicide formulation.[1]

a) Sample Preparation:

• Standard Solution: Accurately weigh and dissolve pure analytical standards of Phenmedipham in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to prepare a stock solution. Further dilute the stock solution to create a series of calibration standards.

• Sample Solution: Accurately weigh a portion of the pesticide formulation and dissolve it in the same solvent as the standards to achieve a concentration within the calibration range.

b) Chromatographic Conditions:

• Instrument: High-Performance Liquid Chromatograph with a UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase: An isocratic or gradient mixture of methanol and water is typical. For example, a 51:49 (v/v) mixture of methanol and water can be used.

• Flow Rate: A flow rate of 1.0 mL/min is often employed.

• Column Temperature: Maintained at a constant temperature, for instance, 25°C.

• Detection Wavelength: 254 nm is a suitable wavelength for detecting Phenmedipham.

• Injection Volume: Typically 2 µL.

c) Analysis:

• Inject the calibration standards to generate a calibration curve by plotting peak area against concentration.

• Inject the sample solution and determine the concentration of Phenmedipham from the calibration curve.

LC-MS/MS Method for Phenmedipham Residue Analysis

This protocol is a general representation for the analysis of Phenmedipham residues in food or environmental samples, often as part of a multi-residue method.[3]

a) Sample Preparation (QuEChERS Method):

• Extraction: Weigh a homogenized sample (e.g., 10 g of a fruit or vegetable puree) into a 50 mL centrifuge tube. Add 10 mL of acetonitrile (B52724).

• Salting Out: Add a salt mixture (e.g., magnesium sulfate (B86663) and sodium chloride) to induce phase separation.

• Shaking and Centrifugation: Shake the tube vigorously and then centrifuge to separate the acetonitrile layer containing the pesticides.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the acetonitrile extract to a d-SPE tube containing a sorbent mixture (e.g., PSA and C18) to remove interfering matrix components.

• Final Extract: Centrifuge the d-SPE tube and take an aliquot of the supernatant for LC-MS/MS analysis.

b) LC-MS/MS Conditions:

• Instrument: Liquid Chromatograph coupled to a Tandem Mass Spectrometer with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column suitable for LC-MS analysis.

• Mobile Phase: A gradient elution using a mixture of water and methanol or acetonitrile, often with the addition of a modifier like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

• Flow Rate: A typical flow rate would be in the range of 0.2 - 0.5 mL/min.

• Ionization Mode: ESI in positive ion mode is generally used for Phenmedipham.

• MS/MS Transitions: Monitor at least two specific precursor-to-product ion transitions for both quantification and confirmation of Phenmedipham.

Mandatory Visualization

Mechanism of Action: Inhibition of Photosystem II

Phenmedipham is a herbicide that acts by inhibiting photosynthesis in susceptible plants.[4][5] It specifically targets the D1 protein within the Photosystem II (PSII) complex located in the thylakoid membranes of chloroplasts.[6][7] By binding to the D1 protein, Phenmedipham blocks the electron flow from the primary quinone acceptor (QA) to the secondary quinone acceptor (QB).[8] This disruption of the electron transport chain leads to a halt in CO2 fixation and the production of ATP and NADPH, which are essential for plant growth. The blockage also results in the formation of reactive oxygen species, causing cellular damage and ultimately leading to the death of the plant.

Caption: Mechanism of Photosystem II inhibition by Phenmedipham.

Experimental Workflow: Phenmedipham Analysis

The following diagram illustrates a typical workflow for the analysis of Phenmedipham in a given sample, from sample reception to the final report.

Caption: General experimental workflow for Phenmedipham analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Peer review of the pesticide risk assessment of the active substance phenmedipham - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phenmedipham (Ref: SN 38584) [sitem.herts.ac.uk]
• 5. Photosynthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 6. benchchem.com [benchchem.com]
• 7. Photosystem II Inhibitors | Herbicide Symptoms [ucanr.edu]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to the Accuracy and Precision of Phenmedipham-d3 Isotope Dilution Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the herbicide Phenmedipham (B1680312), the choice of analytical methodology is critical to ensure reliable and accurate results. This guide provides an objective comparison of the Phenmedipham-d3 isotope dilution method with other common analytical techniques, supported by available experimental data and detailed methodologies.

Isotope dilution analysis, a powerful technique that utilizes a stable, isotopically labeled version of the analyte as an internal standard, offers significant advantages in accuracy and precision. This is primarily because the internal standard, in this case, Phenmedipham-d3, behaves nearly identically to the analyte of interest (Phenmedipham) throughout sample preparation and analysis, effectively correcting for analyte loss and variations in instrument response.

Data Presentation: Comparison of Analytical Methods

The following table summarizes the performance characteristics of the Phenmedipham-d3 isotope dilution method alongside alternative techniques for the quantification of Phenmedipham. It is important to note that the data for the Phenmedipham-d3 isotope dilution method is based on the general performance of isotope dilution methods for pesticide analysis due to the limited availability of specific validation data for this particular internal standard.

Validation Parameter	Phenmedipham-d3 Isotope Dilution (LC-MS/MS)	LC-MS/MS (External/Internal Standard)	HPLC-UV
Accuracy (Recovery)	70 - 120% (Estimated)[1]	83.7%	80.8 - 98.7%[2]
Precision (RSD)	< 20% (Estimated)[1]	3.2%	< 1%
Specificity	High	High	Moderate
Matrix Effect	Significantly Minimized	Potential for Signal Suppression/Enhancement	Potential for Interference

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical methods. Below are representative protocols for the Phenmedipham-d3 isotope dilution method and a common alternative, HPLC-UV.

Phenmedipham-d3 Isotope Dilution with LC-MS/MS

This protocol is a representative procedure for the analysis of Phenmedipham in a complex matrix such as soil or agricultural products, employing the Phenmedipham-d3 isotope dilution method.

1. Sample Preparation (QuEChERS Method)

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Add a known amount of Phenmedipham-d3 internal standard solution.

• Add 10 mL of acetonitrile (B52724).

• Add the appropriate QuEChERS extraction salt packet (e.g., containing magnesium sulfate (B86663) and sodium chloride).

• Shake the tube vigorously for 1 minute to ensure thorough mixing and extraction.

• Centrifuge at ≥4000 rpm for 5 minutes.

• Transfer an aliquot of the supernatant (acetonitrile layer) to a dispersive solid-phase extraction (d-SPE) tube containing a suitable sorbent mixture (e.g., PSA, C18, and magnesium sulfate) for cleanup.[3]

• Vortex for 30 seconds.

• Centrifuge at ≥4000 rpm for 5 minutes.

• Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[3]

2. LC-MS/MS Analysis

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient elution using two solvents, typically water with a modifier (e.g., formic acid, ammonium (B1175870) formate) as mobile phase A, and an organic solvent like methanol (B129727) or acetonitrile with a similar modifier as mobile phase B.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) of the transitions for both Phenmedipham and Phenmedipham-d3.

3. Quantification

• A calibration curve is constructed by plotting the ratio of the peak area of Phenmedipham to the peak area of Phenmedipham-d3 against the concentration of the Phenmedipham standards. The concentration of Phenmedipham in the sample is then determined from this calibration curve.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This protocol is a synthesized representation based on a method for the determination of Phenmedipham in agricultural products.[2]

1. Sample Preparation (Extraction and Clean-up)

• Extract a homogenized sample with acetonitrile.

• Separate the acetonitrile layer by salting-out.

• Isolate and evaporate the acetonitrile phase.

• Dissolve the extract in a diethyl ether-hexane (1:1) solution.

• Perform a clean-up step using a Florisil column.

• Wash the column with diethyl ether-hexane (1:1).

• Elute Phenmedipham with an acetone-hexane (3:7) mixture and evaporate the eluate.[2]

2. Chromatographic Conditions

• Column: ODS column (e.g., 4.6 mm i.d. x 150 mm, 5 µm).

• Mobile Phase: Isocratic elution with acetonitrile-water (6:4).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• UV Detection: 235 nm.

• Injection Volume: 2 µL.

3. Calibration

• Prepare a series of standard solutions of Phenmedipham in a suitable solvent.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

Mandatory Visualization

Caption: Experimental workflow for Phenmedipham-d3 isotope dilution analysis.

Conclusion

The Phenmedipham-d3 isotope dilution method, coupled with LC-MS/MS, stands out as a highly accurate and precise technique for the quantification of Phenmedipham. Its main advantage lies in the ability of the deuterated internal standard to effectively compensate for matrix effects and variations during sample processing, which are common challenges in the analysis of complex samples. While other methods like HPLC-UV can provide acceptable results, the isotope dilution approach offers a higher degree of confidence in the quantitative data, making it particularly suitable for regulatory submissions and research applications where accuracy is paramount. The choice of method will ultimately depend on the specific requirements of the analysis, including the desired level of accuracy, the complexity of the sample matrix, and the available instrumentation.

References

• 1. gcms.cz [gcms.cz]
• 2. [Analysis of phenmedipham in agricultural products by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Comparative Guide to Phenmedipham Quantification: Linearity and Range

This guide provides an objective comparison of common analytical methods for the quantification of Phenmedipham (B1680312), a selective post-emergence herbicide. The focus is on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), which are prevalent techniques for pesticide residue analysis. This document summarizes key validation parameters, details experimental protocols, and visualizes the analytical workflow to aid researchers, scientists, and drug development professionals in selecting the appropriate methodology.

Data Presentation: Comparison of Analytical Methods

The validation of analytical methods is critical for ensuring the reliability and accuracy of quantitative results. The following table summarizes the performance characteristics of HPLC-UV and LC-MS/MS for the determination of Phenmedipham, compiled from various studies. It is important to note that direct comparison may be limited as the data originates from different studies with varying experimental conditions and matrices.

Validation Parameter	HPLC-UV	LC-MS/MS	Regulatory Guideline (ICH Q2(R1))
Specificity	Method demonstrates selectivity for Phenmedipham in the presence of other components.	High specificity due to mass-to-charge ratio detection, minimizing matrix interference.[1]	The analytical procedure should be able to assess unequivocally the analyte in the presence of components which may be expected to be present.
Linearity (Range)	0.005 - 10 µg/mL[1][2]76 - 380 µg/mL[3][4]	0.010 - 0.200 mg/kg[1]	A linear relationship should be evaluated across the range of the analytical procedure.[1]
Accuracy (Recovery)	80.8 - 98.7%[1][2]	83.7% (at 0.01 mg/kg)[1]	The accuracy of an analytical procedure expresses the closeness of agreement between the true value and the value found.
Limit of Detection (LOD)	2.7 µg/mL[1]41.2 µg/mL[3]	Not explicitly found in a comparable format.	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.[1]
Limit of Quantitation (LOQ)	0.01 µg/g[1][2]1.374 µg/mL137.4 µg/mL[3]	0.01 mg/kg[1]	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[1]

Experimental Workflows & Signaling Pathways

The following diagrams illustrate a generalized experimental workflow for Phenmedipham analysis and its mode of action as a herbicide.

Caption: Generalized workflow for Phenmedipham residue analysis.

Caption: Phenmedipham's mechanism of action in inhibiting photosynthesis.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These represent generalized protocols and may require optimization for specific matrices and instrumentation.

HPLC-UV Method for Phenmedipham in Agricultural Products

This protocol is adapted for the analysis of Phenmedipham in various crops.[2]

a) Sample Preparation:

• Extract a homogenized sample with acetonitrile.

• Induce phase separation by adding salts ("salting-out").

• Isolate and evaporate the acetonitrile phase.

• Dissolve the extract in diethyl ether-hexane (1:1) and perform a clean-up step using a Florisil column.

• Wash the column with diethyl ether-hexane (1:1) and elute Phenmedipham with an acetone-hexane mixture (3:7).

• Evaporate the eluate and, if necessary, perform further clean-up using SAX/PSA and ENVI-Carb/NH2 cartridges for complex matrices.[1][2]

b) Chromatographic Conditions:

• Instrument: HPLC system with a UV detector.[5]

• Column: ODS (C18) reversed-phase column (e.g., 4.6 mm i.d. x 150 mm, 5 µm).[1][2]

• Mobile Phase: Isocratic elution with acetonitrile-water (6:4, v/v).[1][2]

• Flow Rate: 1.0 mL/min.[1][2]

• Column Temperature: 40°C.[1][2]

• Detection Wavelength: 235 nm.[1][2]

• Injection Volume: 2-20 µL.[1][5]

c) Calibration:

• Prepare a series of standard solutions of Phenmedipham in a suitable solvent.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• The calibration curve should be linear over the desired concentration range (e.g., 0.005 µg/mL to 10 µg/mL).[1][2]

LC-MS/MS Method for Phenmedipham and its Metabolites

This protocol utilizes the QuEChERS method for sample preparation, offering a "Quick, Easy, Cheap, Effective, Rugged, and Safe" approach suitable for multi-residue analysis in food matrices.[1][6]

a) Sample Preparation (QuEChERS):

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile and shake vigorously.

• Add a salt mixture (e.g., magnesium sulfate, sodium chloride) to induce phase separation and vortex.

• Centrifuge the sample.

• Take an aliquot of the upper acetonitrile layer and subject it to dispersive solid-phase extraction (d-SPE) with a clean-up sorbent (e.g., PSA) to remove interfering matrix components.[6]

• Vortex and centrifuge again.

• The final extract is ready for LC-MS/MS analysis after filtration.[1][6]

b) Chromatographic and MS Conditions:

• Instrument: UPLC or HPLC system coupled to a triple quadrupole mass spectrometer.[6]

• Column: A suitable reversed-phase column (e.g., C18).[1]

• Mobile Phase: Gradient elution using water with a modifier (e.g., formic acid) as mobile phase A, and an organic solvent like methanol (B129727) or acetonitrile with a similar modifier as mobile phase B.[1]

• Flow Rate: Approximately 0.3-0.5 mL/min.[1]

• Column Temperature: Maintained at a constant temperature (e.g., 40°C).[1]

• Injection Volume: 5-10 µL.[1]

• MS/MS Parameters: The mass spectrometer is operated in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM) for high selectivity and sensitivity.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. [Analysis of phenmedipham in agricultural products by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. akjournals.com [akjournals.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Detecting Phenmedipham in Water: A Comparative Guide to Analytical Methods

The presence of herbicides like Phenmedipham (B1680312) in water sources is a growing concern for environmental and public health. For researchers, scientists, and professionals in drug development, accurate and sensitive detection of such contaminants is crucial. This guide provides a comprehensive comparison of various analytical methods for the determination of Phenmedipham in water, focusing on their limits of detection (LOD), performance characteristics, and detailed experimental protocols.

Performance Comparison of Analytical Methods

The selection of an appropriate analytical method for Phenmedipham detection depends on factors such as the required sensitivity, sample matrix complexity, available instrumentation, and the desired sample throughput. The following table summarizes the key performance metrics of four common analytical techniques: High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD), Gas Chromatography-Mass Spectrometry (GC-MS), Enzyme-Linked Immunosorbent Assay (ELISA), and Square Wave Voltammetry (SWV).

Performance Metric	HPLC-DAD	GC-MS (Multi-Residue Method)	ELISA (Illustrative)	Square Wave Voltammetry (SWV)
Limit of Detection (LOD)	0.04 µg/L - 2.7 µg/mL[1][2]	1.8 - 29.2 ng/L (for various pesticides)[2]	~ 0.05 - 1 ng/mL (for other pesticides)[2]	6.96 µg/L[3]
Limit of Quantitation (LOQ)	0.2 µg/L - 137.4 µg/mL[1][2]	5 - 50 ng/L (for various pesticides)[2]	~ 0.1 - 5 ng/mL (for other pesticides)[2]	23.2 µg/L[3]
Recovery (%)	84 - 108%[1]	70 - 120% (for various pesticides)[2]	80 - 120% (typical for pesticide kits)[2]	93.8 - 104.3% (in the presence of other pesticides)[3]
Precision (%RSD)	< 1% - 12%[1][2]	< 15% (typical for pesticide analysis)[2]	< 15% (typical for commercial kits)[2]	1.7 - 3.1%[3]
Analysis Time per Sample	10 - 30 minutes[2]	20 - 40 minutes[2]	< 2 hours (for a 96-well plate)[2]	Minutes
Specificity	Moderate to High[2]	Very High[2]	High (dependent on antibody)	Moderate to High

Experimental Protocols

Detailed methodologies are essential for replicating and validating analytical results. Below are the experimental protocols for the key methods discussed.

High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)

HPLC-DAD is a robust and widely used technique for the quantification of Phenmedipham in water samples.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of ethyl acetate (B1210297), followed by 5 mL of methanol (B129727), and finally 10 mL of deionized water through the cartridge.[2]

• Sample Loading: Pass the water sample (typically 100-500 mL) through the conditioned cartridge at a flow rate of approximately 5-10 mL/min.[2]

• Elution: Elute the retained Phenmedipham from the cartridge with a suitable organic solvent, such as ethyl acetate or a mixture of ethyl acetate and methanol.[2]

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a small, precise volume of the mobile phase.[2]

2. Chromatographic Conditions

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[2]

• Mobile Phase: An isocratic or gradient mixture of methanol and water is commonly used. A typical starting point is a 60:40 (v/v) mixture of methanol and water.[2]

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 25 °C.[2]

• Injection Volume: 20 µL.[2]

• Detection Wavelength: Monitoring at 230 nm or 240 nm.[2]

3. Validation Parameters

• Linearity: Construct a calibration curve by analyzing a series of standard solutions of Phenmedipham at different concentrations. A linear relationship between concentration and peak area is expected with a correlation coefficient (r²) > 0.99.[2]

• LOD and LOQ: Determined by analyzing a series of low-concentration standards and calculating the signal-to-noise ratio (S/N). Typically, LOD is determined at an S/N of 3, and LOQ at an S/N of 10.[2]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high selectivity and sensitivity for the analysis of a wide range of pesticides, including Phenmedipham.

1. Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

• Extraction: A representative water sample is placed in a centrifuge tube with an appropriate amount of acetonitrile (B52724) and a salt mixture (e.g., magnesium sulfate, sodium chloride). The tube is shaken vigorously to extract the analytes into the organic phase.

• Cleanup (Dispersive SPE): An aliquot of the acetonitrile extract is transferred to a tube containing a sorbent material (e.g., primary secondary amine - PSA) and magnesium sulfate. This step removes interfering matrix components. The tube is vortexed and then centrifuged.

• Final Extract: The supernatant is collected for GC-MS analysis.

2. GC-MS Conditions (General Multi-Residue Method)

• GC System: A gas chromatograph equipped with a split/splitless injector and a capillary column suitable for pesticide analysis (e.g., a non-polar or mid-polar column).

• Injector Temperature: Typically around 250 °C.

• Oven Temperature Program: A temperature gradient is used to separate the compounds. A typical program might start at a lower temperature (e.g., 60-80 °C), ramp up to a higher temperature (e.g., 280-300 °C), and hold for a few minutes.

• Carrier Gas: Helium at a constant flow rate.

• MS System: A mass spectrometer operating in electron ionization (EI) mode.

• Ion Source Temperature: Typically 230-250 °C.

• Mass Analyzer: A quadrupole or ion trap mass analyzer is commonly used.

• Detection Mode: Selected Ion Monitoring (SIM) is often used for enhanced sensitivity and selectivity by monitoring characteristic ions of Phenmedipham.

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a rapid and high-throughput screening method based on the specific binding of an antibody to the target analyte. A competitive ELISA format is commonly used for small molecules like Phenmedipham.

1. Principle of Competitive ELISA

• Coating: Microtiter plate wells are coated with a known amount of Phenmedipham-protein conjugate (coating antigen).

• Competition: The water sample (containing the unknown amount of Phenmedipham) and a specific anti-Phenmedipham antibody are added to the wells. The free Phenmedipham in the sample and the coated Phenmedipham compete for binding to the limited number of antibody binding sites.

• Washing: Unbound antibodies and other components are washed away.

• Detection: A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP) that binds to the primary antibody is added.

• Substrate Addition: A chromogenic substrate is added, which is converted by the enzyme into a colored product.

• Measurement: The intensity of the color is measured using a microplate reader. The color intensity is inversely proportional to the concentration of Phenmedipham in the sample.

2. Key Reagents

• Anti-Phenmedipham antibody (monoclonal or polyclonal)

• Phenmedipham-protein conjugate for coating

• Enzyme-labeled secondary antibody

• Chromogenic substrate (e.g., TMB)

• Stop solution

Square Wave Voltammetry (SWV)

Electrochemical methods like SWV offer a rapid and cost-effective alternative for the detection of electroactive compounds like Phenmedipham.

1. Electrochemical Cell Setup

• Working Electrode: Multi-walled carbon nanotube paste electrode (MWCNTPE).[3]

• Reference Electrode: Ag/AgCl.[3]

• Counter Electrode: Platinum wire.

2. Experimental Conditions

• Supporting Electrolyte: Britton-Robinson (B-R) buffer solution (pH 2.0).

• Square Wave Voltammetry Parameters:

  • Frequency: 60 Hz

  • Pulse Amplitude: 10 mV

  • Step Potential: 6 mV

• Measurement: The oxidation peak of Phenmedipham is measured at approximately +1320 mV vs. Ag/AgCl.[3] The peak current is proportional to the concentration of Phenmedipham.

Visualizing the Workflow

The following diagram illustrates a general experimental workflow for the determination of Phenmedipham in a water sample using a chromatographic method.

Caption: General workflow for chromatographic analysis of Phenmedipham in water.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. "Voltammetric determination of phenmedipham herbicide using a multiwall" by ERSİN DEMİR and RECAİ İNAM [journals.tubitak.gov.tr]

The Superior Performance of Phenmedipham-d3 in Complex Sample Matrices: A Comparative Guide

For researchers, scientists, and professionals in drug development and environmental analysis, the accurate quantification of herbicide residues is critical. This guide provides a comprehensive comparison of the analytical performance of Phenmedipham-d3, a deuterated stable isotope-labeled internal standard, against its non-deuterated counterpart, Phenmedipham, particularly in challenging sample matrices such as vegetables, soil, and water. The use of Phenmedipham-d3, in conjunction with modern analytical techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), offers significant advantages in mitigating matrix effects and improving the accuracy and reliability of quantitative results.

Mitigating Matrix Effects with Deuterated Internal Standards

In analytical chemistry, the "matrix effect" refers to the alteration of an analyte's ionization efficiency by co-eluting compounds from the sample matrix.[1] This can lead to either signal suppression or enhancement, resulting in the underestimation or overestimation of the analyte's concentration.[1] The use of a deuterated internal standard, such as Phenmedipham-d3, is the gold standard for compensating for these matrix effects.[2] Since the deuterated standard is chemically identical to the analyte, it co-elutes and experiences the same ionization suppression or enhancement, allowing for accurate correction of the analytical signal.[2]

Studies on the non-deuterated Phenmedipham have shown significant matrix effects in various vegetable matrices. For instance, strong signal enhancement has been observed in lettuce (179%), spinach (174%), dill (167%), and parsley (151%).[3] Conversely, signal suppression has been noted in other carbamate (B1207046) herbicides.[3] The use of Phenmedipham-d3 as an internal standard effectively normalizes these variations, leading to more accurate and reproducible quantification.

Quantitative Performance Comparison

The following tables summarize the performance of Phenmedipham analysis in different matrices. While direct comparative studies showcasing side-by-side data for Phenmedipham and Phenmedipham-d3 are limited in the provided search results, the data for Phenmedipham highlights the challenges that are effectively addressed by the use of a deuterated internal standard. The principle of isotope dilution mass spectrometry suggests that the recovery and precision for Phenmedipham-d3 would be very similar to Phenmedipham, but the accuracy of the final reported concentration of Phenmedipham is significantly improved when Phenmedipham-d3 is used as an internal standard.

Table 1: Recovery of Phenmedipham in Different Sample Matrices

Sample Matrix	Spiking Level	Average Recovery (%)	Analytical Method
Agricultural Products	0.1 µg/g	80.8 - 98.7%	HPLC-UV[4]
Agricultural Products	0.02 µg/g	80.8 - 98.7%	HPLC-UV[4]
Soil	50-200 ppb	Essentially Quantitative	LC-MS
Sugar Beet Roots	0.0001 - 0.1 mg/kg	78%	HPLC-UV[5]
Soil	0.0001 - 0.1 mg/kg	86%	HPLC-UV[5]
Environmental Water	0.2 and 1 µg/L	84 - 108%	HPLC[6]

Table 2: Matrix Effects of Phenmedipham in Vegetable Matrices

Vegetable Matrix	Matrix Effect (%)	Type of Effect
Lettuce	179	Enhancement
Spinach	174	Enhancement
Dill	167	Enhancement
Parsley	151	Enhancement
Melon	254 (for Chlorpropham, a similar carbamate)	Enhancement
Pumpkin	208 (for Chlorpropham, a similar carbamate)	Enhancement

Data for non-deuterated Phenmedipham, highlighting the variability that Phenmedipham-d3 helps to correct.

Table 3: Limits of Detection (LOD) and Quantification (LOQ) for Phenmedipham

Sample Matrix	LOD	LOQ	Analytical Method
Commercial Herbicide	2.7 µg/mL	-	HPLC-DAD[6]
Soil	-	≤ 25 ng/g	LC-MS
Agricultural Products	-	0.01 µg/g	HPLC-UV[4]
Environmental Water	0.04 µg/L	-	HPLC[6]
Vegetables	-	0.005–0.01 mg/kg	LC-MS/MS[3]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative experimental protocols for the analysis of Phenmedipham using Phenmedipham-d3 as an internal standard.

Key Experiment 1: Analysis of Phenmedipham in Vegetable Matrices using QuEChERS and LC-MS/MS

This protocol is based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for pesticide residue analysis in food matrices.[7]

1. Sample Preparation (QuEChERS Extraction):

• Weigh 10-15 g of a homogenized vegetable sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724) and a known amount of Phenmedipham-d3 internal standard solution.

• Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Shake vigorously for 1 minute to ensure thorough mixing and extraction.

• Centrifuge at ≥3000 x g for 5 minutes.

2. Sample Cleanup (Dispersive Solid-Phase Extraction - d-SPE):

• Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL d-SPE tube containing a cleanup sorbent mixture (e.g., PSA, C18, and magnesium sulfate).

• Vortex for 30 seconds to facilitate the removal of interfering matrix components.

• Centrifuge for 2 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial.

3. LC-MS/MS Analysis:

• Column: C18 reversed-phase column.

• Mobile Phase: Gradient elution with water and methanol (B129727) or acetonitrile, both containing a small amount of formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5-10 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of precursor and product ions for both Phenmedipham and Phenmedipham-d3.

Caption: Experimental workflow for Phenmedipham analysis.

Key Experiment 2: Analysis of Phenmedipham in Soil and Water

This protocol outlines a general procedure for the extraction and analysis of Phenmedipham in environmental matrices.

1. Sample Extraction:

• Soil: Weigh 20-30 g of homogenized soil into a centrifuge tube. Add an appropriate extraction solvent (e.g., methanol or a mixture of methanol and dichloromethane). Shake vigorously for 20-30 minutes. Centrifuge and collect the supernatant.

• Water: For water samples, a solid-phase extraction (SPE) step is often employed to concentrate the analyte. Pass a known volume of the water sample through a C18 SPE cartridge. Elute the retained Phenmedipham with a suitable solvent like acetonitrile or methanol.

2. Sample Cleanup:

• The extracted supernatant from soil or the eluate from the SPE cartridge may require further cleanup using techniques like d-SPE as described in the QuEChERS protocol, depending on the complexity of the matrix.

3. LC-MS/MS Analysis:

• The analytical conditions are similar to those described for vegetable matrices, with adjustments to the gradient and MRM transitions as needed for the specific matrix.

Caption: General analytical workflow for Phenmedipham.

Conclusion

The use of Phenmedipham-d3 as an internal standard provides a robust and reliable method for the quantification of Phenmedipham in diverse and complex sample matrices. By effectively compensating for matrix effects and variations in sample preparation, Phenmedipham-d3 significantly enhances the accuracy, precision, and overall quality of analytical data. For researchers and professionals requiring the highest level of confidence in their results, the adoption of isotope dilution mass spectrometry with Phenmedipham-d3 is the recommended approach.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. benchchem.com [benchchem.com]
• 5. iung.pl [iung.pl]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Efficacy comparison of Phenmedipham and other herbicides

An Objective Analysis of Phenmedipham's Herbicidal Efficacy Compared to Alternatives

This guide offers a detailed comparison of the herbicidal activity of phenmedipham (B1680312) against a range of broadleaf weeds, particularly those posing significant challenges in agriculture. The performance of phenmedipham is evaluated alongside other herbicides, supported by experimental data to inform research and weed management strategies.

Mechanism of Action

Phenmedipham is a selective, post-emergence herbicide from the carbamate (B1207046) chemical family.[1] Its primary mode of action is the inhibition of photosynthesis at Photosystem II (PSII).[1][2][3][4] By binding to the D1 protein within the PSII complex, phenmedipham blocks the electron transport chain.[1] This disruption leads to the formation of reactive oxygen species (ROS), which cause cellular damage through lipid peroxidation, ultimately resulting in chlorosis, necrosis, and plant death.[1][2] It is classified under the Herbicide Resistance Action Committee (HRAC) Mode of Action Group C1 and the Weed Science Society of America (WSSA) Group 5.[1]

Comparative Efficacy of Phenmedipham

Phenmedipham is predominantly used for the control of annual broadleaf weeds in crops such as sugar beets, spinach, and strawberries.[1][2] Its efficacy is often enhanced by tank-mixing with other herbicides like desmedipham (B1670296) and ethofumesate (B166128) to achieve a broader spectrum of weed control.[2][5][6]

Efficacy Against Key Weed Species

Amaranthus palmeri (Palmer Amaranth)

A. palmeri has developed resistance to multiple herbicide modes of action, making it a difficult weed to manage.[2] Studies indicate that the effectiveness of phenmedipham against A. palmeri is highly dependent on the weed's growth stage at the time of application.[2] Research comparing desmedipham and phenmedipham found that desmedipham provided greater efficacy against Palmer amaranth (B1665344) but also caused more significant injury to sugar beets.[7]

Herbicide/Mixture	Growth Stage	LD₅₀ (g ai/ha)¹	GR₅₀ (g ai/ha)²	Selectivity Index (LD₅₀ Sugar Beet / LD₅₀ Palmer Amaranth)	Reference
Desmedipham	Cotyledon	110	120	1.6	[7]
Phenmedipham	Cotyledon	310	250	2.5	[7]
Desmedipham + Phenmedipham	Cotyledon	210	170	3.7	[7]

¹Lethal dose required to kill 50% of the population. ²Dose required to cause a 50% reduction in plant growth (biomass).

Alternative Herbicides for A. palmeri Control:

• Glufosinate: An effective post-emergence option.[2]

• Dicamba and 2,4-D: Can be used in tolerant crop varieties.[2]

• PPO Inhibitors (e.g., fomesafen, lactofen): Provide post-emergence control.[2]

Kochia scoparia (Kochia)

Kochia is known for its resistance to multiple herbicides, including glyphosate (B1671968) and ALS inhibitors.[2] The efficacy of phenmedipham-based programs against glyphosate-resistant Kochia in sugar beets is notably lower than other herbicide programs in different crops.[2]

Herbicide Program	Crop/Setting	Average Control Efficacy	Reference
Phenmedipham-based	Sugar Beet	32%	[2]
Corn Herbicide Programs (various)	Corn	99%	[2]
Soybean Herbicide Programs (various)	Soybean	96%	[2]
Fallow Herbicide Programs (various)	Fallow	97%	[2]
Wheat Herbicide Programs (various)	Wheat	93%	[2]

Alternative Herbicides for K. scoparia Control:

• Fluroxypyr and Dicamba: Effective post-emergence options.[2]

• Glufosinate: A viable option in glufosinate-resistant crops.[2]

• Sulfentrazone and Carfentrazone: Provide good pre-plant and post-emergence control.[2]

Efficacy of Phenmedipham Combinations in Sugar Beets

Phenmedipham is frequently used in combination with other active ingredients to enhance its efficacy and broaden its weed control spectrum in sugar beet cultivation.[6][8][9]

Herbicide Combination	Target Weeds Effectively Controlled	Reference
Phenmedipham (alone)	Chenopodium album, Stellaria media, Viola arvensis, Veronica arvensis, Atriplex patula	[6]
Phenmedipham + Desmedipham	Thlaspi arvense, Capsella bursa-pastoris	[6]
Phenmedipham + Ethofumesate	Galium aparine, Lamium purpureum, Polygonum convolvulus	[6]
Phenmedipham + Desmedipham + Ethofumesate + Metamitron	Excellent control of weeds (>96%), including Chenopodium album and Galium aparine.[9]	[9]
Phenmedipham + Desmedipham + Ethofumesate + Triflusulfuron	Increased effectiveness by 65.5–96.4% compared to the base mixture alone.[8]	[8]
Phenmedipham + Chloridazon	Reported as the most effective mixture on sugar beet broadleaf weeds in one study.[10]	[10]

Experimental Protocols

The data presented are derived from standardized greenhouse and field experiments. Below are generalized protocols for assessing herbicide efficacy.

Whole-Plant Dose-Response Bioassay Protocol

This protocol is used to determine the dose of a herbicide required to kill or inhibit the growth of a target weed species.

• Seed Germination and Plant Growth: Seeds of the target weed species are sown in trays or pots containing a suitable growth medium. Seedlings are grown in a controlled environment (greenhouse) until they reach the desired growth stage for application (e.g., 3-4 leaf stage).[11]

• Herbicide Application: A range of herbicide doses, including a non-treated control, are prepared. The herbicide is applied to the plants using a calibrated sprayer to ensure uniform coverage.[12][13]

• Data Collection:

  • Visual Injury Assessment: Plants are visually assessed for injury at specific intervals (e.g., 7, 14, and 21 days after treatment) on a scale of 0% (no injury) to 100% (complete death).

  • Biomass Measurement: At the end of the experiment (e.g., 21 days after treatment), the above-ground biomass is harvested, dried in an oven (e.g., at 60-75°C for 48-72 hours), and weighed.[2][11]

• Data Analysis: The collected data (visual injury or biomass reduction) are analyzed using a log-logistic dose-response model to calculate the LD₅₀ (lethal dose for 50% of the population) and GR₅₀ (dose causing a 50% reduction in growth) values.[2]

Field Trial Protocol

Field trials are conducted to evaluate herbicide performance under real-world agricultural conditions.

• Experimental Design: The trial is established using a recognized statistical design, such as a randomized complete block design with multiple replications (typically 3 or 4).[6][14]

• Plot Establishment: The experimental area is divided into individual plots of a specific size (e.g., 40 m²).[6] The crop (e.g., sugar beet) is planted according to standard agricultural practices.[12]

• Herbicide Application: Herbicides are applied at specified rates and crop/weed growth stages using calibrated equipment, such as a CO2-pressurized backpack sprayer, to ensure accurate delivery.[6][12]

• Data Collection:

  • Weed Density and Biomass: Weed counts are taken from designated quadrats within each plot before and after herbicide application. Weed biomass is collected, dried, and weighed.[6]

  • Crop Tolerance: The crop is assessed for any signs of phytotoxicity or injury.

  • Yield: At the end of the growing season, the crop is harvested from each plot, and the yield is measured.[12]

• Statistical Analysis: The collected data are subjected to statistical analysis (e.g., Analysis of Variance - ANOVA) to determine significant differences between treatments.[12]

Visualizations: Signaling Pathways and Workflows

Phenmedipham's Mechanism of Action

Phenmedipham disrupts photosynthesis by inhibiting the electron transport chain in Photosystem II, which leads to oxidative stress and cell death.[1][2]

Caption: Mechanism of action of phenmedipham in the Photosystem II complex.

Experimental Workflow for Herbicide Efficacy Validation

The following diagram illustrates a typical workflow for conducting experiments to validate the herbicidal activity of a compound.[2]

Caption: A generalized workflow for herbicide efficacy validation experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Phenmedipham (Ref: SN 38584) [sitem.herts.ac.uk]
• 4. Phenmedipham (restricted-use herbicide) | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 5. Adjuvants to Improve Phenmedipham + Desmedipham + Ethofumesate Efficacy Against Weeds in Sugar Beet (Beta vulgaris) - Advances in Weed Science [awsjournal.org]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. bioone.org [bioone.org]
• 8. agronomy.emu.ee [agronomy.emu.ee]
• 9. scispace.com [scispace.com]
• 10. ajbasweb.com [ajbasweb.com]
• 11. awsjournal.org [awsjournal.org]
• 12. agsci.oregonstate.edu [agsci.oregonstate.edu]
• 13. Mechanistic Aspects and Effects of Selected Tank-Mix Partners on Herbicidal Activity of a Novel Fatty Acid Ester - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

A Comparative Guide to Certified Reference Materials for Phenmedipham Analysis

For researchers, scientists, and professionals in drug development and environmental analysis, the accuracy and reliability of analytical measurements are paramount. The use of high-quality Certified Reference Materials (CRMs) is fundamental to achieving this precision, particularly in the quantitative analysis of substances like the herbicide Phenmedipham. This guide provides an objective comparison of commercially available Phenmedipham CRMs and the analytical methodologies for their use, supported by experimental data from various sources.

Comparison of Phenmedipham Certified Reference Materials

Several reputable suppliers offer CRMs for Phenmedipham analysis, each with its own specifications and certifications. The choice of a suitable CRM depends on the specific requirements of the analytical method and the laboratory's quality assurance protocols. Below is a summary of Phenmedipham CRMs from leading providers.

Supplier	Product Name/Grade	Form	Concentration/Purity	Certification	CAS Number
Sigma-Aldrich (Merck)	Phenmedipham, TraceCERT®	Neat Solid	Not specified, certified content on certificate	ISO/IEC 17025, ISO 17034	13684-63-4
HPC Standards	Phenmedipham	Neat Solid	High Purity	ISO 17034	13684-63-4
Phenmedipham solution	Solution	100 µg/mL in Acetonitrile	ISO 17034	13684-63-4
Phenmedipham solution	Solution	100 µg/mL in Methanol	ISO 17034	13684-63-4
AccuStandard	Phenmedipham	Neat Solid	Not specified	ISO 17034	13684-63-4
Phenmedipham	Solution	100 µg/mL in MeOH	ISO 17034	13684-63-4
Phenmedipham	Solution	1000 µg/mL in Acetonitrile (0.1% Formic acid)	ISO 17034	13684-63-4
LGC Standards	Phenmedipham	Not specified	Not specified	Not specified	13684-63-4

Performance Data in Analytical Methods

The performance of Phenmedipham CRMs is typically evaluated through the validation of analytical methods, such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). Key validation parameters include linearity, accuracy (recovery), limit of detection (LOD), and limit of quantitation (LOQ).

A comparative guide on analytical methods for Phenmedipham quantification highlights the performance of HPLC-UV and LC-MS/MS techniques. While the specific CRM used in each study is not always mentioned, the data provides a benchmark for what to expect when using a high-quality standard.

Validation Parameter	HPLC-UV	LC-MS/MS	Regulatory Guideline (ICH Q2(R1))
Specificity	Method demonstrates selectivity for phenmedipham.	High specificity due to mass-to-charge ratio detection.	The analytical procedure should be able to assess unequivocally the analyte in the presence of components which may be expected to be present.
Linearity (Range)	0.005 - 10 µg/mL	0.010 - 0.200 mg/kg	A linear relationship should be evaluated across the range of the analytical procedure.
Accuracy (Recovery)	80.8 - 98.7%	83.7% (at 0.01 mg/kg)	The accuracy of an analytical procedure expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.
Limit of Detection (LOD)	2.7 µg/mL	Not explicitly found in a comparable format	The detection limit of an individual analytical procedure is the lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
**Limit

Safety & Regulatory Compliance

Proper Disposal of Phenmedipham-d3: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists engaged in drug development and other laboratory research, the safe handling and disposal of chemical reagents like Phenmedipham-d3 are critical for ensuring a secure work environment and maintaining environmental compliance. This guide provides detailed, step-by-step procedures for the proper disposal of Phenmedipham-d3, treating it with the same precautions as its non-deuterated counterpart, Phenmedipham, due to analogous hazardous properties.[1]

Phenmedipham is recognized as being very toxic to aquatic life with long-lasting effects.[2] Therefore, its disposal must be managed meticulously to prevent environmental contamination. The following procedures are based on general laboratory chemical waste guidelines and specific information available for Phenmedipham.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are wearing appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. All handling of Phenmedipham-d3 waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

The disposal of Phenmedipham-d3 must be handled as hazardous chemical waste.[1] Adherence to all local, state, and federal regulations is mandatory.[1]

• Waste Identification and Segregation:

  • Treat all materials contaminated with Phenmedipham-d3, including unused product, solutions, and contaminated labware (e.g., pipette tips, vials), as hazardous waste.[3][4]

  • Do not mix Phenmedipham-d3 waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management plan.[1] Incompatible wastes must be segregated to prevent dangerous reactions.[3][4][5]

• Container Selection and Management:

  • Use only approved, leak-proof, and chemically compatible containers for collecting Phenmedipham-d3 waste.[3][6][7] The container must be in good condition with no cracks or leaks.[3]

  • Keep the waste container securely closed except when adding waste.[3][6]

  • Ensure the container is stored in a designated and clearly marked satellite accumulation area (SAA) within the laboratory.[5][6] This area must be at or near the point of waste generation.[6]

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste."[1]

  • The label must include the full chemical name: "Phenmedipham-d3."[1]

  • Associated hazard warnings, such as "Toxic" and "Environmental Hazard," should also be on the label.

• Accumulation and Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.[1][5]

  • The storage area should be away from heat, ignition sources, and incompatible materials.[8]

  • Follow your institution's guidelines for the maximum accumulation time for hazardous waste.[3][6]

• Disposal Request and Pickup:

  • Once the container is full or the maximum accumulation time has been reached, arrange for disposal through your institution's Environmental Health & Safety (EH&S) department or a certified hazardous waste contractor.[6]

  • Do not attempt to dispose of Phenmedipham-d3 down the drain or in regular trash.[3]

Spill Management

In the event of a spill, all contaminated cleanup materials must be managed as hazardous waste.[3][4] For small spills that can be safely managed by laboratory personnel, use an appropriate absorbent material, and collect all contaminated materials in a sealed container for disposal as hazardous waste. For larger spills, or if you are unsure how to proceed, contact your institution's emergency response team.

Quantitative Data Summary

Parameter	Value	Reference
Chemical Formula	C₁₆H₁₃D₃N₂O₄	N/A
GHS Hazard Statement	H410: Very toxic to aquatic life with long lasting effects.	[2]
Disposal Precautionary Statement	P501: Dispose of contents/container to an approved waste disposal plant.	[2]

Experimental Workflow for Disposal

Below is a visual representation of the decision-making and procedural workflow for the proper disposal of Phenmedipham-d3.

Caption: Workflow for the proper disposal of Phenmedipham-d3 waste.

References

• 1. benchchem.com [benchchem.com]
• 2. Phenmedipham SDS - Download & Subscribe for Updates [sdsmanager.com]
• 3. ehs.stanford.edu [ehs.stanford.edu]
• 4. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. acewaste.com.au [acewaste.com.au]
• 8. chemos.de [chemos.de]

Safeguarding Your Research: A Comprehensive Guide to Handling Phenmedipham-d3

Providing essential, immediate safety and logistical information, this guide outlines the necessary personal protective equipment (PPE), operational plans, and disposal procedures for the safe handling of Phenmedipham-d3 in a laboratory setting. Adherence to these protocols is crucial for ensuring the safety of researchers, scientists, and drug development professionals.

Phenmedipham-d3, a deuterated analog of the herbicide Phenmedipham, requires careful handling due to its potential hazards. This guide provides a procedural, step-by-step framework to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the first lines of defense against chemical exposure. The following table summarizes the required PPE for handling Phenmedipham-d3.

PPE Category	Item	Standard/Specification
Hand Protection	Chemical-resistant gloves	Follow manufacturer's specifications for chemicals like Phenmedipham.
Eye and Face Protection	Safety glasses with side-shields or goggles	Conforming to NIOSH (US) or EN 166 (EU) standards.[1]
Face shield	Required when there is a splash hazard.
Respiratory Protection	NIOSH-approved half-face respirator	Equipped with an organic vapor/acid gas cartridge and a dust/mist filter, especially when handling the neat chemical.[2]
Body Protection	Laboratory coat	Standard laboratory practice.
Chemical-resistant apron or coveralls	Recommended when handling larger quantities or when there is a significant risk of splashes.[3]
Foot Protection	Closed-toe shoes	Standard laboratory practice.

Operational Plan for Safe Handling

A systematic approach to handling Phenmedipham-d3 is essential to prevent accidental exposure and contamination.

Preparation

• Designated Area: All handling of Phenmedipham-d3 should be conducted in a designated area, such as a chemical fume hood, to minimize inhalation exposure.

• Gather Materials: Before starting, ensure all necessary equipment, including PPE, spill containment materials, and waste containers, are readily available.

• Consult Safety Data Sheet (SDS): Always review the SDS for Phenmedipham-d3 before use to be familiar with the latest safety information.

Handling the Compound

• Donning PPE: Put on all required PPE before handling the chemical.

• Weighing and Transferring: When weighing or transferring the solid compound, do so carefully to avoid generating dust. If working with a solution, prevent splashing.

• Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.

• No Food or Drink: Eating, drinking, and smoking are strictly prohibited in the handling area.

Post-Handling

• Decontamination: After handling, thoroughly wash hands and any exposed skin with soap and water.

• Doffing PPE: Remove PPE in a manner that avoids contaminating yourself. Gloves should be removed last and disposed of properly.

• Clean Workspace: Clean and decontaminate the work area and any equipment used.

Spill Management

In the event of a spill, follow these procedures immediately:

• Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.

• Containment: For solid spills, dampen the material with a suitable solvent like acetone (B3395972) to prevent dust from becoming airborne.[2]

• Absorption: Use absorbent paper dampened with a solvent to clean up the spill.[2]

• Collection: Place all contaminated materials, including absorbent paper and contaminated clothing, into a sealed, vapor-tight plastic bag.[2]

• Decontamination: Wash the spill area with a solvent wash followed by a soap and water solution.[2]

• Do Not Re-enter: The contaminated area should not be re-entered until it has been verified as clean by a safety officer.[2]

Disposal Plan

Proper disposal of Phenmedipham-d3 and its waste is critical to prevent environmental contamination.

• Waste Collection: All waste materials, including unused chemicals, contaminated PPE, and spill cleanup materials, must be collected in clearly labeled, sealed containers.

• Hazardous Waste: Phenmedipham-d3 is very toxic to aquatic life with long-lasting effects and should be disposed of as hazardous waste.[4] Avoid release to the environment.[5][6]

• Disposal Facility: Dispose of the contents and container at an approved waste disposal plant in accordance with local, state, and federal regulations.[5] Never dispose of hazardous materials in household trash or down the drain.[7]

• Container Disposal: Empty containers should be triple-rinsed (if appropriate for the container type) before disposal, with the rinsate collected as hazardous waste.

Safe Handling Workflow

Caption: Workflow for the safe handling of Phenmedipham-d3.

References

• 1. benchchem.com [benchchem.com]
• 2. Phenmedipham | C16H16N2O4 | CID 24744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. PI28/PI061: Personal Protective Equipment for Handling Pesticides [edis.ifas.ufl.edu]
• 4. chemos.de [chemos.de]
• 5. Phenmedipham - Safety Data Sheet [chemicalbook.com]
• 6. cdn.chemservice.com [cdn.chemservice.com]
• 7. hazardouswasteexperts.com [hazardouswasteexperts.com]